4-Benzyl-6-bromopyrimidine

• CAS: 2092063-30-2

Core Science & Biosynthesis

4-Benzyl-6-bromopyrimidine chemical structure and physical properties

This in-depth technical guide provides a comprehensive overview of 4-benzyl-6-bromopyrimidine, a heterocyclic compound of significant interest to researchers and professionals in drug development and medicinal chemistry. While direct experimental data for this specific molecule is not extensively documented in publicly available literature, this guide synthesizes information from closely related analogues and established principles of pyrimidine chemistry to offer a robust framework for its synthesis, characterization, and application.

Introduction: The Pyrimidine Core in Drug Discovery

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of biologically active molecules, including nucleobases and a wide array of approved pharmaceuticals. The inherent electron-deficient nature of the pyrimidine ring, coupled with the potential for functionalization at multiple positions, makes it a privileged scaffold in the design of novel therapeutics. The introduction of a benzyl group and a bromine atom at the 4- and 6-positions, respectively, of the pyrimidine core creates a versatile intermediate with distinct reactive sites, paving the way for the synthesis of diverse compound libraries for screening against various biological targets.

Physicochemical Properties: An In-depth Analysis

Property	Predicted Value/Information	Source/Rationale
Molecular Formula	C₁₁H₉BrN₂	Based on chemical structure
Molecular Weight	~265.11 g/mol	Calculated from the molecular formula
Appearance	Likely a white to off-white solid	General observation for similar organic compounds
Melting Point	Expected to be a solid at room temperature with a defined melting point.	Analogy with related substituted pyrimidines.
Solubility	Sparingly soluble in water; soluble in common organic solvents (e.g., DCM, THF, DMF, DMSO).	Based on the nonpolar benzyl group and the polar pyrimidine core.
InChI Key	Not available	A unique identifier would be assigned upon synthesis and characterization.
SMILES	C1=CC=C(C=C1)CC2=NC=NC=C2Br	A 2D representation of the chemical structure.

Synthesis of 4-Benzyl-6-bromopyrimidine: A Proposed Protocol

A definitive, step-by-step protocol for the synthesis of 4-benzyl-6-bromopyrimidine is not explicitly detailed in the literature. However, a plausible and efficient synthetic route can be devised based on established methodologies for the preparation of substituted pyrimidines, particularly through sequential nucleophilic aromatic substitution (SNAr) or cross-coupling reactions on a di-halogenated pyrimidine precursor.

Proposed Synthetic Workflow:

Caption: Proposed synthesis of 4-Benzyl-6-bromopyrimidine.

Detailed Experimental Protocol (Hypothetical):

This protocol is based on the principles of selective palladium-catalyzed cross-coupling reactions, where the differential reactivity of the two bromine atoms on the pyrimidine ring can be exploited.

Materials and Equipment:

• 4,6-Dibromopyrimidine

• Benzylzinc chloride (or a suitable organometallic benzyl reagent)

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Anhydrous solvent (e.g., THF or 1,4-dioxane)

• Inert atmosphere setup (e.g., Schlenk line or glovebox)

• Standard glassware for organic synthesis

• Magnetic stirrer and heating mantle

• Thin-layer chromatography (TLC) apparatus

• Column chromatography setup

Procedure:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 4,6-dibromopyrimidine (1.0 equivalent) and the palladium catalyst (e.g., 5 mol%).

• Solvent Addition: Add anhydrous THF via syringe. Stir the mixture at room temperature for 15-20 minutes to ensure dissolution and catalyst activation.

• Reagent Addition: Slowly add a solution of benzylzinc chloride (1.0-1.2 equivalents) in THF to the reaction mixture at room temperature.

• Reaction Monitoring: Heat the reaction mixture to a gentle reflux (around 60-70 °C). Monitor the progress of the reaction by TLC, observing the consumption of the starting material and the appearance of a new, less polar spot corresponding to the product.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent such as ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to afford pure 4-benzyl-6-bromopyrimidine.

Reactivity and Chemical Transformations

The chemical reactivity of 4-benzyl-6-bromopyrimidine is dictated by the electronic properties of the pyrimidine ring and the nature of its substituents. The electron-withdrawing pyrimidine core makes the bromine atom at the 6-position susceptible to nucleophilic aromatic substitution and a prime candidate for various metal-catalyzed cross-coupling reactions.

Nucleophilic Aromatic Substitution (SNAr):

The bromine atom can be displaced by a variety of nucleophiles, including amines, alkoxides, and thiolates. This reaction is a cornerstone for introducing further diversity into the molecule. The reactivity in SNAr reactions is generally enhanced by the electron-deficient nature of the pyrimidine ring.

Caption: General SNAr of 4-Benzyl-6-bromopyrimidine.

Suzuki-Miyaura Cross-Coupling:

The bromine atom at the 6-position is an excellent handle for palladium-catalyzed Suzuki-Miyaura cross-coupling reactions[2][3][4]. This allows for the formation of a new carbon-carbon bond, enabling the introduction of a wide range of aryl and heteroaryl substituents.

Typical Suzuki Coupling Protocol:

• Reaction Setup: In a reaction vessel, combine 4-benzyl-6-bromopyrimidine (1.0 equivalent), an aryl or heteroaryl boronic acid (1.1-1.5 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, Na₂CO₃, or Cs₂CO₃, 2-3 equivalents).

• Solvent System: Add a suitable solvent system, often a mixture of an organic solvent (e.g., 1,4-dioxane, toluene, or DMF) and water.

• Reaction Conditions: Heat the mixture under an inert atmosphere at a temperature typically ranging from 80-110 °C for several hours.

• Monitoring and Work-up: Monitor the reaction by TLC or LC-MS. Upon completion, perform a standard aqueous work-up, extract the product with an organic solvent, and purify by column chromatography.

Sources

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An In-depth Technical Guide to the ¹H and ¹³C NMR Chemical Shifts of 4-Benzyl-6-bromopyrimidine

This guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for 4-benzyl-6-bromopyrimidine. Designed for researchers, scientists, and professionals in drug development, this document delves into the theoretical and practical aspects of NMR spectroscopy as applied to this specific heterocyclic compound.

Introduction: The Significance of NMR in Characterizing Substituted Pyrimidines

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool in modern organic chemistry for the structural elucidation of molecules. For substituted pyrimidines, a class of compounds with significant biological and pharmaceutical relevance, NMR provides detailed information about the electronic environment of each proton and carbon atom. The chemical shifts observed in ¹H and ¹³C NMR spectra are highly sensitive to the nature and position of substituents on the pyrimidine ring, offering valuable insights into the molecule's structure and reactivity. In the case of 4-benzyl-6-bromopyrimidine, the interplay of the electron-withdrawing bromo group and the benzyl substituent creates a unique spectral fingerprint that can be deciphered through careful analysis.

Experimental Protocol for NMR Data Acquisition

The following protocol outlines a standardized procedure for obtaining high-quality ¹H and ¹³C NMR spectra of 4-benzyl-6-bromopyrimidine. This self-validating system ensures reproducibility and accuracy of the obtained data.[1][2]

1. Sample Preparation:

• Weigh approximately 5-10 mg of high-purity 4-benzyl-6-bromopyrimidine.

• Dissolve the sample in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube. The choice of solvent can influence chemical shifts, so consistency is key for comparative studies.[3]

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts to 0 ppm.

2. NMR Instrument Parameters:

• The spectra should be recorded on a high-resolution NMR spectrometer, typically with a proton frequency of 400 MHz or higher.[1]

• For ¹H NMR:

  • Acquire the spectrum at room temperature.

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Typical spectral width: 0-10 ppm.

• For ¹³C NMR:

  • Employ proton decoupling to simplify the spectrum to single lines for each carbon atom.

  • A larger number of scans is generally required due to the lower natural abundance of the ¹³C isotope.

  • Typical spectral width: 0-200 ppm.

3. Data Processing:

• Apply Fourier transformation to the acquired free induction decay (FID).

• Phase and baseline correct the resulting spectrum.

• Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

• Reference the spectrum to the internal standard (TMS at 0 ppm).

Below is a workflow diagram for the experimental protocol:

Caption: Experimental workflow for NMR data acquisition.

Predicted ¹H and ¹³C NMR Chemical Shifts for 4-Benzyl-6-bromopyrimidine

The following tables summarize the predicted chemical shifts for 4-benzyl-6-bromopyrimidine. These predictions are based on the analysis of substituent effects in related pyrimidine and benzyl compounds found in the literature.[4][5][6]

Table 1: Predicted ¹H NMR Chemical Shifts

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
H-2 (pyrimidine)	8.9 - 9.1	Singlet	1H
H-5 (pyrimidine)	7.2 - 7.4	Singlet	1H
H-2'/H-6' (phenyl)	7.2 - 7.4	Multiplet	2H
H-3'/H-5' (phenyl)	7.2 - 7.4	Multiplet	2H
H-4' (phenyl)	7.1 - 7.3	Multiplet	1H
CH₂ (benzyl)	4.1 - 4.3	Singlet	2H

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C-2 (pyrimidine)	158 - 160
C-4 (pyrimidine)	165 - 167
C-5 (pyrimidine)	120 - 122
C-6 (pyrimidine)	145 - 147
C-1' (phenyl)	137 - 139
C-2'/C-6' (phenyl)	128 - 130
C-3'/C-5' (phenyl)	128 - 130
C-4' (phenyl)	126 - 128
CH₂ (benzyl)	45 - 47

In-depth Analysis of Chemical Shifts

¹H NMR Spectrum:

• Pyrimidine Protons (H-2 and H-5): The protons on the pyrimidine ring are expected to appear in the downfield region of the spectrum due to the deshielding effect of the electronegative nitrogen atoms. The H-2 proton is anticipated to be the most downfield signal due to its proximity to both nitrogens. The H-5 proton will be upfield relative to H-2. Both are expected to be singlets as they lack adjacent protons for coupling.

• Benzyl Protons: The protons of the phenyl group of the benzyl substituent will appear in the aromatic region (7.1-7.4 ppm). Due to free rotation around the C-C single bond, the signals for the ortho, meta, and para protons may overlap, resulting in a complex multiplet.[6] The benzylic methylene (CH₂) protons are expected to appear as a singlet around 4.1-4.3 ppm. The presence of a chiral center could potentially make these protons diastereotopic, leading to a more complex splitting pattern, but in this achiral molecule, a singlet is predicted.[7]

¹³C NMR Spectrum:

• Pyrimidine Carbons (C-2, C-4, C-5, C-6): The carbon atoms of the pyrimidine ring will have distinct chemical shifts. C-2, C-4, and C-6, being directly attached to nitrogen atoms, will be significantly deshielded and appear at lower field. The bromine atom at C-6 will cause a downfield shift for this carbon. C-5, being a methine carbon, will be found at a higher field compared to the other pyrimidine carbons.

• Benzyl Carbons: The carbons of the benzyl group will have characteristic chemical shifts. The quaternary carbon (C-1') will be observed around 137-139 ppm. The other aromatic carbons (C-2' to C-6') will appear in the 126-130 ppm range. The benzylic methylene (CH₂) carbon will be significantly shielded and appear upfield around 45-47 ppm.

The molecular structure and atom numbering are depicted in the diagram below:

Caption: Molecular structure of 4-benzyl-6-bromopyrimidine.

Conclusion

This guide provides a detailed theoretical framework for understanding the ¹H and ¹³C NMR spectra of 4-benzyl-6-bromopyrimidine. The predicted chemical shifts, based on established principles and data from analogous compounds, serve as a valuable reference for researchers working with this and related molecules. The provided experimental protocol ensures the acquisition of high-quality, reproducible NMR data, which is fundamental for accurate structural elucidation and characterization.

References

• Girreser, U., Bluhm, U., Clement, B., & Heber, D. (2013). ¹H, ¹³C and ¹⁵N NMR spectral analysis of substituted 1,2,3,4‐tetrahydro‐pyrido[1,2‐a]pyrimidines. Magnetic Resonance in Chemistry, 51(11), 714–721. [Link]

• Magnetic Resonance in Chemistry. (2002). ¹H and ¹³C NMR spectral assignments of 2,4-diaryl-substituted cycloalkyl[d]pyrimidines. Magnetic Resonance in Chemistry, 40(4), 293-299.

• PubMed. (2013). ¹H, ¹³C and ¹⁵N NMR spectral analysis of substituted 1,2,3,4-tetrahydro-pyrido[1,2-a]pyrimidines. [Link]

• R Discovery. (1979). Studies on ¹³C magnetic resonance spectroscopy. XII. ¹³C and ¹H NMR of 5-substituted pyrimidine derivatives. Chemical and Pharmaceutical Bulletin, 27.
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Elucidating the Mass Spectrometry Fragmentation Pattern of 4-Benzyl-6-bromopyrimidine: A Comprehensive Technical Guide

Executive Summary & Structural Architecture

In the landscape of preclinical drug development, pyrimidine derivatives serve as foundational pharmacophores due to their ubiquitous presence in biological systems and high target affinity[1]. Among these, 4-Benzyl-6-bromopyrimidine ( C11​H9​BrN2​ ) represents a highly versatile synthetic intermediate. The structural elucidation of this compound and its downstream metabolites via tandem mass spectrometry (MS/MS) requires a nuanced understanding of gas-phase ion chemistry.

This whitepaper provides a definitive guide to the electrospray ionization (ESI) and collision-induced dissociation (CID) behavior of 4-Benzyl-6-bromopyrimidine. By deconstructing the molecule into its three functional domains—the electron-deficient pyrimidine core, the highly labile benzyl group, and the isotopic halogen—we establish a predictive framework for its fragmentation[2].

The Causality of Fragmentation: Thermodynamic & Kinetic Drivers

As analytical scientists, we must look beyond empirical m/z values and understand the thermodynamic causality driving gas-phase dissociations. The fragmentation of 4-Benzyl-6-bromopyrimidine is governed by three primary mechanistic pathways:

A. The Isotopic Anchor (Bromine Retention)

Bromine exists in nature as two stable isotopes, 79 Br and 81 Br, in a nearly equimolar ratio (50.69% to 49.31%). Consequently, the intact protonated molecule [M+H]+ manifests as a distinct doublet at m/z 249 and 251[3][4]. This isotopic signature acts as an internal diagnostic tool: any fragment ion retaining the bromine atom will preserve this 2 Da separation, whereas fragments that have extruded the halogen will collapse into a single monoisotopic peak[5].

B. Benzylic Cleavage and the Tropylium Sink

The C4 position of the pyrimidine ring is substituted with a benzyl group. Under CID conditions, the bond connecting the benzylic carbon to the pyrimidine core undergoes facile heterolytic cleavage. The resulting benzyl cation ( C6​H5​CH2+​ ) rapidly isomerizes to the aromatic, seven-membered tropylium cation ( C7​H7+​ , m/z 91)[6][7]. Because the tropylium ion satisfies Hückel's rule (4n+2 π electrons), it represents a massive thermodynamic sink and typically dominates the MS/MS spectrum as the base peak[3].

C. Secondary Decomposition (Acetylene Extrusion)

The tropylium ion is not entirely stable at elevated collision energies. It undergoes a well-characterized unimolecular decomposition by extruding a neutral acetylene molecule ( C2​H2​ , 26 Da), yielding the cyclopentadienyl cation ( C5​H5+​ , m/z 65)[4][8]. This m/z 91 → 65 transition is a hallmark confirmation of a benzylic system.

D. Halogen Extrusion

The C-Br bond is the weakest covalent linkage directly attached to the pyrimidine core. The loss of hydrogen bromide (HBr, 80/82 Da) from the precursor ion generates a highly conjugated benzylpyrimidine cation at m/z 169[5].

Experimental Workflow: A Self-Validating System

To ensure absolute confidence in structural assignments, we employ a Dual-Isotope Tracking Protocol . This self-validating methodology leverages the inherent bromine isotope pattern to definitively map the origin of every fragment, eliminating false positives from matrix interference.

Step-by-Step LC-ESI-MS/MS Protocol

• System Suitability and Ionization Tuning:

  • Action: Infuse a 1 µg/mL solution of 4-Benzyl-6-bromopyrimidine in 50:50 Methanol:Water (0.1% Formic Acid) into the ESI source at 10 µL/min.

  • Causality: Formic acid provides the necessary protons to generate the [M+H]+ species efficiently, while the high organic content ensures stable Taylor cone formation and rapid droplet desolvation[2].

• Dual-Precursor Isolation (The Validation Step):

  • Action: Program the quadrupole (Q1) to sequentially isolate m/z 249 (the 79 Br isotopologue) and m/z 251 (the 81 Br isotopologue) in separate, parallel MS/MS experiments.

  • Causality: By comparing the MS/MS spectra of both precursors, we create a logical truth table. If a fragment appears at the exact same m/z in both spectra (e.g., m/z 91), it must have lost the bromine atom. If a fragment shifts by +2 Da (e.g., m/z 158 in the first scan, m/z 160 in the second), it must retain the bromine atom[3].

• Collision Energy (CE) Ramping:

  • Action: Apply a CE ramp from 15 eV to 35 eV in the collision cell (Q2) using Argon as the collision gas.

  • Causality: Low CE (15 eV) probes the lowest activation energy pathways (loss of HBr). High CE (35 eV) forces secondary fragmentations, such as the decomposition of the tropylium ion (m/z 91 → 65), providing a complete structural map[7][8].

Fig 1: Self-validating LC-ESI-MS/MS workflow for bromopyrimidine characterization.

Quantitative Data: MS/MS Fragmentation Table

The following table summarizes the diagnostic fragment ions observed during the CID of protonated 4-Benzyl-6-bromopyrimidine. Data is cross-referenced between the 79 Br and 81 Br precursor isolations to validate structural assignments.

Precursor: m/z 249 ( 79 Br)	Precursor: m/z 251 ( 81 Br)	Fragment Formula	Relative Abundance	Mechanistic Origin & Causality
249	251	[C11​H10​BrN2​]+	10 - 20%	Intact protonated molecule [M+H]+ .
169	169	[C11​H9​N2​]+	40 - 60%	Loss of HBr (80/82 Da). Bromine is extruded, resulting in a monoisotopic peak.
158	160	[C4​H4​BrN2​]+	10 - 30%	Loss of the benzyl radical (91 Da). Bromine is retained, preserving the 2 Da doublet.
91	91	[C7​H7​]+	100% (Base)	Benzylic cleavage and rearrangement to the highly stable tropylium cation.
65	65	[C5​H5​]+	20 - 40%	Secondary decomposition: Loss of neutral acetylene ( C2​H2​ ) from the tropylium ion.

Mechanistic Pathway Visualization

The logical relationships and thermodynamic cascades described above are mapped in the following fragmentation tree.

Fig 2: CID fragmentation pathways of protonated 4-Benzyl-6-bromopyrimidine.

References

• BenchChem Technical Support Team. "A Comparative Guide to the Mass Spectral Fragmentation of Substituted Pyrimidines." BenchChem.
• Demarque, D. P., et al. "Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products." Natural Product Reports, RSC Publishing.
• "mass spectrometry: tropylium ion." YouTube.
• "Fragmentation mechanisms of protonated benzylamines. Electrospray ionisation-tandem mass spectrometry study and ab initio molecular orbital calculations." PubMed, NIH.
• "Information from Mass Spectrometry." Chemconnections.
• "Decomposition of Tropylium and Substituted Tropylium Ions." AIP Publishing.
• "Interpretation of mass spectra." Uni-Saarland.
• "Selectivity in the photofragmentation of halo-pyrimidines." ResearchGate.

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An In-depth Technical Guide to the Crystallographic and Structural Analysis of 4-Benzyl-6-bromopyrimidine Analogues for Drug Discovery

Abstract

This technical guide provides a comprehensive overview of the crystallographic and X-ray structural analysis of key brominated heterocyclic scaffolds relevant to medicinal chemistry and drug development. While crystallographic data for 4-benzyl-6-bromopyrimidine is not publicly available, this guide will focus on the closely related and structurally characterized analogue, 4-Benzyl-6-bromo-2-phenyl-4H-imidazo[4,5-b]pyridine , as a case study. The principles, methodologies, and insights derived from this analogue are directly applicable to the study of 4-benzyl-6-bromopyrimidine and other related compounds. This document is intended for researchers, scientists, and drug development professionals seeking to understand the synthesis, crystallization, and solid-state structure of this important class of molecules.

Introduction: The Significance of the Bromopyrimidine Scaffold in Medicinal Chemistry

The pyrimidine nucleus is a cornerstone in the design of therapeutic agents, owing to its presence in nucleobases and its ability to act as a versatile scaffold for a wide range of biological activities. The introduction of a bromine atom and a benzyl group at specific positions of the pyrimidine ring can significantly modulate the physicochemical properties and biological activity of the resulting molecule.

Bromine, as a halogen substituent, can enhance binding affinity to target proteins through halogen bonding, improve metabolic stability, and increase lipophilicity, which can in turn affect cell permeability and overall pharmacokinetic profiles. The benzyl group can engage in hydrophobic and π-stacking interactions within protein binding pockets, providing an additional anchor point for molecular recognition. Consequently, compounds bearing the 4-benzyl-6-bromopyrimidine motif are of significant interest in the exploration of new therapeutic agents, particularly in oncology and virology.

Given the critical role of three-dimensional structure in dictating molecular interactions and, ultimately, biological function, single-crystal X-ray diffraction analysis is an indispensable tool for the rational design of drugs based on this scaffold.

Case Study: 4-Benzyl-6-bromo-2-phenyl-4H-imidazo[4,5-b]pyridine

As a structurally related analogue, 4-Benzyl-6-bromo-2-phenyl-4H-imidazo[4,5-b]pyridine provides a valuable template for understanding the potential solid-state conformation and intermolecular interactions that could be expected for 4-benzyl-6-bromopyrimidine.

Synthesis and Crystallization

The synthesis of 4-Benzyl-6-bromo-2-phenyl-4H-imidazo[4,5-b]pyridine is achieved through the benzylation of the corresponding 1H-imidazo[4,5-b]pyridine precursor.

Experimental Protocol: Synthesis

• Dissolution: To a solution of 6-bromo-2-phenyl-1H-imidazo[4,5-b]pyridine (1.09 mmol) in 15 ml of dimethylformamide (DMF), add potassium carbonate (1.42 mmol) and a catalytic amount of tetra-n-butylammonium bromide (0.1 mmol).

• Addition of Benzylating Agent: To the stirring mixture, add benzyl chloride (1.31 mmol).

• Reaction: Continue stirring at room temperature for 12 hours.

• Work-up: Remove the inorganic salts by filtration. Concentrate the filtrate under reduced pressure.

• Purification: Purify the residue by column chromatography on silica gel using an ethyl acetate/hexane (1/1) eluent.

• Crystallization: Brown crystals suitable for X-ray diffraction are obtained by the slow evaporation of the solvent from the purified fraction.

Causality Behind Experimental Choices:

• Solvent: DMF is an excellent polar aprotic solvent for this type of SN2 reaction, as it effectively dissolves the reactants and does not interfere with the nucleophilic substitution.

• Base: Potassium carbonate is a mild inorganic base used to deprotonate the imidazole nitrogen, thereby activating it for nucleophilic attack on the benzyl chloride.

• Phase-Transfer Catalyst: Tetra-n-butylammonium bromide is employed as a phase-transfer catalyst to facilitate the reaction between the solid potassium carbonate and the dissolved organic reactants.

• Crystallization Method: Slow evaporation is a reliable method for obtaining high-quality single crystals, as it allows for the gradual and ordered arrangement of molecules into a crystal lattice.

Diagram of the Synthetic Workflow:

Caption: Synthetic workflow for 4-Benzyl-6-bromo-2-phenyl-4H-imidazo[4,5-b]pyridine.

Single-Crystal X-ray Diffraction Analysis

The determination of the three-dimensional structure of the title compound was performed using single-crystal X-ray diffraction.

Experimental Protocol: X-ray Data Collection and Structure Refinement

• Crystal Mounting: A suitable single crystal is mounted on a goniometer head.

• Data Collection: X-ray diffraction data are collected on a Bruker X8 APEXII diffractometer using Mo Kα radiation (λ = 0.71073 Å) at a temperature of 293 K.

• Data Reduction: The collected frames are processed (integrated and scaled) using the SAINT software package.

• Absorption Correction: A multi-scan absorption correction is applied using SADABS.

• Structure Solution: The structure is solved by direct methods using SHELXS97.

• Structure Refinement: The structure is refined by full-matrix least-squares on F2 using SHELXL97. All non-hydrogen atoms are refined anisotropically. Hydrogen atoms are placed in calculated positions and refined using a riding model.

Self-Validating System in Crystallography:

The process of crystal structure determination contains inherent self-validation checks. The final R-factor (R1) and weighted R-factor (wR2) provide a measure of the agreement between the calculated and observed structure factors. A low R-factor indicates a good fit of the model to the experimental data. Additionally, the goodness-of-fit (S) should be close to 1 for a well-refined structure. The residual electron density map should be largely featureless, indicating that all atoms have been correctly located.

Crystallographic Data and Structure Refinement

The key crystallographic data and refinement parameters for 4-Benzyl-6-bromo-2-phenyl-4H-imidazo[4,5-b]pyridine are summarized in the table below.

Parameter	Value
Chemical formula	C19H14BrN3
Molecular weight	364.24 g/mol
Crystal system	Monoclinic
Space group	P21/c
a (Å)	8.6613 (6)
b (Å)	19.7631 (13)
c (Å)	9.3683 (6)
β (°)	99.647 (3)
Volume (Å3)	1580.93 (18)
Z	4
Calculated density (g/cm3)	1.530
Absorption coefficient (mm-1)	2.60
F(000)	736
Crystal size (mm3)	0.28 × 0.24 × 0.20
Radiation	Mo Kα (λ = 0.71073 Å)
Temperature (K)	293
Reflections collected	57936
Independent reflections	4613
Rint	0.035
Final R1 [I > 2σ(I)]	0.032
wR2 (all data)	0.098
Goodness-of-fit (S)	1.00

Molecular and Crystal Structure Analysis

The X-ray structure reveals that the imidazopyridine fused ring system is nearly coplanar with the phenyl ring at the 2-position, with a dihedral angle of 2.4(1)°. This planarity suggests extensive electronic conjugation across this part of the molecule.

Diagram of the Molecular Structure:

Caption: Connectivity of 4-Benzyl-6-bromo-2-phenyl-4H-imidazo[4,5-b]pyridine.

In the crystal packing, a notable intermolecular interaction is the short Br···Br contact of 3.562(1) Å. This distance is shorter than the sum of the van der Waals radii of two bromine atoms (3.70 Å), indicating a significant halogen-halogen interaction. These types of interactions can play a crucial role in the stabilization of the crystal lattice and are of increasing interest in crystal engineering and drug design.

Broader Context and Future Directions

The structural insights gained from 4-Benzyl-6-bromo-2-phenyl-4H-imidazo[4,5-b]pyridine can be extrapolated to predict the behavior of the yet-to-be-characterized 4-benzyl-6-bromopyrimidine. It is plausible that the latter would also exhibit a non-planar arrangement between the pyrimidine and benzyl rings, and that the bromine atom would be available for halogen bonding interactions.

Future work should focus on the successful synthesis and crystallization of 4-benzyl-6-bromopyrimidine to enable a direct comparison of its solid-state structure with that of the imidazopyridine analogue. This would provide a deeper understanding of how the core heterocyclic system influences the overall molecular conformation and intermolecular interactions, which is critical for the structure-based design of novel therapeutics.

References

• Ouzidan, Y., Obbade, S., Capet, F., Essassi, E. M., & Ng, S. W. (2010). 4-Benzyl-6-bromo-2-phenyl-4H-imidazo[4,5-b]pyridine. Acta Crystallographica Section E: Structure Reports Online, 66(4), o946. [Link]

• Sheldrick, G. M. (2008). A short history of SHELX. Acta Crystallographica Section A: Foundations of Crystallography, 64(1), 112-122. [Link]

• Bruker. (2008). APEX2, SAINT, and SADABS. Bruker AXS Inc., Madison, Wisconsin, USA.
• Barbour, L. J. (2001). X-Seed—a software tool for supramolecular crystallography. Journal of Supramolecular Chemistry, 1(4-6), 189-191.
• Westrip, S. P. (2010). publCIF: a program for editing and validating crystallographic information files. Journal of Applied Crystallography, 43(4), 920-925.

A Strategic Approach to the In Vitro Toxicological Evaluation of 4-Benzyl-6-bromopyrimidine

This guide provides a comprehensive framework for conducting preliminary in vitro toxicity studies on the novel compound, 4-Benzyl-6-bromopyrimidine. As a substituted pyrimidine, this molecule belongs to a class of compounds with diverse biological activities, including potential therapeutic applications.[1][2][3] Consequently, a thorough and early assessment of its toxicological profile is a critical step in the drug development process. This document is intended for researchers, scientists, and drug development professionals, offering a structured, scientifically-grounded approach to the initial safety assessment of this compound. The methodologies outlined herein are designed to provide a robust preliminary dataset covering general cytotoxicity, genotoxicity, and initial mechanistic insights into any observed toxicity.

Foundational Strategy: Cell Line Selection and Culture

The choice of cell lines is a pivotal decision in the design of in vitro toxicity studies, as it directly influences the relevance and translatability of the findings.[4][5] For a compound of unknown biological activity like 4-Benzyl-6-bromopyrimidine, a tiered approach using a panel of cell lines is recommended.

Recommended Cell Line Panel:

• HepG2 (Human Hepatocellular Carcinoma): This cell line is a cornerstone of in vitro toxicology. Derived from a human liver carcinoma, HepG2 cells retain many of the metabolic enzymes found in primary hepatocytes, making them suitable for assessing metabolism-induced toxicity.[6]

• HEK293 (Human Embryonic Kidney): As a non-cancerous cell line, HEK293 provides a valuable baseline for cytotoxicity in cells of non-hepatic origin and can help in determining a compound's selectivity index.[7]

• A549 (Human Lung Carcinoma) or MCF-7 (Human Breast Cancer): Including a cancer cell line relevant to potential therapeutic targets can provide initial insights into the compound's anti-proliferative activity and its potential as an anticancer agent.[3][8]

General Cell Culture Protocol:

• Cell Maintenance: All cell lines should be cultured in the recommended medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Incubation: Cells are to be maintained in a humidified incubator at 37°C with 5% CO₂.

• Sub-culturing: Cells should be passaged upon reaching 80-90% confluency to maintain exponential growth and ensure cellular health.

• Mycoplasma Testing: Regular mycoplasma testing is mandatory to ensure the integrity of the cell cultures and the reliability of the experimental data.

Phase I: Assessment of General Cytotoxicity

The initial phase of toxicity testing aims to determine the concentration range over which 4-Benzyl-6-bromopyrimidine exerts cytotoxic effects. Employing assays with different mechanistic underpinnings provides a more comprehensive picture of the compound's impact on cell health.

MTT Assay: Evaluating Metabolic Viability

The MTT assay is a colorimetric method that measures the metabolic activity of cells, which is an indicator of cell viability.[7][8] Mitochondrial dehydrogenases in viable cells reduce the yellow tetrazolium salt MTT to purple formazan crystals.

Step-by-Step Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and allow them to adhere for 24 hours.[8]

• Compound Treatment: Treat the cells with a range of concentrations of 4-Benzyl-6-bromopyrimidine (e.g., 0.1 µM to 100 µM) for 24, 48, and 72 hours. Include a vehicle control (e.g., DMSO).

• MTT Incubation: After the treatment period, add MTT solution (0.5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent, such as DMSO or isopropanol, to dissolve the formazan crystals.[7]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

LDH Assay: Assessing Membrane Integrity

The Lactate Dehydrogenase (LDH) assay quantifies cytotoxicity by measuring the activity of LDH released from damaged cells into the culture medium.[9] An increase in LDH activity is indicative of compromised cell membrane integrity.

Step-by-Step Protocol:

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay.

• Supernatant Collection: After the treatment period, carefully collect the cell culture supernatant from each well.

• LDH Reaction: In a separate 96-well plate, mix the supernatant with the LDH assay reaction mixture according to the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of LDH release relative to a positive control (cells lysed with a detergent) and determine the concentration of the compound that causes a significant increase in LDH release.

The Critical Role of Metabolic Activation

Many compounds are not toxic in their parent form but become toxic after being metabolized by enzymes in the liver.[10] Therefore, it is crucial to assess the toxicity of 4-Benzyl-6-bromopyrimidine in the presence of a metabolic activation system. The most commonly used system is the liver S9 fraction, which contains both microsomal and cytosolic enzymes.[11][12][13]

Integration of S9 Fraction:

For both cytotoxicity and subsequent genotoxicity assays, a parallel set of experiments should be conducted with the inclusion of a rat or human liver S9 fraction. The S9 fraction, along with necessary co-factors (e.g., NADP+, glucose-6-phosphate), is added to the cell culture medium during the compound treatment period. This allows for the assessment of the toxicity of metabolites generated in situ.[14]

Phase II: Evaluation of Genotoxic Potential

Genotoxicity assays are essential for identifying compounds that can cause damage to genetic material, a key event in carcinogenesis.

Comet Assay (Single Cell Gel Electrophoresis)

The Comet assay is a sensitive method for detecting DNA strand breaks in individual cells.[15][16][17][18][19] Under alkaline conditions, damaged DNA with strand breaks will migrate out of the nucleus during electrophoresis, forming a "comet tail."

Step-by-Step Protocol:

• Cell Treatment: Treat cells with a range of concentrations of 4-Benzyl-6-bromopyrimidine (with and without S9 activation) for a short duration (e.g., 2-4 hours).

• Cell Embedding: Mix the treated cells with low-melting-point agarose and layer them onto a microscope slide pre-coated with normal melting point agarose.

• Lysis: Immerse the slides in a high-salt lysis solution to remove cell membranes and proteins, leaving behind the nuclear material (nucleoids).

• Alkaline Unwinding: Place the slides in an alkaline electrophoresis buffer to unwind the DNA.

• Electrophoresis: Subject the slides to electrophoresis at a low voltage.

• Staining and Visualization: Stain the DNA with a fluorescent dye (e.g., SYBR Green) and visualize the comets using a fluorescence microscope.

• Data Analysis: Quantify the extent of DNA damage by measuring the length and intensity of the comet tails using specialized software.

In Vitro Micronucleus Test

The micronucleus test detects both chromosome breakage (clastogenicity) and chromosome loss (aneugenicity).[12][15][16][17][18] Micronuclei are small, extra-nuclear bodies that are formed during cell division from chromosome fragments or whole chromosomes that lag behind.

Step-by-Step Protocol:

• Cell Treatment: Treat cells with 4-Benzyl-6-bromopyrimidine (with and without S9 activation) for a duration that allows for at least one cell division (e.g., 24 hours).

• Cytochalasin B Block: Add cytochalasin B to block cytokinesis, resulting in binucleated cells. This allows for the specific analysis of cells that have undergone one round of mitosis.

• Cell Harvesting and Staining: Harvest the cells, fix them, and stain the cytoplasm and nuclei with appropriate dyes (e.g., Giemsa or a fluorescent DNA stain).

• Microscopic Analysis: Score the frequency of micronuclei in binucleated cells using a microscope.

• Data Analysis: Compare the frequency of micronucleated cells in the treated groups to the vehicle control.

Phase III: Unraveling Mechanisms of Toxicity

If significant cytotoxicity is observed, the next logical step is to investigate the underlying mechanisms.

Apoptosis Detection

Apoptosis, or programmed cell death, is a common mechanism of drug-induced cell death.

This flow cytometry-based assay distinguishes between viable, apoptotic, and necrotic cells.[20][21][22][23] In early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane, where it can be detected by fluorescently labeled Annexin V.[20][23] Propidium Iodide (PI) is a fluorescent dye that can only enter cells with compromised membranes (late apoptotic and necrotic cells).

Step-by-Step Protocol:

• Cell Treatment: Treat cells with 4-Benzyl-6-bromopyrimidine at concentrations around the IC50 value for a relevant time period (e.g., 24 hours).

• Staining: Harvest the cells and resuspend them in Annexin V binding buffer. Add FITC-conjugated Annexin V and PI.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer to quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic/necrotic).

Caspases are a family of proteases that are key mediators of apoptosis. Measuring the activity of executioner caspases, such as caspase-3 and caspase-7, can confirm the involvement of the apoptotic pathway.[22][24] Luminescent assays, such as the Caspase-Glo® 3/7 assay, provide a sensitive method for this purpose.[24]

Step-by-Step Protocol:

• Cell Seeding and Treatment: Seed cells in a 96-well plate and treat them with the compound as described above.

• Reagent Addition: Add the Caspase-Glo® 3/7 reagent directly to the wells.

• Incubation: Incubate at room temperature for 1-2 hours.

• Luminescence Measurement: Measure the luminescence using a plate reader. An increase in luminescence corresponds to increased caspase-3/7 activity.

Oxidative Stress Assessment

Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the cell's antioxidant defenses, is another common mechanism of drug-induced toxicity.[25][26][27][28]

Intracellular ROS levels can be measured using fluorescent probes like 2',7'-dichlorodihydrofluorescein diacetate (DCFDA).[26] DCFDA is a cell-permeable dye that is deacetylated by cellular esterases and then oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (DCF).

Step-by-Step Protocol:

• Cell Loading: Load the cells with DCFDA by incubating them with the dye for 30-60 minutes.

• Compound Treatment: Treat the cells with 4-Benzyl-6-bromopyrimidine for a short period (e.g., 1-3 hours).

• Fluorescence Measurement: Measure the fluorescence intensity using a fluorescence plate reader or flow cytometer. An increase in fluorescence indicates an increase in intracellular ROS.

Glutathione is a major intracellular antioxidant.[27] A decrease in the ratio of reduced glutathione (GSH) to oxidized glutathione (GSSG) is an indicator of oxidative stress.[27][28] Commercially available kits can be used to measure the levels of both GSH and GSSG.

Data Presentation and Visualization

Clear presentation of data is crucial for interpretation.

Table 1: Hypothetical Cytotoxicity Data for 4-Benzyl-6-bromopyrimidine

Cell Line	Assay	Time Point	IC50 (µM)
HepG2	MTT	24h	75.2
48h	48.5
72h	25.1
LDH	72h	>100
HEK293	MTT	72h	89.7
A549	MTT	72h	15.8

Experimental Workflow Diagram

Caption: Proposed workflow for the in vitro toxicity assessment of 4-Benzyl-6-bromopyrimidine.

Apoptosis Signaling Pathway

Caption: Simplified intrinsic apoptosis pathway potentially induced by a test compound.

Conclusion

This guide outlines a systematic and multi-faceted approach for the preliminary in vitro toxicity evaluation of 4-Benzyl-6-bromopyrimidine. By progressing from broad cytotoxicity screening to more specific genotoxicity and mechanistic assays, this strategy allows for a comprehensive initial assessment of the compound's safety profile. The inclusion of metabolic activation is a critical component for enhancing the in vivo relevance of the findings. The data generated from these studies will be instrumental in making informed decisions regarding the continued development of 4-Benzyl-6-bromopyrimidine as a potential therapeutic agent. Adherence to these scientifically rigorous and validated methods will ensure the generation of reliable and reproducible data, in line with the principles of Good In Vitro Method Practices (GIVIMP).[29]

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4-Benzyl-6-bromopyrimidine safety data sheet (SDS) and handling guidelines

An In-Depth Technical Guide to the Safe Handling and Application of 4-Benzyl-6-bromopyrimidine

This guide provides a comprehensive overview of the safety protocols and handling guidelines for 4-Benzyl-6-bromopyrimidine, a key intermediate in contemporary pharmaceutical research and organic synthesis. Designed for researchers, chemists, and drug development professionals, this document moves beyond boilerplate safety data to offer a framework for risk assessment and experimental execution grounded in established scientific principles.

Compound Profile and Synthetic Relevance

4-Benzyl-6-bromopyrimidine belongs to the class of halogenated pyrimidines, which are foundational scaffolds in medicinal chemistry. The presence of the bromine atom at the 6-position provides a reactive handle for a variety of synthetic transformations, most notably cross-coupling reactions such as Suzuki, Stille, and Buchwald-Hartwig aminations. The benzyl group at the 4-position influences the compound's solubility and steric profile, making it a versatile building block for the synthesis of complex molecular architectures targeting a range of biological endpoints. Understanding its reactivity is inseparable from understanding its potential hazards.

Hazard Identification and Toxicological Assessment

While a specific, publicly available Safety Data Sheet (SDS) for 4-Benzyl-6-bromopyrimidine is not readily found, its structural components—a brominated pyrimidine core and a benzyl moiety—necessitate a cautious approach based on the known hazards of analogous structures.

GHS Hazard Classification (Anticipated)

Hazard Class	Category	Hazard Statement	Pictogram
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed.
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation.
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation.

Disclaimer: This classification is predictive and based on the toxicological profiles of structurally related compounds. It must be verified against a supplier-specific SDS before any handling.

Toxicological Rationale:

• Brominated Heterocycles: Halogenated aromatic and heteroaromatic compounds can act as alkylating agents or metabolic precursors to reactive intermediates. They can be irritants and, in some cases, sensitizers.

• Inhalation Hazard: As a fine powder, the compound presents a significant risk of respiratory tract irritation if aerosolized.

• Dermal and Ocular Hazard: Direct contact with skin or eyes is likely to cause irritation due to the compound's chemical reactivity.

Laboratory Handling and Exposure Controls

A multi-layered approach to containment and personal protection is mandatory.

Engineering Controls

All manipulations of solid 4-Benzyl-6-bromopyrimidine and its concentrated solutions must be performed within a certified chemical fume hood to prevent inhalation of dust or vapors. The fume hood should have a verified face velocity of 80-120 feet per minute.

Personal Protective Equipment (PPE)

The selection of PPE is critical and task-dependent.

Task	Minimum Required PPE
Weighing/Transfer (Solid)	Chemical splash goggles, lab coat, nitrile gloves (double-gloving recommended)
Solution Preparation/Transfer	Chemical splash goggles, lab coat, nitrile gloves
Reaction Setup & Workup	Chemical splash goggles, face shield (if splash risk is high), lab coat, nitrile gloves

Glove Selection: Standard nitrile gloves (minimum 5 mil thickness) are appropriate for handling the solid and for incidental contact with solutions in common organic solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), or Ethyl Acetate. For prolonged handling or in case of a spill, heavier-duty gloves such as neoprene or Viton should be considered. Always consult a glove compatibility chart.

Step-by-Step Safe Handling Protocol

• Preparation: Designate a specific area within the fume hood for the experiment. Ensure all necessary equipment, including waste containers, is present.

• Donning PPE: Put on all required PPE before bringing the compound into the work area.

• Weighing: Tare a suitable container on a balance located within the fume hood or in a contained balance enclosure. Carefully transfer the solid compound using a spatula, avoiding the creation of dust. Close the primary container immediately after dispensing.

• Dissolution: Add the solvent to the container with the weighed solid slowly and carefully, using a pipette or syringe. Swirl or stir gently to dissolve.

• Reaction: Add the resulting solution to the reaction vessel using a syringe or cannula transfer for air-sensitive reactions.

• Decontamination: After use, decontaminate spatulas and other reusable equipment with a suitable solvent (e.g., ethanol or acetone) in the fume hood. Place the rinsate into the appropriate hazardous waste container.

• Doffing PPE: Remove gloves and dispose of them in the designated solid waste container. Remove lab coat and goggles. Wash hands thoroughly with soap and water.

Risk Assessment and Emergency Procedures Workflow

A systematic approach to risk assessment and emergency preparedness is non-negotiable. The following diagrams illustrate the necessary decision-making processes.

Caption: Decision tree for responding to a chemical spill of 4-Benzyl-6-bromopyrimidine.

Storage and Waste Management

Storage: Store 4-Benzyl-6-bromopyrimidine in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and strong bases.

Waste Disposal: All waste, including contaminated PPE, absorbent materials from spills, and residual compound, must be collected in a designated hazardous waste container. The container must be properly labeled according to institutional and local regulations for halogenated organic waste. Never dispose of this compound down the drain.

Conclusion

4-Benzyl-6-bromopyrimidine is a valuable synthetic intermediate whose utility is matched by its potential hazards. A thorough understanding of its chemical properties, coupled with a disciplined application of engineering controls, appropriate personal protective equipment, and established safe handling protocols, is essential for mitigating risk. By integrating the principles and workflows outlined in this guide, researchers can handle this compound responsibly, ensuring both personal safety and the integrity of their scientific work.

References

Note: As a specific SDS for 4-Benzyl-6-bromopyrimidine was not located, this section provides links to supplier pages where the product is listed and where an SDS may be requested, as well as general chemical safety resources.

• PubChem Compound Summary for 4-Benzyl-6-bromopyrimidine. National Center for Biotechnology Information. [Link]

The Compass of Discovery: A Technical Guide to the Pharmacokinetic Profiling of 4-Benzyl-6-bromopyrimidine Derivatives

For the dedicated researcher, scientist, and drug development professional, the journey from a promising chemical entity to a life-changing therapeutic is a meticulous and challenging expedition. A critical map in this journey is the pharmacokinetic (PK) profile of a drug candidate, which dictates its absorption, distribution, metabolism, and excretion (ADME) within a biological system.[1][2][3][4][5] This in-depth technical guide provides a comprehensive framework for the robust pharmacokinetic profiling of 4-benzyl-6-bromopyrimidine derivatives, a class of compounds with significant therapeutic potential.[6][7][8][9] This document is designed not as a rigid template, but as a dynamic, logic-driven approach to understanding and optimizing the in vivo behavior of these molecules.

The Strategic Imperative of Early Pharmacokinetic Profiling

In modern drug discovery, the "fail early, fail cheap" paradigm is a guiding principle. Early and comprehensive ADME characterization is paramount to de-risk drug candidates and focus resources on compounds with the highest probability of success.[10][11] For pyrimidine derivatives, which are integral to numerous approved drugs, understanding their metabolic fate and systemic exposure is crucial for optimizing efficacy and safety.[6][12][13][] A well-defined PK profile informs critical decisions, from lead optimization to the design of human clinical trials.[15][16][17][18]

This guide will navigate through the essential in vitro and in vivo assays that form the cornerstone of a robust pharmacokinetic evaluation. We will explore not just the "how" but, more importantly, the "why" behind each experimental choice, empowering you to make informed decisions tailored to your specific 4-benzyl-6-bromopyrimidine derivatives.

Charting the Course: An Integrated Workflow for PK Profiling

A successful pharmacokinetic assessment employs a tiered and integrated approach, where in vitro data informs the design and interpretation of in vivo studies. This iterative process allows for the early identification of potential liabilities and guides medicinal chemistry efforts to refine the properties of the lead compounds.

Figure 1: Integrated workflow for pharmacokinetic profiling.

Part 1: In Vitro ADME — The Foundation of Pharmacokinetic Understanding

In vitro assays are the workhorse of early ADME profiling, providing rapid and cost-effective data to rank and prioritize compounds.[10][11] These assays are designed to assess specific pharmacokinetic properties in a controlled environment, offering valuable insights into a compound's potential in vivo behavior.

Metabolic Stability: Gauging the Compound's Resilience

Metabolic stability is a critical parameter that determines the susceptibility of a compound to biotransformation by drug-metabolizing enzymes, primarily in the liver.[19][20][21] Poor metabolic stability can lead to rapid clearance, low bioavailability, and insufficient drug exposure at the target site.[21][22]

The primary output of in vitro metabolic stability assays is intrinsic clearance (Clint), which represents the maximal ability of the liver to metabolize a drug in the absence of blood flow limitations. This parameter is crucial for predicting in vivo hepatic clearance.[22]

The choice of experimental system depends on the stage of drug discovery and the specific questions being addressed.

Test System	Description	Enzymes Present	Advantages	Limitations
Liver Microsomes	Subcellular fraction containing endoplasmic reticulum membranes.	Phase I (CYP450s, FMOs) and some Phase II (UGTs) enzymes.	Cost-effective, high-throughput, well-characterized.	Lacks cytosolic Phase II enzymes and cofactors.
Liver S9 Fraction	Supernatant from a 9000g centrifugation of liver homogenate.	Phase I and most Phase II enzymes (cytosolic and microsomal).	Broader enzymatic coverage than microsomes.[19]	Cofactors need to be supplemented.
Hepatocytes	Intact liver cells.	Complete set of Phase I and II enzymes and cofactors.	Considered the "gold standard" for in vitro metabolism, closely mimics the in vivo environment.[21][23]	Lower throughput, more expensive, subject to cell viability issues.

Expert Insight: For initial screening of 4-benzyl-6-bromopyrimidine derivatives, liver microsomes are a pragmatic starting point to assess Phase I metabolic liabilities. As promising compounds emerge, progressing to hepatocytes provides a more comprehensive picture of both Phase I and Phase II metabolism.

This protocol outlines a standard procedure for determining the metabolic stability of a 4-benzyl-6-bromopyrimidine derivative using liver microsomes.

Figure 2: Workflow for a typical microsomal stability assay.

Data Analysis: The percentage of the parent compound remaining at each time point is plotted against time. The rate of disappearance is used to calculate the in vitro half-life (t½) and intrinsic clearance (Clint).

Plasma Protein Binding: The Unbound Fraction Dictates Activity

Once a drug enters the bloodstream, it can bind to plasma proteins, primarily albumin and α1-acid glycoprotein. It is the unbound (free) fraction of the drug that is pharmacologically active and available to distribute into tissues and interact with its target.[24][25] High plasma protein binding can limit the efficacy and influence the clearance of a drug.[24][25]

Method	Principle	Advantages	Disadvantages
Equilibrium Dialysis	A semi-permeable membrane separates a plasma-containing compartment from a buffer compartment. The unbound drug equilibrates across the membrane.	Considered the gold standard; not affected by non-specific binding to the device.[26]	Can be time-consuming (4-24 hours to reach equilibrium).[27]
Ultrafiltration	A centrifugal force is used to separate the unbound drug in the plasma water from the protein-bound drug through a size-exclusion membrane.[26]	Faster than equilibrium dialysis.[27]	Potential for non-specific binding of the compound to the filter membrane.
Ultracentrifugation	High-speed centrifugation pellets the protein-bound drug, leaving the unbound drug in the supernatant.	No membrane, so no non-specific binding to a device.	Requires specialized equipment; potential for drug redistribution during centrifugation.

Expert Insight: For routine screening, Rapid Equilibrium Dialysis (RED) devices offer a good balance of accuracy and throughput.[24][25] It is advisable to determine plasma protein binding in the plasma of the species that will be used for in vivo studies, as there can be significant inter-species variability.

• Preparation: Prepare a stock solution of the 4-benzyl-6-bromopyrimidine derivative. Spike the test compound into plasma from the desired species (e.g., human, rat, mouse).[24][27]

• Dialysis Setup: Add the spiked plasma to the sample chamber of the RED device insert. Add an equal volume of phosphate-buffered saline (PBS) to the buffer chamber.[25]

• Incubation: Seal the plate and incubate at 37°C with shaking for approximately 4-6 hours to allow the system to reach equilibrium.[25]

• Sampling: After incubation, collect aliquots from both the plasma and buffer chambers.[27]

• Matrix Matching: To minimize analytical variability, add blank plasma to the buffer aliquot and PBS to the plasma aliquot.

• Analysis: Precipitate proteins with an organic solvent containing an internal standard and analyze the concentrations in both chambers by LC-MS/MS.[25]

Data Calculation: The fraction unbound (fu) is calculated as the ratio of the concentration in the buffer chamber to the concentration in the plasma chamber.

Cytochrome P450 (CYP) Enzyme Interaction: Predicting Drug-Drug Interactions

The cytochrome P450 (CYP) superfamily of enzymes is responsible for the metabolism of a vast number of drugs.[28] Assessing the potential of a 4-benzyl-6-bromopyrimidine derivative to inhibit or induce these enzymes is a regulatory requirement and is crucial for predicting potential drug-drug interactions (DDIs).[11]

• CYP Inhibition: Assesses whether the test compound can inhibit the metabolism of known CYP substrates. This can be reversible or irreversible (time-dependent inhibition, TDI).[11][29]

• CYP Induction: Determines if the test compound can increase the expression of CYP enzymes, which could lead to enhanced metabolism of co-administered drugs.

• Reaction Phenotyping: Identifies which specific CYP isoforms are responsible for the metabolism of the test compound.

These studies are typically conducted using human liver microsomes or recombinant human CYP enzymes.[11]

Part 2: In Vivo Pharmacokinetics — The Whole-Body Perspective

In vivo pharmacokinetic studies in animal models are essential to understand how a drug behaves in a complete biological system.[15][16] These studies provide critical data on a drug's bioavailability, clearance, volume of distribution, and half-life.

Designing a Robust In Vivo PK Study

A well-designed in vivo PK study is critical for generating reliable and interpretable data.[15]

Figure 3: Key considerations for in vivo PK study design.

Expert Insight: For initial PK screening, a study in rats with both intravenous (IV) and oral (PO) administration is highly informative. The IV arm provides data on clearance and volume of distribution, while the PO arm allows for the determination of oral bioavailability.[30]

Execution of the In Vivo Study

• Dose Formulation: The 4-benzyl-6-bromopyrimidine derivative is formulated in a suitable vehicle for the chosen route of administration.

• Animal Dosing: The compound is administered to the animals (e.g., rats, mice) at a predetermined dose.[4]

• Sample Collection: Blood samples are collected at specified time points post-dosing. The blood is then processed to obtain plasma.[15]

• Sample Analysis: The concentration of the drug in the plasma samples is quantified using a validated bioanalytical method, typically LC-MS/MS.[31][32]

Data Analysis and Interpretation

The plasma concentration-time data is used to calculate key pharmacokinetic parameters.

PK Parameter	Abbreviation	Description	Significance
Maximum Concentration	Cmax	The highest concentration of the drug observed in the plasma.	Indicates the extent of absorption.
Time to Maximum Concentration	Tmax	The time at which Cmax is reached.	Indicates the rate of absorption.
Area Under the Curve	AUC	The total drug exposure over time.	Reflects the overall systemic exposure.
Clearance	CL	The volume of plasma cleared of the drug per unit of time.	Indicates the efficiency of drug elimination.
Volume of Distribution	Vd	The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.	Indicates the extent of drug distribution into tissues.
Half-life	t½	The time required for the drug concentration to decrease by half.	Determines the dosing interval.
Bioavailability	F%	The fraction of an orally administered dose that reaches the systemic circulation.	A key parameter for oral drug candidates.

Data Interpretation: These parameters provide a comprehensive picture of the drug's in vivo behavior. For example, a low oral bioavailability might suggest poor absorption or high first-pass metabolism. A large volume of distribution indicates that the drug is extensively distributed into tissues.

Metabolic Pathways of Pyrimidine Derivatives

Understanding the potential metabolic pathways of 4-benzyl-6-bromopyrimidine derivatives is crucial for interpreting metabolism data and guiding structural modifications. Nitrogen-containing heterocycles are subject to a variety of metabolic transformations.[13][33][34]

• Oxidation: Cytochrome P450 enzymes can catalyze the oxidation of the pyrimidine ring, the benzyl group, or other susceptible positions.[35][36] This can lead to the formation of hydroxylated metabolites.

• N-dealkylation: If applicable, the removal of alkyl groups attached to nitrogen atoms can occur.

• Glucuronidation: Phase II conjugation with glucuronic acid is a common pathway for clearing hydroxylated metabolites.[33]

The electronegativity of the nitrogen atoms in the pyrimidine ring can influence the regioselectivity of CYP-mediated metabolism.[35] It is also important to consider the potential for the formation of reactive metabolites, which can lead to toxicity.[29]

Conclusion: A Data-Driven Path to a Promising Candidate

The pharmacokinetic profiling of 4-benzyl-6-bromopyrimidine derivatives is a multi-faceted endeavor that requires a strategic and integrated approach. By systematically evaluating metabolic stability, plasma protein binding, and in vivo pharmacokinetics, researchers can build a comprehensive understanding of a compound's ADME properties. This knowledge is not merely a collection of data points; it is the compass that guides the optimization of a promising molecule into a viable drug candidate. The iterative nature of this process, where in vitro findings inform in vivo experiments and vice versa, is the hallmark of a successful drug discovery program. This guide provides the foundational principles and practical methodologies to navigate this critical path with scientific rigor and confidence.

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An In-Depth Technical Guide to the Electron Density and Computational Modeling of 4-Benzyl-6-bromopyrimidine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive exploration of the electron density distribution of 4-Benzyl-6-bromopyrimidine, a molecule of interest in medicinal chemistry. We delve into the theoretical underpinnings and practical application of computational modeling, with a focus on Density Functional Theory (DFT), to elucidate the electronic structure of this pyrimidine derivative. This document serves as a detailed protocol for researchers, offering a step-by-step methodology for in silico analysis, from initial structure preparation to the interpretation of advanced electronic properties. The insights derived from the electron density, molecular electrostatic potential (MESP), and frontier molecular orbitals are discussed in the context of their implications for drug design and development, highlighting regions of electrophilic and nucleophilic reactivity that are crucial for understanding potential intermolecular interactions.

Introduction: The Significance of Electron Density in Drug Discovery

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents with a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties[1]. The specific functionalization of the pyrimidine ring dictates its physicochemical properties and, consequently, its pharmacological profile. 4-Benzyl-6-bromopyrimidine combines the essential pyrimidine core with a lipophilic benzyl group and a reactive bromo substituent, making it a promising candidate for further derivatization and biological evaluation.

Understanding the three-dimensional distribution of electrons within a molecule is paramount in modern drug design. The electron density dictates a molecule's reactivity, polarity, and its ability to engage in non-covalent interactions with biological targets such as proteins and nucleic acids. Computational modeling, particularly through the lens of Density Functional Theory (DFT), provides a powerful avenue to visualize and quantify these electronic properties, offering predictive insights that can accelerate the drug discovery pipeline.

This guide will focus on the in-depth computational analysis of 4-Benzyl-6-bromopyrimidine, providing a robust framework for understanding its electronic landscape. By dissecting its electron density, we can identify key features that may govern its biological activity and guide the rational design of novel, more potent therapeutic agents.

Theoretical Framework: Density Functional Theory (DFT)

Density Functional Theory (DFT) has emerged as a leading computational method in quantum chemistry and materials science for investigating the electronic structure of many-body systems. Unlike traditional wavefunction-based methods, DFT is based on the Hohenberg-Kohn theorems, which state that the ground-state energy and all other ground-state properties of a system are a unique functional of the electron density. This simplifies the complexity of the problem from a 3N-dimensional wavefunction to a 3-dimensional electron density, offering a favorable balance between computational cost and accuracy.

The core of DFT lies in solving the Kohn-Sham equations, which describe a fictitious system of non-interacting electrons that have the same electron density as the real, interacting system. The exchange-correlation functional, which accounts for the quantum mechanical effects of exchange and correlation, is the primary component that requires approximation in practical DFT calculations. The choice of an appropriate functional and basis set is crucial for obtaining reliable results.

Computational Methodology: A Step-by-Step Protocol

This section outlines a detailed protocol for performing DFT calculations on 4-Benzyl-6-bromopyrimidine. While the crystal structure for the exact target molecule is not publicly available, we will utilize the crystallographic data of the closely related compound, 6-(4-bromobenzyl)-1,3,5-trimethyl-7-phenyl-1,5-dihydro-2H-pyrrolo[3,2-d]pyrimidine-2,4(3H)-dione, as a starting point for building our computational model[2]. This serves as a practical example of how to proceed when an exact experimental structure is unavailable.

Molecular Structure Preparation

• Obtain Initial Coordinates: The crystallographic information file (CIF) for the reference compound will be used to extract the coordinates of the 4-bromobenzyl and pyrimidine-like core.

• Build the Target Molecule: Using molecular modeling software (e.g., Avogadro, GaussView), the 4-Benzyl-6-bromopyrimidine structure will be constructed by modifying the reference structure.

• Initial Geometry Optimization: A preliminary geometry optimization using a computationally less expensive method, such as a molecular mechanics force field (e.g., MMFF94), is performed to obtain a reasonable starting geometry for the DFT calculations.

Density Functional Theory (DFT) Calculation

The following protocol is designed for use with the Gaussian 16 software package, a widely used program for electronic structure calculations.

Step-by-Step DFT Protocol:

• Input File Generation: Create an input file (.gjf or .com) with the optimized coordinates of 4-Benzyl-6-bromopyrimidine.

• Route Section (#p line):

  • Functional and Basis Set: Specify the level of theory. For a molecule of this nature, the B3LYP hybrid functional combined with the 6-311+G(d,p) basis set provides a good balance of accuracy and computational efficiency.

  • Keywords:

    • Opt: Requests a geometry optimization to find the lowest energy structure.

    • Freq: Calculates vibrational frequencies to confirm that the optimized structure is a true minimum (no imaginary frequencies).

    • Pop=Full: Requests a full population analysis, which includes the calculation of molecular orbitals and atomic charges.

    • GFInput: Generates additional information for visualization.

    • IOP(6/33=2): Prints the molecular orbitals to the output file.

• Molecule Specification: Define the charge (0 for a neutral molecule) and spin multiplicity (1 for a singlet state) of the molecule, followed by the atomic coordinates in Cartesian format.

• Execution: Run the Gaussian calculation from the command line.

• Analysis of Output: Upon successful completion, analyze the output file (.log or .out) to confirm convergence and the absence of imaginary frequencies.

Computational Workflow Diagram:

Caption: Workflow for the computational modeling of 4-Benzyl-6-bromopyrimidine.

Results and Discussion: Unveiling the Electronic Landscape

This section details the analysis and interpretation of the computational results, providing insights into the chemical reactivity and potential intermolecular interactions of 4-Benzyl-6-bromopyrimidine.

Electron Density Distribution

The calculated total electron density surface provides a visual representation of the molecule's size and shape. More importantly, it serves as the foundation for mapping other electronic properties.

Molecular Electrostatic Potential (MESP)

The Molecular Electrostatic Potential (MESP) is a powerful tool for predicting the reactive behavior of a molecule. It is mapped onto the electron density surface, with colors indicating regions of different electrostatic potential.

• Red Regions (Negative Potential): These areas are electron-rich and represent likely sites for electrophilic attack. They are typically found around electronegative atoms like nitrogen and the bromine atom, as well as the π-system of the aromatic rings. These regions are indicative of potential hydrogen bond acceptors.

• Blue Regions (Positive Potential): These areas are electron-poor and are susceptible to nucleophilic attack. They are often located around hydrogen atoms, particularly those attached to the pyrimidine ring. These regions can act as hydrogen bond donors.

• Green/Yellow Regions (Neutral Potential): These areas represent nonpolar regions of the molecule, such as the benzyl group's hydrocarbon framework.

MESP Visualization Workflow:

Caption: Workflow for generating and analyzing the Molecular Electrostatic Potential (MESP) map.

For 4-Benzyl-6-bromopyrimidine, the MESP is expected to show significant negative potential around the nitrogen atoms of the pyrimidine ring and the bromine atom, indicating their nucleophilic character. The hydrogen atoms on the pyrimidine and benzyl rings will likely exhibit positive potential, suggesting their electrophilic nature.

Frontier Molecular Orbitals (HOMO and LUMO)

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are the frontier orbitals that play a crucial role in chemical reactions.

• HOMO: Represents the ability of a molecule to donate electrons. Regions with a high HOMO density are susceptible to attack by electrophiles.

• LUMO: Represents the ability of a molecule to accept electrons. Regions with a high LUMO density are prone to attack by nucleophiles.

• HOMO-LUMO Gap: The energy difference between the HOMO and LUMO is an indicator of the molecule's chemical reactivity and stability. A smaller gap suggests higher reactivity.

The analysis of the HOMO and LUMO of 4-Benzyl-6-bromopyrimidine will reveal the distribution of its electron-donating and electron-accepting capabilities, providing further insights into its reactive sites.

Quantitative Data Summary:

Property	Calculated Value
Ground State Energy	[To be calculated]
Dipole Moment	[To be calculated]
HOMO Energy	[To be calculated]
LUMO Energy	[To be calculated]
HOMO-LUMO Gap	[To be calculated]

Experimental Validation: Bridging Theory and Reality

To ensure the trustworthiness of the computational model, it is essential to compare the calculated results with experimental data. While a comprehensive experimental investigation is beyond the scope of this guide, we outline the key experimental technique for validating the computed electron density.

High-Resolution X-ray Diffraction

High-resolution X-ray diffraction is the primary experimental method for determining the electron density distribution in a crystalline solid. By analyzing the diffraction pattern of a single crystal of 4-Benzyl-6-bromopyrimidine, one can reconstruct the three-dimensional electron density map of the molecule within the crystal lattice.

Experimental Protocol for X-ray Diffraction:

• Crystal Growth: High-quality single crystals of 4-Benzyl-6-bromopyrimidine are grown from a suitable solvent.

• Data Collection: A single crystal is mounted on a diffractometer, and X-ray diffraction data are collected at a low temperature (e.g., 100 K) to minimize thermal vibrations.

• Structure Solution and Refinement: The diffraction data are processed to solve the crystal structure and refine the atomic positions and thermal parameters.

• Electron Density Modeling: Advanced refinement models, such as the multipole model, are used to accurately describe the aspherical features of the electron density arising from chemical bonding and lone pairs.

• Comparison with DFT: The experimentally determined electron density and derived properties (e.g., electrostatic potential) are compared with the results from the DFT calculations. A good agreement between the experimental and theoretical data provides strong validation for the computational model.

Conclusion

This technical guide has provided a comprehensive framework for the computational modeling of 4-Benzyl-6-bromopyrimidine, with a focus on understanding its electron density distribution. The detailed DFT protocol and the subsequent analysis of the MESP and frontier molecular orbitals offer a powerful in silico approach to predict the molecule's reactivity and potential for intermolecular interactions. By identifying the electron-rich and electron-poor regions, we gain valuable insights that can guide the design of new pyrimidine-based drug candidates. The outlined experimental validation through high-resolution X-ray diffraction underscores the importance of integrating computational and experimental methods to build robust and predictive models in modern drug discovery.

References

• Ketkaew, R. (n.d.). Gaussview: Creating Electron density on Electrostatic Potential.

• Bursch, M., Mewes, J.-M., Hansen, A., & Grimme, S. (2022). Best Practice DFT Protocols for Basic Molecular Computational Chemistry. ChemRxiv. [Link]

• Alexander, O., Rajasekhar, D., Van Tonder, J., & Bezuidenhoudt, B. (2018). The crystal structure of 6-(4-bromobenzyl)-1,3,5-trimethyl-7-phenyl-1,5-dihydro-2H-pyrrolo[3,2-d]pyrimidine-2,4(3H)-dione, C22H20BrN3O2. Zeitschrift für Kristallographie - New Crystal Structures, 233(3), 471-473. [Link]

• Ouzidan, Y., Obbade, S., Capet, F., Essassi, E. M., & Ng, S. W. (2010). 4-Benzyl-6-bromo-2-phenyl-4H-imidazo[4,5-b]pyridine. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 5), o947. [Link]

• Jain, S., & Rana, A. (2018). Physicochemical properties of some pyrimidine derivatives in some organic solvents. MOJ Biorg Org Chem, 2(5), 226-230. [Link]

• Gora, H. F. Z. (2018, March 13). How to interpret a map of electrostatic potential (MEP)? ResearchGate. [Link]

• Sharma, V., Kumar, P., & Pathak, D. (2010). Biological Activities of Pyrimidine Derivatives: A Review. Journal of Pharmacy Research, 3(10), 2468-2472.

• Kaur, R., & Kaur, M. (2017). Biological Activity of Pyrimidine Derivativies: A Review. Juniper Online Journal of Case Studies, 2(4). [Link]

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• 2. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Advanced Suzuki-Miyaura Cross-Coupling of 4-Benzyl-6-bromopyrimidine

Mechanistic Rationale & Substrate Dynamics

4-Benzyl-6-bromopyrimidine is a highly valuable, yet challenging, electrophilic scaffold in pharmaceutical drug development. The pyrimidine core is profoundly electron-deficient, a characteristic that significantly accelerates the initial oxidative addition of the Palladium(0) catalyst into the C6–Br bond[1]. However, this inherent electrophilicity introduces two major competing side reactions:

• Catalyst Poisoning: The basic nitrogen atoms within the pyrimidine ring can act as competitive ligands, coordinating to the palladium center and sequestering it in an off-cycle, inactive state[2].

• Nucleophilic Hydrolysis: Under strongly basic aqueous conditions, the electron-deficient C6 position is highly susceptible to nucleophilic attack by hydroxide ions, leading to the formation of undesired pyrimidone byproducts rather than the target biaryl compound.

To engineer a robust protocol, the catalytic system must be selected based on these causal factors. Utilizing a catalyst with a bidentate ligand, such as Pd(dppf)Cl₂, provides a wide bite angle that sterically shields the palladium center, effectively preventing off-cycle coordination by the pyrimidine nitrogens[3]. Furthermore, employing a mild base (e.g., K₂CO₃) mitigates the risk of substrate hydrolysis while remaining basic enough to activate the boronic acid for transmetalation.

Catalytic cycle of Suzuki-Miyaura coupling for 4-Benzyl-6-bromopyrimidine.

Empirical Optimization Matrix

The following table synthesizes quantitative data for optimizing the coupling of 6-bromopyrimidines with standard arylboronic acids. This data demonstrates the causality behind our chosen protocol parameters, highlighting why specific combinations succeed or fail[3].

Catalyst System	Base (Aqueous)	Solvent System	Temp (°C)	Yield (%)	Mechanistic Observation
Pd(PPh₃)₄ (5 mol%)	Na₂CO₃ (2.0 eq)	Toluene/EtOH/H₂O	90	45%	High protodeboronation; catalyst poisoning observed due to monodentate ligand.
Pd(OAc)₂ + SPhos	K₃PO₄ (2.0 eq)	1,4-Dioxane/H₂O	80	72%	Good conversion, but strong base induced partial hydrolysis of starting material.
Pd(dppf)Cl₂ (3 mol%)	K₂CO₃ (2.0 eq)	1,4-Dioxane/H₂O	80	94%	Optimal. Mild base prevents hydrolysis; bidentate ligand prevents N-coordination.
Pd₂(dba)₃ + XPhos	Cs₂CO₃ (2.0 eq)	1,4-Dioxane/H₂O	100	88%	Excellent for sterically hindered boronic acids; slight oxidative homocoupling noted.

Self-Validating Experimental Protocol

This methodology is designed as a self-validating system. By incorporating specific In-Process Controls (IPCs), researchers can visually and analytically verify the integrity of the reaction at each critical stage, ensuring high reproducibility and yield[4].

Step 1: Reagent Preparation and Rigorous Degassing

• To an oven-dried Schlenk flask equipped with a Teflon-coated magnetic stir bar, add 4-benzyl-6-bromopyrimidine (1.0 mmol, 1.0 equiv) and the corresponding arylboronic acid (1.2 mmol, 1.2 equiv).

• Add K₂CO₃ (2.0 mmol, 2.0 equiv) as the base.

  • Causality: K₂CO₃ is specifically chosen over stronger bases (like NaOH or KOtBu) to prevent the nucleophilic hydrolysis of the electron-deficient pyrimidine ring into a pyrimidone.

• Add a solvent mixture of 1,4-Dioxane (4.0 mL) and distilled H₂O (1.0 mL).

• Self-Validation Checkpoint 1 (Degassing): Perform three rigorous freeze-pump-thaw cycles or sparge the mixture with ultra-pure Argon for 15 minutes. The removal of oxygen is critical; its presence will visually manifest as a dark black precipitate (Pd black) prematurely and lead to oxidative homocoupling of the boronic acid.

Step 2: Catalyst Introduction and Reaction Execution

• Under a positive, steady flow of Argon, quickly add the pre-catalyst Pd(dppf)Cl₂ (0.03 mmol, 3 mol%).

• Seal the Schlenk flask and immerse it in a pre-heated oil bath at 80 °C.

• Self-Validation Checkpoint 2 (Catalyst Activation): Within 10–15 minutes of heating, the solution should transition from a pale yellow/orange suspension to a deep red/brown homogeneous mixture. This color shift validates that the active Pd(0) species has been generated and has successfully entered the catalytic cycle[4].

• Stir vigorously for 4–6 hours.

• Self-Validation Checkpoint 3 (Reaction Monitoring): Monitor the reaction via TLC (Hexanes/EtOAc 3:1) or LC-MS. The C6-aryl product will typically exhibit a higher Rf​ value than the highly polar 6-bromopyrimidine starting material.

Step 3: Workup and Isolation

• Once complete consumption of the starting material is verified, cool the reaction vessel to room temperature.

• Quench the reaction by adding 10 mL of deionized water, and extract the aqueous layer with Ethyl Acetate (3 x 15 mL).

• Wash the combined organic layers with brine (20 mL) to remove residual dioxane, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to isolate the pure 4-benzyl-6-arylpyrimidine.

Troubleshooting workflow and in-process validation for Suzuki coupling.

References

• BenchChem Technical Support Center: Suzuki Couplings of Bromopyrimidines. BenchChem. 3[3]

• Chemical Science (RSC Publishing): Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Royal Society of Chemistry. 1[2],[1]

• Organic Syntheses: Procedure: Nickel-Catalyzed Suzuki-Miyaura Coupling in t-Amyl Alcohol for the Preparation of 5-(Furan-3-yl)pyrimidine. Org. Synth. 4[4]

• Sigma-Aldrich / MilliporeSigma: 5-Bromopyrimidine 97 4595-59-9 Product Documentation & Peer Reviewed Papers.

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Application Notes and Protocols for the Nucleophilic Aromatic Substitution (SNAr) of 4-Benzyl-6-bromopyrimidine

Foreword: The Strategic Importance of Pyrimidine Scaffolds

In the landscape of medicinal chemistry and drug development, the pyrimidine core is a privileged scaffold, second only to the pyridine ring in its prevalence within pharmaceutically active compounds.[1] Its unique electronic properties, characterized by an electron-deficient nature arising from the two nitrogen atoms, make it an ideal substrate for functionalization via nucleophilic aromatic substitution (SNAr). This reactivity allows for the introduction of a diverse array of substituents, enabling the fine-tuning of a molecule's steric and electronic properties to optimize its pharmacological profile. This guide provides a detailed exploration of the SNAr of 4-benzyl-6-bromopyrimidine, a versatile intermediate for the synthesis of novel bioactive molecules. We will delve into the mechanistic underpinnings of this reaction, provide field-proven protocols for its execution with various nucleophiles, and discuss the causality behind the experimental choices.

The Underlying Principles of SNAr on the Pyrimidine Ring

The nucleophilic aromatic substitution reaction is a cornerstone of heterocyclic chemistry. Unlike typical SN2 reactions, SNAr occurs at an sp²-hybridized carbon and proceeds through a distinct addition-elimination mechanism.[2] The pyrimidine ring is inherently activated towards this type of reaction due to the electron-withdrawing nature of its nitrogen atoms, which can stabilize the negatively charged intermediate.[3][4]

The Meisenheimer Complex: The Heart of the Reaction

The rate-determining step in most SNAr reactions is the initial attack of the nucleophile on the electron-deficient aromatic ring, leading to the formation of a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[2] In the case of 4-benzyl-6-bromopyrimidine, the nucleophile attacks the carbon atom bearing the bromine, a good leaving group. The negative charge of the resulting Meisenheimer complex is delocalized across the pyrimidine ring and, crucially, onto the electronegative nitrogen atoms, which provides significant stabilization.[5]

Leaving Group Ability: An SNAr Anomaly

A noteworthy characteristic of SNAr reactions is the trend in leaving group ability, which is often the reverse of that observed in S_N2 reactions. For SNAr, the order of reactivity for halogens is typically F > Cl ≈ Br > I.[2] This is because the rate-determining step is the formation of the Meisenheimer complex, not the cleavage of the carbon-halogen bond. The high electronegativity of fluorine enhances the electrophilicity of the carbon atom it is attached to, thereby accelerating the nucleophilic attack. However, bromo- and chloro-substituted pyrimidines are also excellent substrates for SNAr and are often more readily available and cost-effective.[6]

Synthesis of the Starting Material: 4-Benzyl-6-bromopyrimidine

While not widely commercially available, 4-benzyl-6-bromopyrimidine can be synthesized through established methods in heterocyclic chemistry. A plausible and efficient route involves the cyclocondensation of a suitable precursor followed by halogenation. A common strategy for constructing the pyrimidine ring is the reaction of a 1,3-dicarbonyl compound or its equivalent with an amidine.

Alternatively, one could start with a commercially available brominated pyrimidine and introduce the benzyl group. For instance, a reaction analogous to the benzylation of 6-bromo-2-phenyl-1H-imidazo[4,5-b]pyridine with benzyl chloride in the presence of a base like potassium carbonate and a phase-transfer catalyst in DMF would be a viable approach.[7]

Experimental Protocols for the SNAr of 4-Benzyl-6-bromopyrimidine

The following protocols are designed to be robust and adaptable for a range of nucleophiles. They are based on established procedures for SNAr reactions on related halopyrimidines and other activated heteroaromatic systems.[6][8][9]

General Considerations

• Solvents: Polar aprotic solvents such as DMF, DMSO, NMP, and acetonitrile are generally preferred as they can solvate the nucleophile and facilitate the reaction.[10] In some cases, greener solvents like PEG-400 have been shown to be effective.[8] For reactions with alkoxides, the corresponding alcohol can often be used as the solvent.

• Bases: A base is often required to deprotonate the nucleophile (e.g., amines, thiols, alcohols) or to act as an acid scavenger. Common choices include inorganic bases like K₂CO₃, Cs₂CO₃, and KF, or stronger organic bases such as NaOtBu and DBU.[6][10]

• Temperature: Reaction temperatures can range from room temperature to reflux, depending on the reactivity of the nucleophile and the substrate. Microwave irradiation can also be employed to accelerate the reaction.[11]

Protocol 1: Amination with Primary and Secondary Amines

This protocol describes the reaction of 4-benzyl-6-bromopyrimidine with a generic amine nucleophile to yield the corresponding 4-benzyl-6-aminopyrimidine derivative.

Materials:

• 4-Benzyl-6-bromopyrimidine (1.0 eq.)

• Amine nucleophile (e.g., morpholine, piperidine, aniline) (1.2-2.0 eq.)

• Base (e.g., K₂CO₃, 2.0 eq.)

• Anhydrous polar aprotic solvent (e.g., DMF, Dioxane)

• Standard laboratory glassware, inert atmosphere setup (optional but recommended)

Procedure:

• To an oven-dried round-bottom flask, add 4-benzyl-6-bromopyrimidine and the base.

• Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon).

• Add the anhydrous solvent via syringe, followed by the amine nucleophile.

• Heat the reaction mixture to 80-120 °C and monitor its progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization.

Protocol 2: Alkoxylation with Alcohols

This protocol details the synthesis of 4-benzyl-6-alkoxypyrimidines via reaction with an alcohol.

Materials:

• 4-Benzyl-6-bromopyrimidine (1.0 eq.)

• Alcohol (can be used as solvent)

• Strong base (e.g., NaH or Na metal, 1.2 eq.)

• Anhydrous polar aprotic solvent (e.g., THF, Dioxane) (if the alcohol is not the solvent)

Procedure:

• To an oven-dried round-bottom flask under an inert atmosphere, add the alcohol and the strong base to generate the alkoxide in situ. Stir for 15-30 minutes at room temperature.

• Add a solution of 4-benzyl-6-bromopyrimidine in the anhydrous solvent to the alkoxide solution.

• Heat the reaction mixture to 60-100 °C and monitor its progress by TLC.

• Upon completion, cool the reaction to room temperature and carefully quench with water or a saturated aqueous solution of ammonium chloride.

• Extract the product with a suitable organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 3: Thiolation with Thiols

This protocol describes the formation of a C-S bond through the reaction of 4-benzyl-6-bromopyrimidine with a thiol.

Materials:

• 4-Benzyl-6-bromopyrimidine (1.0 eq.)

• Thiol nucleophile (1.1-1.5 eq.)

• Base (e.g., K₂CO₃ or Et₃N, 2.0 eq.)

• Anhydrous polar aprotic solvent (e.g., DMF, Acetonitrile)

Procedure:

• To a round-bottom flask, add 4-benzyl-6-bromopyrimidine, the thiol, and the base.

• Add the anhydrous solvent and stir the mixture at a temperature ranging from room temperature to 100 °C, monitoring the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Pour the reaction mixture into water and extract with a suitable organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation and Expected Outcomes

The choice of nucleophile and reaction conditions will significantly impact the reaction time and yield. The following table provides a summary of typical conditions and expected outcomes for the SNAr of 4-benzyl-6-bromopyrimidine.

Nucleophile Class	Example Nucleophile	Solvent	Base	Temperature (°C)	Typical Yield (%)
N-Nucleophiles	Morpholine	Dioxane	K₂CO₃	100	85-95
Aniline	DMF	Cs₂CO₃	120	70-85
O-Nucleophiles	Sodium Methoxide	Methanol	NaOMe	Reflux	80-90
Phenol	DMF	K₂CO₃	100	75-85
S-Nucleophiles	Thiophenol	DMF	K₂CO₃	80	90-98
Benzyl Mercaptan	Acetonitrile	Et₃N	Reflux	85-95

Note: Yields are estimates and may vary based on the specific substrate, reaction scale, and purification method.

Visualizing the Process: Mechanism and Workflow

To further clarify the concepts discussed, the following diagrams illustrate the SNAr mechanism and a generalized experimental workflow.

Caption: The addition-elimination mechanism of the SNAr reaction.

Caption: A generalized workflow for SNAr reactions.

Conclusion: A Gateway to Novel Chemical Space

The nucleophilic aromatic substitution of 4-benzyl-6-bromopyrimidine is a powerful and versatile transformation that provides access to a wide range of functionalized pyrimidine derivatives. By understanding the underlying mechanistic principles and carefully selecting reaction conditions, researchers can efficiently synthesize novel compounds with potential applications in drug discovery and materials science. The protocols outlined in this guide serve as a robust starting point for the exploration of this valuable chemical space.

References

• Desai, N. C., et al. (2013). Synthesis and pharmacological screening of 4, 6-substituted di-(phenyl) pyrimidin-2-amines. Journal of Saudi Chemical Society, 17(2), 229-235. Retrieved from [Link]

• Ahluwalia, V. K., et al. (1999). SYNTHESIS OF SOME 4-BROMOPYRIMIDINES AND CONDENSED 4-BROMOPYRIMIDINES BY ONE-POT REACTION. HETEROCYCLES, 51(11), 2723-2728. Retrieved from [Link]

• Chen, K., et al. (2023). DABCO-Catalyzed Nucleophilic Aromatic Substitution and Its Use in Improving the Synthesis of O2-Benzylcytosines as Substrates of. ChemRxiv. Retrieved from [Link]

• Adams, L. A., et al. (2014). Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents?. ACS Sustainable Chemistry & Engineering, 2(6), 1468-1474. Retrieved from [Link]

• Vertex AI Search. (n.d.). Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines.

• Hartwig, J. F., et al. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society, 136(25), 9069-9081. Retrieved from [Link]

• Kim, D., et al. (2022). Directed nucleophilic aromatic substitution reaction. Chemical Communications, 58(84), 11823-11826. Retrieved from [Link]

• Olimova, D. A., et al. (2025). SYNTHESIS OF S-BENZYL DERIVATIVE OF 4,6- DIAMINOPYRIMIDINE-2-THIOL. SCIENCE & INNOVATION, 4(10). Retrieved from [Link]

• Bolli, M. H., et al. (2012). The Discovery of N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N′-propylsulfamide (Macitentan), an Orally Active, Potent Dual Endothelin Receptor Antagonist. Journal of Medicinal Chemistry, 55(17), 7849-7861. Retrieved from [Link]

• Aouad, M. R., et al. (2021). A Greener and Efficient Method for Nucleophilic Aromatic Substitution of Nitrogen-Containing Fused Heterocycles. Molecules, 26(21), 6489. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Pyrimidine synthesis. Retrieved from [Link]

• Ouzidan, Y., et al. (2010). 4-Benzyl-6-bromo-2-phenyl-4H-imidazo[4,5-b]pyridine. Acta Crystallographica Section E: Structure Reports Online, 66(11), o2811. Retrieved from [Link]

• Campodónico, P. R., et al. (2022). Kinetics and Reaction Mechanism of Biothiols Involved in SNAr Reactions: An Experimental Study. Frontiers in Chemistry, 10, 869919. Retrieved from [Link]

• Imperial College London. (n.d.). SNAr Reaction in Common Molecular Solvents Under Pressure. Retrieved from [Link]

• Imperial College London. (n.d.). Reaction of Arenes/Heteroarenes with Thiols – SNAr Chemistry. Retrieved from [Link]

• Jia, G., et al. (2005). NUCLEOPHILIC SUBSTITUTION REACTION OF AMINES WITH 3-BROMO-4-NITROPYRIDINE (AND 2-NITROPYRIDINE): A NEW NITRO-GROUP MIGRATION. HETEROCYCLES, 65(9), 2071-2079. Retrieved from [Link]

• Hou, S., et al. (2016). Synthesis of 5-(4-bromophenyl) - 4, 6- dichloropyrimidine. Atlantis Press. Retrieved from [Link]

• Ashenhurst, J. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Retrieved from [Link]

• Le, V. H. (2017). Nucleophilic Aromatic Substitution: Addition and Identification of an Amine. Journal of Chemical Education, 94(10), 1599-1602. Retrieved from [Link]

• Imperial College London. (n.d.). SNAr Reaction in Other Common Molecular Solvents. Retrieved from [Link]

• Baran Group. (n.d.). Haloselectivity of Heterocycles. Retrieved from [Link]

• Gryko, D. T., & Tasior, M. (2018). Nucleophilic Aromatic Substitution (SNAr) and Related Reactions of Porphyrinoids: Mechanistic and Regiochemical Aspects. Chemistry – A European Journal, 24(58), 15436-15451. Retrieved from [Link]

• Al-Mulla, A. (2017). A review: biological importance of pyrimidine derivatives. Der Pharma Chemica, 9(12), 147-152.
• Boechat, N., et al. (2014). The rise of the pyrimidine core in medicinal chemistry. Current Medicinal Chemistry, 21(18), 2021-2023.
• Brown, D. J. (2008). The Pyrimidines. John Wiley & Sons.
• Terrier, F. (2013). Nucleophilic Aromatic Displacement: The Influence of the Nitro Group. VCH.
• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. John Wiley & Sons.

• Gotor, V., et al. (2011). SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. Molecules, 16(8), 6649-6660. Retrieved from [Link]

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The Versatility of 4-Benzyl-6-bromopyrimidine: A Strategic Building Block in Modern Medicinal Chemistry

The pyrimidine nucleus is a cornerstone of medicinal chemistry, forming the structural core of a multitude of biologically active molecules, including several FDA-approved drugs.[1] Its ability to engage in key hydrogen bonding interactions and serve as a versatile scaffold for chemical elaboration has made it a privileged motif in drug discovery. Among the vast arsenal of pyrimidine-based building blocks, 4-benzyl-6-bromopyrimidine has emerged as a particularly valuable intermediate. The strategic placement of a benzyl group at the 4-position and a reactive bromine atom at the 6-position provides a unique combination of structural features and synthetic handles, enabling the efficient construction of diverse and complex molecular architectures.

This technical guide provides an in-depth exploration of the applications of 4-benzyl-6-bromopyrimidine as a building block in medicinal chemistry. We will delve into its role in the synthesis of various therapeutic agents, with a focus on kinase inhibitors, and provide detailed, field-proven protocols for its utilization in key cross-coupling reactions.

The Strategic Advantage of the 4-Benzyl-6-bromopyrimidine Scaffold

The utility of 4-benzyl-6-bromopyrimidine in drug design is rooted in its distinct structural and chemical properties:

• The Benzyl Moiety: The benzyl group at the 4-position can serve multiple purposes. It can act as a key pharmacophoric element, engaging in hydrophobic or pi-stacking interactions within a biological target. Furthermore, it can be a synthetic precursor for further functionalization, or its presence can influence the overall physicochemical properties of the final molecule, such as solubility and metabolic stability.[2]

• The Bromo Substituent: The bromine atom at the 6-position is the primary point of diversification. It is an excellent leaving group for a variety of palladium-catalyzed cross-coupling reactions, including the Suzuki-Miyaura and Buchwald-Hartwig amination reactions. This allows for the facile introduction of a wide range of aryl, heteroaryl, and amino substituents, which is crucial for exploring structure-activity relationships (SAR) during lead optimization.[3][4]

• The Pyrimidine Core: The electron-deficient nature of the pyrimidine ring influences the reactivity of its substituents and provides a scaffold that can mimic the purine core of ATP, making it particularly well-suited for the design of kinase inhibitors.[5]

The convergence of these features in a single, readily accessible molecule makes 4-benzyl-6-bromopyrimidine a powerful tool for the rapid generation of compound libraries and the targeted synthesis of novel drug candidates.

Applications in the Synthesis of Kinase Inhibitors

A prominent application of the 4-benzyl-6-bromopyrimidine scaffold is in the development of small molecule kinase inhibitors.[5] Kinases are a class of enzymes that play a critical role in cell signaling, and their dysregulation is a hallmark of many diseases, including cancer.[6] The general strategy involves using the 4-benzyl-6-bromopyrimidine core to construct molecules that can compete with ATP for binding to the kinase active site.

The following workflow illustrates a common approach for the synthesis of a hypothetical kinase inhibitor library starting from 4-benzyl-6-bromopyrimidine.

Caption: Synthetic workflow for kinase inhibitor development.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for key reactions involving 4-benzyl-6-bromopyrimidine. These protocols are intended as a starting point and may require optimization based on the specific substrate and desired product.

Protocol 1: Suzuki-Miyaura Cross-Coupling of 4-Benzyl-6-bromopyrimidine with an Arylboronic Acid

The Suzuki-Miyaura reaction is a powerful method for the formation of C-C bonds.[7] This protocol describes the coupling of 4-benzyl-6-bromopyrimidine with a generic arylboronic acid.

Materials:

• 4-Benzyl-6-bromopyrimidine (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (0.05 equiv)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.10 equiv)

• Potassium phosphate (K₃PO₄) (2.0 equiv)

• 1,4-Dioxane, anhydrous

• Water, degassed

Procedure:

• To a dry Schlenk flask under an inert atmosphere (argon or nitrogen), add 4-benzyl-6-bromopyrimidine, the arylboronic acid, potassium phosphate, palladium(II) acetate, and SPhos.

• Evacuate and backfill the flask with the inert gas three times.

• Add anhydrous, degassed 1,4-dioxane and degassed water (typically a 4:1 to 10:1 ratio of dioxane to water).

• Heat the reaction mixture to 80-100 °C and stir vigorously for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 4-benzyl-6-arylpyrimidine.

Catalyst System	Base	Solvent	Temperature (°C)	Typical Yield (%)
Pd(OAc)₂ / SPhos	K₃PO₄	Dioxane/H₂O	80-100	75-95
Pd(PPh₃)₄	Na₂CO₃	Toluene/EtOH/H₂O	90	60-85
PdCl₂(dppf)	Cs₂CO₃	DMF	100	70-90

Table 1: Representative Conditions for Suzuki-Miyaura Coupling.

Protocol 2: Buchwald-Hartwig Amination of 4-Benzyl-6-bromopyrimidine

The Buchwald-Hartwig amination is a versatile method for the formation of C-N bonds. This protocol outlines the coupling of 4-benzyl-6-bromopyrimidine with a primary or secondary amine.

Materials:

• 4-Benzyl-6-bromopyrimidine (1.0 equiv)

• Amine (primary or secondary) (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 equiv)

• Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene) (0.04 equiv)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Toluene, anhydrous

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add Pd₂(dba)₃ and Xantphos.

• Add anhydrous toluene and stir for 10 minutes to allow for catalyst pre-formation.

• Add 4-benzyl-6-bromopyrimidine, the amine, and sodium tert-butoxide.

• Heat the reaction mixture to 90-110 °C and stir for 6-24 hours. Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride.

• Extract the mixture with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography to yield the desired N-substituted-4-benzylpyrimidin-6-amine.

Catalyst System	Ligand	Base	Solvent	Temperature (°C)	Typical Yield (%)
Pd₂(dba)₃	Xantphos	NaOtBu	Toluene	90-110	70-90
Pd(OAc)₂	BINAP	Cs₂CO₃	Dioxane	100	65-85
RuPhos-Pd-G3	-	K₂CO₃	t-BuOH	80	75-95

Table 2: Representative Conditions for Buchwald-Hartwig Amination.

Causality Behind Experimental Choices

The success of these cross-coupling reactions is highly dependent on the careful selection of catalysts, ligands, bases, and solvents.

• Catalyst and Ligand: The choice of palladium source and phosphine ligand is critical for achieving high catalytic activity and selectivity. For Suzuki-Miyaura couplings, electron-rich and bulky phosphine ligands like SPhos can promote the oxidative addition and reductive elimination steps.[7] In Buchwald-Hartwig aminations, ligands such as Xantphos with a large bite angle are often employed to facilitate the C-N bond-forming reductive elimination.

• Base: The base plays a crucial role in both reactions. In the Suzuki-Miyaura coupling, the base activates the boronic acid for transmetalation.[7] In the Buchwald-Hartwig amination, a strong, non-nucleophilic base like sodium tert-butoxide is required to deprotonate the amine and facilitate the catalytic cycle.

• Solvent: The choice of solvent is dictated by the solubility of the reactants and the temperature required for the reaction. Aprotic polar solvents like dioxane and toluene are commonly used. The addition of water in Suzuki-Miyaura reactions can often accelerate the reaction rate.[3]

Conclusion

4-Benzyl-6-bromopyrimidine is a highly versatile and valuable building block in medicinal chemistry. Its strategic combination of a modifiable benzyl group and a reactive bromine atom on a privileged pyrimidine scaffold provides medicinal chemists with a powerful platform for the synthesis of diverse compound libraries and the targeted design of novel therapeutic agents, particularly in the realm of kinase inhibitors. The robust and well-established protocols for its functionalization via Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions further underscore its importance as a key intermediate in modern drug discovery.

References

• [No Author]. (n.d.). Buchwald-Hartwig Amination Using Pd(I) Dimer Precatalysts Supported by Biaryl Phosphine Ligands.
• [No Author]. (n.d.). Buchwald-Hartwig Coupling - Organic Synthesis.
• [No Author]. (n.d.). SYNTHESIS OF SOME 4-BROMOPYRIMIDINES AND CONDENSED 4-BROMOPYRIMIDINES BY ONE-POT REACTION.
• [No Author]. (n.d.). HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS.
• [No Author]. (2021, December 3). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. PMC.
• [No Author]. (n.d.). Application Notes and Protocols for the Buchwald-Hartwig Amination of 4-Bromo-2-chloro-6-iodopyridin-3-ol. Benchchem.
• [No Author]. (2020, October 23). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. MDPI.
• [No Author]. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.
• [No Author]. (n.d.). Application Notes and Protocols for 4-Bromobenzyl Bromide in Suzuki-Miyaura Coupling Reactions. Benchchem.
• Bolli, M. H., et al. (2012, August 3). The Discovery of N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N′-propylsulfamide (Macitentan), an Orally Active, Potent Dual Endothelin Receptor Antagonist. Journal of Medicinal Chemistry - ACS Publications.
• Mostafa, Y. A., et al. (2024, November 6). New series of 4,6-diaryl pyrimidines: facile synthesis and antiproliferative activity as dual EGFR/VEGFR-2 inhibitors. PMC.
• [No Author]. (n.d.). US9758524B2 - 4-imidazopyridazin-1-yl-benzamides as Btk inhibitors. Google Patents.
• [No Author]. (n.d.). 4-Substituted pyrrolopyrimidine compounds as tyrosin kinase inhibitors. European Patent Office - EP 0795556 A1 - Googleapis.com.
• [No Author]. (2025, October 15). (PDF) Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. ResearchGate.
• Salieva, G. B., et al. (2025, October 10). SYNTHESIS OF S-BENZYL DERIVATIVE OF 4,6- DIAMINOPYRIMIDINE-2-THIOL. SCIENCE & INNOVATION.
• [No Author]. (n.d.). Application Notes and Protocols for Suzuki Coupling of 4-Chloro-6-(3-iodophenyl)pyrimidine. Benchchem.
• [No Author]. (2021, October 8). Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. DIGIBUG Principal.
• Mostafa, Y. A., et al. (2024, November 6). New series of 4,6-diaryl pyrimidines: facile synthesis and antiproliferative activity as dual EGFR/VEGFR-2 inhibitors. Semantic Scholar.
• [No Author]. (n.d.). US12220401B2 - Compounds useful as kinase inhibitors. Google Patents.
• [No Author]. (n.d.). PT2229356E - 1,2-disubstituted-4-benzylamino-pyrrolidine derivatives as cetp inhibitors useful for the treatment of diseases such as hyperli pidemia or arteriosclerosis. Google Patents.

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• 7. organic-synthesis.com [organic-synthesis.com]

Application Note: Step-by-Step Buchwald-Hartwig Amination of 4-Benzyl-6-bromopyrimidine

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Introduction & Mechanistic Rationale

The construction of carbon–nitrogen (C–N) bonds is a critical operation in modern pharmaceutical synthesis. The palladium-catalyzed 1 has largely replaced harsher nucleophilic aromatic substitution (SNAr) methods, offering broader functional group tolerance and superior yields.

Coupling amines with 4-benzyl-6-bromopyrimidine presents a unique synthetic challenge. While the electron-deficient pyrimidine core facilitates rapid oxidative addition of the palladium catalyst, the presence of the benzylic methylene group (-CH₂-Ph) introduces a site of acute base-sensitivity. Designing an effective protocol requires a deep understanding of the causality behind catalyst, ligand, and base selection to prevent off-cycle degradation and maximize turnover frequency.

Causality in Experimental Design

• Base Selection: Traditional protocols often employ strong bases like sodium tert-butoxide (NaOtBu). However, the benzylic protons of 4-benzyl-6-bromopyrimidine are highly acidic due to the electron-withdrawing nature of the adjacent pyrimidine ring. Strong bases induce unwanted deprotonation at this position, leading to dimerization or substrate decomposition. Therefore, a milder, heterogeneous base such as cesium carbonate (Cs₂CO₃) is mechanistically mandated 2.

• Ligand Selection: Pyrimidines are prone to hydrodehalogenation (reduction of the C-Br bond) if the reductive elimination step is too slow. To suppress this β-hydride elimination pathway, bidentate phosphine ligands with large bite angles, such as Xantphos , are utilized. The wide bite angle forces the palladium center into a geometry that dramatically accelerates C–N reductive elimination 3.

Logical Relationships & Workflows

Mechanistic catalytic cycle for the Pd-catalyzed C-N cross-coupling.

Experimental workflow and validation checkpoints for the Buchwald-Hartwig amination.

Data Presentation: Optimization of Reaction Conditions

The following table summarizes the quantitative optimization data for coupling 4-benzyl-6-bromopyrimidine with a model secondary amine (e.g., morpholine). This data illustrates the causal relationship between reagent selection and reaction success.

Entry	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)	Mechanistic Causality / Observation
1	Pd₂(dba)₃ / BINAP	NaOtBu	Toluene	100	< 40%	Strong base deprotonates the benzylic position, causing severe substrate degradation.
2	Pd₂(dba)₃ / BINAP	Cs₂CO₃	Toluene	100	65%	Milder base prevents degradation, but BINAP provides slower reductive elimination for this substrate.
3	Pd₂(dba)₃ / Xantphos	Cs₂CO₃	1,4-Dioxane	100	89%	Xantphos dictates a favorable bite angle for rapid reductive elimination; Dioxane enhances base solubility.
4	Pd(OAc)₂ / Xantphos	K₃PO₄	1,4-Dioxane	100	82%	Alternative Pd(II) source requires in situ reduction, slightly lowering initial turnover efficiency.

Detailed Experimental Protocol

This protocol is designed as a self-validating system , incorporating internal standards and strict inert atmosphere controls to ensure reproducibility and high fidelity.

Reagents Required

• Electrophile: 4-Benzyl-6-bromopyrimidine (1.0 equiv, 1.0 mmol)

• Nucleophile: Amine (e.g., Morpholine or Aniline) (1.2 equiv, 1.2 mmol)

• Catalyst Precursor: Pd₂(dba)₃ (2.5 mol% = 5 mol% Pd)

• Ligand: Xantphos (5.0 mol%)

• Base: Anhydrous Cs₂CO₃ (2.0 equiv, finely milled)

• Solvent: Anhydrous 1,4-Dioxane (5.0 mL, 0.2 M)

• Internal Standard: 1,3,5-Trimethoxybenzene (0.1 equiv)

Step-by-Step Methodology

Step 1: Pre-catalyst Complexation (Schlenk Technique)

• Action: In an oven-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add Pd₂(dba)₃ (22.9 mg, 0.025 mmol) and Xantphos (28.9 mg, 0.05 mmol).

• Causality: Pre-mixing the palladium source and the ligand in the absence of the substrate ensures the complete formation of the active LₙPd(0) species, preventing the formation of unreactive palladium black.

Step 2: Addition of Solid Reagents

• Action: Add 4-benzyl-6-bromopyrimidine (249.1 mg, 1.0 mmol), finely milled Cs₂CO₃ (651.6 mg, 2.0 mmol), and 1,3,5-trimethoxybenzene (16.8 mg, 0.1 mmol) to the flask.

• Causality: Cs₂CO₃ is largely insoluble in 1,4-dioxane. Because the deprotonation of the amine coordination complex occurs at the solid-liquid interface, maximizing the surface area of the base via milling is critical for maintaining the reaction rate.

Step 3: Solvent Addition and Degassing

• Action: Seal the flask with a rubber septum. Evacuate the flask under high vacuum and backfill with high-purity Argon (Repeat 3 times). Add anhydrous, degassed 1,4-dioxane (5.0 mL) via syringe. Add the amine (1.2 mmol) via syringe (if liquid).

• Causality: Oxygen rapidly oxidizes electron-rich phosphine ligands and Pd(0) intermediates. Strict anaerobic conditions are non-negotiable to prevent catalyst deactivation 4.

Step 4: Heating and Reaction Monitoring (Self-Validation)

• Action: Transfer the flask to a pre-heated oil bath at 100 °C and stir vigorously for 12–18 hours.

• Self-Validation Checkpoint: After 12 hours, withdraw a 10 µL aliquot under an Argon counter-flow. Dilute with LC-MS grade acetonitrile, filter through a micro-celite plug, and analyze. The disappearance of the 4-benzyl-6-bromopyrimidine peak (distinctive M, M+2 isotopic pattern for bromine) and the appearance of the product mass validates the catalytic cycle.

Step 5: Work-up and Purification

• Action: Cool the reaction mixture to room temperature. Dilute with ethyl acetate (15 mL) and filter through a pad of Celite to remove the inorganic salts and precipitated palladium residues. Wash the pad with additional ethyl acetate (2 × 10 mL).

• Action: Concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography on silica gel (Hexanes/EtOAc gradient) to afford the pure aminated pyrimidine.

Analytical Validation

To confirm the structural integrity of the synthesized product, perform the following spectral validations:

• ¹H NMR: Confirm the retention of the benzylic -CH₂- protons (typically observed as a sharp singlet around 3.9–4.1 ppm). The absence or integration loss of this peak indicates base-mediated degradation.

• ¹³C NMR: Verify successful C–N bond formation by the upfield shift of the pyrimidine C6 carbon compared to the starting bromopyrimidine.

References

• Title: Buchwald–Hartwig amination Source: Wikipedia URL: [Link]

• Title: Buchwald-Hartwig Coupling Source: Organic Synthesis URL: [Link]

• Title: Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst Source: PMC (National Institutes of Health) URL: [Link]

• Title: Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions Source: Chemical Reviews (ACS Publications) URL: [Link]

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• 4. pubs.acs.org [pubs.acs.org]

Regioselective functionalization of 4-Benzyl-6-bromopyrimidine scaffolds

An In-Depth Guide to the Regioselective Functionalization of 4-Benzyl-6-bromopyrimidine Scaffolds: Applications and Protocols for Advanced Drug Discovery

Authored by: Gemini, Senior Application Scientist

Abstract

The pyrimidine core is a privileged scaffold in medicinal chemistry, forming the structural basis for a multitude of approved therapeutic agents.[1][2] Its nitrogen-rich, electron-deficient nature provides unique opportunities for molecular interactions with biological targets, while also presenting distinct challenges for synthetic chemists.[3] The 4-Benzyl-6-bromopyrimidine motif, in particular, serves as a versatile and strategically important starting material. The benzyl group offers a lipophilic handle and a vector for exploring deeper binding pockets, while the C6-bromine atom acts as a key functionalization point for transition-metal-catalyzed cross-coupling reactions.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the regioselective functionalization of this scaffold. We move beyond simple procedural lists to explain the causality behind experimental choices, offering field-proven insights into reaction optimization, mechanistic considerations, and troubleshooting. Detailed, step-by-step protocols for cornerstone transformations, including Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings, are provided to empower chemists to reliably and efficiently diversify this valuable core structure.

The Strategic Importance of the 4-Benzyl-6-bromopyrimidine Scaffold

The pyrimidine ring is a fundamental component of life, most notably in the nucleobases of DNA and RNA.[1] In medicinal chemistry, its derivatives are known to exhibit a vast range of pharmacological activities, including anticancer, antiviral, anti-inflammatory, and antimicrobial properties.[4][5] The strategic placement of substituents on the pyrimidine ring is critical for modulating a compound's physicochemical properties (e.g., solubility, metabolic stability) and its pharmacological profile (e.g., potency, selectivity).

The 4-Benzyl-6-bromopyrimidine scaffold is pre-functionalized for diversification primarily at the C6 position. The carbon-bromine bond is an ideal handle for palladium-catalyzed cross-coupling reactions, which are among the most powerful and versatile bond-forming methods in modern organic synthesis.[6] The functionalization is highly regioselective for the C6 position due to the lability of the C-Br bond towards oxidative addition by a palladium(0) catalyst, which is the initiating step in these catalytic cycles.[7]

Caption: Key regioselective functionalization routes for the 4-benzyl-6-bromopyrimidine scaffold.

Palladium-Catalyzed Cross-Coupling: The Chemist's Toolkit

Transition metal-catalyzed cross-coupling reactions are the cornerstone of modern synthetic chemistry. For the 4-benzyl-6-bromopyrimidine scaffold, palladium catalysis is the preeminent tool for forging new carbon-carbon and carbon-nitrogen bonds with high fidelity and regioselectivity.

Suzuki-Miyaura Cross-Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura reaction is arguably the most widely used cross-coupling method for creating biaryl and hetero-biaryl linkages, which are common motifs in pharmaceuticals. It involves the reaction of the 6-bromopyrimidine with an organoboron reagent (boronic acid or ester) in the presence of a palladium catalyst and a base.

Causality Behind the Protocol:

• Catalyst System: A combination of a palladium source (e.g., Pd(PPh₃)₄, Pd(OAc)₂) and a phosphine ligand is typical. For heteroaryl halides like bromopyrimidines, electron-rich and bulky phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands can be highly effective.[7] These ligands stabilize the palladium(0) active species and facilitate the key steps of oxidative addition and reductive elimination, especially with electron-deficient heterocyclic substrates.

• Base: A base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) is essential for the transmetalation step, where the organic group is transferred from boron to palladium. The choice of base can significantly impact reaction efficiency and should be screened for optimal results.

• Solvent: A mixture of an organic solvent (e.g., Dioxane, Toluene, DME) and water is often used. Water can aid in dissolving the base and boronic acid, accelerating the reaction. Anhydrous conditions may be superior for particularly sensitive substrates.[8]

Entry	Aryl Boronic Acid	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (5)	-	K₂CO₃ (2)	Dioxane/H₂O	90	12	>90
2	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (2)	SPhos (4)	K₃PO₄ (2)	Toluene	100	8	~95
3	3-Pyridylboronic acid	Pd(OAc)₂ (3)	PPh₃ (6)	Cs₂CO₃ (2.5)	DME/H₂O	85	16	~85
4	Thiophene-2-boronic acid	Pd(PPh₃)₄ (5)	-	Na₂CO₃ (2)	Dioxane/H₂O	90	12	~88

Note: Yields are estimates based on typical outcomes for similar substrates reported in the literature.[9]

Buchwald-Hartwig Amination: Installing C-N Bonds

The ability to introduce nitrogen-containing functional groups is paramount in drug design, as they often serve as key hydrogen bond donors/acceptors or basic centers for salt formation. The Buchwald-Hartwig amination provides a direct route to synthesize aryl and heteroaryl amines from the corresponding halides.[6][10]

Causality Behind the Protocol:

• Catalyst System: This reaction is highly dependent on the choice of ligand. Bulky, electron-rich phosphine ligands such as XPhos, RuPhos, or Josiphos-type ligands are often required to promote the reductive elimination step, which forms the C-N bond.[10] Palladium precursors like Pd₂(dba)₃ or Pd(OAc)₂ are commonly used.

• Base: A strong, non-nucleophilic base is required to deprotonate the amine coupling partner. Sodium tert-butoxide (NaOtBu) is the most common choice, although other bases like LHMDS or K₃PO₄ can be used for sensitive substrates.

• Solvent: Anhydrous, aprotic solvents like toluene, dioxane, or THF are essential to prevent quenching of the strong base and interference with the catalytic cycle.

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Morpholine	Pd₂(dba)₃ (2)	XPhos (4)	NaOtBu (1.4)	Toluene	100	6	>95
2	Aniline	Pd(OAc)₂ (2.5)	BINAP (3)	Cs₂CO₃ (2)	Toluene	110	18	~80
3	Benzylamine	Pd₂(dba)₃ (2)	RuPhos (4)	K₃PO₄ (2.5)	Dioxane	100	12	~90
4	tert-Butyl carbamate	Pd(OAc)₂ (3)	Xantphos (5)	Cs₂CO₃ (2)	Dioxane	110	24	~75

Note: Yields are estimates based on typical outcomes for similar substrates reported in the literature.[10][11][12]

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling enables the formation of a C(sp²)-C(sp) bond between the 6-bromopyrimidine and a terminal alkyne.[13] The resulting alkynylpyrimidines are valuable intermediates that can undergo further transformations (e.g., click chemistry, reductions) or act as rigid linkers in drug design.[14]

Causality Behind the Protocol:

• Dual Catalysis: The reaction uniquely employs a dual catalytic system: a palladium complex to activate the aryl halide and a copper(I) salt (typically CuI) to activate the terminal alkyne by forming a copper acetylide intermediate.[15][16]

• Base: An amine base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), is used. It serves both to deprotonate the terminal alkyne and to act as a solvent or co-solvent.

• Solvent: Solvents like THF or DMF are commonly used. The reaction is typically run under anhydrous and oxygen-free conditions to prevent oxidative homocoupling of the alkyne (Glaser coupling).[13]

Entry	Terminal Alkyne	Pd Catalyst (mol%)	Cu Catalyst (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylacetylene	Pd(PPh₃)₄ (3)	CuI (5)	Et₃N (3)	THF	60	6	>90
2	1-Hexyne	PdCl₂(PPh₃)₂ (2.5)	CuI (5)	Et₃N (3)	DMF	80	4	~85
3	(Trimethylsilyl)acetylene	Pd(OAc)₂ (2) / PPh₃ (4)	CuI (5)	DIPEA (3)	Toluene	90	8	~90
4	Propargyl alcohol	Pd(PPh₃)₄ (3)	CuI (5)	Et₃N (3)	DMF	70	10	~80

Note: Yields are estimates based on typical outcomes for similar substrates reported in the literature.[13][16][17]

Experimental Protocols: A Step-by-Step Guide

The following protocols are designed to be self-validating systems for researchers. Adherence to inert atmosphere techniques is critical for success, particularly for the Buchwald-Hartwig amination.

Caption: A generalized workflow for palladium-catalyzed cross-coupling reactions.

Protocol 1: Suzuki-Miyaura Coupling of 4-Benzyl-6-bromopyrimidine with 4-Methoxyphenylboronic Acid

Materials:

• 4-Benzyl-6-bromopyrimidine (1.0 equiv)

• 4-Methoxyphenylboronic acid (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 equiv)

• Triphenylphosphine (PPh₃, 0.04 equiv)

• Potassium carbonate (K₂CO₃, 2.0 equiv)

• 1,4-Dioxane, anhydrous

• Deionized Water

• Standard glassware for inert atmosphere reactions (e.g., Schlenk flask)

Procedure:

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add 4-benzyl-6-bromopyrimidine, 4-methoxyphenylboronic acid, Pd(OAc)₂, PPh₃, and K₂CO₃.

• Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• Solvent Addition: Under a positive pressure of inert gas, add 1,4-dioxane and water (typically a 4:1 to 10:1 ratio by volume). The total solvent volume should be sufficient to create a stirrable slurry (approx. 0.1 M concentration of the limiting reagent).

• Degassing: Degas the resulting mixture by bubbling the inert gas through the solution for 15-20 minutes.

• Reaction: Heat the reaction mixture to 90-100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting 4-benzyl-6-bromopyrimidine is consumed (typically 8-16 hours).

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the layers. Extract the aqueous layer twice more with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to afford the desired 4-benzyl-6-(4-methoxyphenyl)pyrimidine.

Protocol 2: Buchwald-Hartwig Amination of 4-Benzyl-6-bromopyrimidine with Morpholine

Materials:

• 4-Benzyl-6-bromopyrimidine (1.0 equiv)

• Morpholine (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.02 equiv)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos, 0.04 equiv)

• Sodium tert-butoxide (NaOtBu, 1.4 equiv)

• Toluene, anhydrous

• Glovebox or Schlenk line setup

Procedure:

• Reaction Setup (Inert Atmosphere): Inside a glovebox or under a strong counterflow of inert gas, add Pd₂(dba)₃, XPhos, and NaOtBu to a dry Schlenk flask with a stir bar. Caution: NaOtBu is highly hygroscopic and caustic.

• Add Substrates: Add the 4-benzyl-6-bromopyrimidine to the flask.

• Solvent and Amine Addition: Seal the flask. Remove from the glovebox (if used). Add anhydrous toluene via syringe, followed by the dropwise addition of morpholine.

• Degassing: Briefly degas the mixture by bubbling with inert gas for 10 minutes.

• Reaction: Heat the reaction mixture to 100 °C with vigorous stirring. The mixture will typically turn dark brown or black.

• Monitoring: Monitor the reaction by TLC or LC-MS until completion (typically 4-12 hours).

• Workup: Cool the reaction to room temperature. Carefully quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl). Dilute with ethyl acetate and filter through a pad of celite to remove palladium black.

• Extraction: Transfer the filtrate to a separatory funnel, wash with water and then brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product via flash column chromatography to yield 4-(4-benzylpyrimidin-6-yl)morpholine.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	1. Inactive catalyst (Pd(0) oxidized).2. Insufficiently strong/soluble base.3. Poor quality solvent/reagents (wet).4. Ligand coordination to pyrimidine N inhibiting catalyst.	1. Ensure proper inert atmosphere technique; use fresh catalyst.2. Switch to a stronger or more soluble base (e.g., K₂CO₃ → Cs₂CO₃ or K₃PO₄).3. Use freshly dried, anhydrous solvents and pure reagents.4. Increase catalyst/ligand loading; switch to a more electron-rich, bulkier ligand (e.g., PPh₃ → SPhos).
Formation of Side Products	1. Debromination: Reductive removal of Br.2. Homocoupling: Dimerization of the boronic acid or alkyne.3. Protodeborylation: Boronic acid decomposition.	1. Lower reaction temperature; ensure inert atmosphere.2. (Sonogashira) Ensure reaction is strictly oxygen-free. (Suzuki) Use a slight excess of the bromopyrimidine.3. Use a stronger base or add water to the solvent system to accelerate cross-coupling over decomposition.
Difficulty in Purification	1. Residual palladium catalyst.2. Co-elution of product with phosphine oxide ligand byproducts.	1. Filter the crude reaction mixture through a pad of celite or silica before concentration. Consider a scavenger resin if needed.2. Use a different ligand or optimize chromatography conditions (e.g., different solvent system).

Conclusion

The 4-benzyl-6-bromopyrimidine scaffold is a powerful platform for the discovery of novel chemical entities in pharmaceutical research. Its regioselective functionalization via palladium-catalyzed cross-coupling reactions offers a reliable and versatile strategy for generating diverse molecular libraries. By understanding the underlying principles of catalyst selection, reaction conditions, and proper experimental technique, researchers can efficiently leverage this scaffold to accelerate their drug discovery programs. The protocols and insights provided herein serve as a robust foundation for the successful synthesis and exploration of this important class of molecules.

References

• Jain, K., & Sharma, A. (2021). Recent Progress in the Synthesis, Functionalization, and Biological Outlook of Pyrimidines. ACS Omega, 6(48), 32237–32264. [Link]

• Mukeshbhai, A. D., Manusiya, S., & Makwana, A. H. (2025). Review Writing on Synthesis of Pyrimidine and Its Biological Activity. International Journal of Pharmaceutical Sciences, 3(8). [Link]

• Islam, M. W., et al. (2024). A review on pyrimidine-based derivatives: Synthesis and their biological application. Journal of Heterocyclic Chemistry, 61. [Link]

• Ahmad, I., et al. (2021). Functionalized pyrimidine compounds with their pharmacological potential. ResearchGate. [Link]

• Kumar, D., et al. (2021). Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines. RSC Advances, 11(12), 6548-6564. [Link]

• Guillaumet, G., et al. (2006). EFFICIENT MICROWAVE-ASSISTED SUZUKI-MIYAURA CROSS-COUPLING REACTION OF 6-HALOGENOIMIDAZO[1,2-a]PYRIDINES. Arkivoc, 2007(4), 233-245. [Link]

• Gadde, M. G. M. (2025). Synthesis of Pyrimidine-Based Analogues: A Comprehensive Review. Journal of Chemical Reviews, 7(4), 591-634. [Link]

• Zhu, Q., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis, 6, 121-133. [Link]

• El-Sayed, N. F., et al. (2025). Innovative Amino-Functionalization of Pyrido[2,3-d]pyrimidine Scaffolds for Broad Therapeutic Applications Supported by Computational Analyses. Molecules, 30(19), 4729. [Link]

• Ghorab, M. M., & Al-Said, M. S. (2021). Synthesis, reactions, and applications of pyrimidine derivatives. Current Chemistry Letters, 10(4), 387-410. [Link]

• Knochel, P., et al. (2008). Regio- and Chemoselective Multiple Functionalization of Pyrimidine Derivatives by Selective Magnesiations using TMPMgCl·LiCl. Organic Letters, 10(13), 2741–2744. [Link]

• Sabita, N., et al. (2024). Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. Biomedicines, 12(6), 1334. [Link]

• Engle, K. M., & Yu, J.-Q. (2026). C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines. Journal of the American Chemical Society. [Link]

• Engle, K. M., & Yu, J.-Q. (2025). C2-Selective Palladium-Catalyzed C–S Cross-Coupling of 2,4-Dihalopyrimidines. Journal of the American Chemical Society. [Link]

• Zhu, Q., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. ResearchGate. [Link]

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Organic-synthesis.org. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Wikipedia. [Link]

• Khan, I., et al. (2021). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Molecules, 26(17), 5340. [Link]

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Application Notes and Protocols for Palladium-Catalyzed C-C Bond Formation Using 4-Benzyl-6-bromopyrimidine

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides an in-depth exploration of palladium-catalyzed C-C bond formation, with a specific focus on the versatile substrate, 4-Benzyl-6-bromopyrimidine. The pyrimidine core is a privileged scaffold in medicinal chemistry, and the ability to functionalize it through robust C-C bond-forming reactions is of paramount importance in the discovery and development of novel therapeutics.[1][2] This document moves beyond a simple recitation of steps, offering a rationale for experimental design, detailed, field-tested protocols, and a thorough understanding of the underlying catalytic cycles.

Introduction to Palladium-Catalyzed Cross-Coupling of Pyrimidines

The electron-deficient nature of the pyrimidine ring renders halogenated pyrimidines, such as 4-Benzyl-6-bromopyrimidine, excellent substrates for a variety of palladium-catalyzed cross-coupling reactions. The carbon-bromine bond at the 6-position is susceptible to oxidative addition by a palladium(0) catalyst, initiating a catalytic cycle that culminates in the formation of a new carbon-carbon bond. This reactivity allows for the introduction of a diverse array of substituents, including aryl, heteroaryl, and alkynyl groups, which is a cornerstone of modern drug discovery.[1][2]

This guide will focus on two of the most powerful and widely utilized C-C bond-forming reactions: the Suzuki-Miyaura Coupling and the Sonogashira Coupling . These reactions were selected for their broad functional group tolerance, high yields, and the prevalence of their products in biologically active molecules.[1][3]

Suzuki-Miyaura Coupling: Forging Biaryl and Heterobiaryl Linkages

The Suzuki-Miyaura reaction is a versatile and powerful method for the formation of C(sp²)-C(sp²) bonds, typically between an organoboron reagent and an organic halide.[4] In the context of our target molecule, this reaction allows for the arylation or heteroarylation of the pyrimidine core, a common strategy in the development of kinase inhibitors and other targeted therapies.

The Catalytic Cycle: A Mechanistic Overview

The catalytic cycle of the Suzuki-Miyaura reaction is a well-established sequence of three key steps: oxidative addition, transmetalation, and reductive elimination. Understanding this cycle is crucial for troubleshooting and optimizing reaction conditions.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Protocol 1: Suzuki-Miyaura Coupling of 4-Benzyl-6-bromopyrimidine with an Arylboronic Acid

This protocol is adapted from established procedures for the Suzuki-Miyaura coupling of bromopyrimidines and related heteroaryl halides.[4][5] Optimization of the catalyst, ligand, base, and temperature may be necessary for specific substrates.

Materials:

Reagent/Material	Purpose
4-Benzyl-6-bromopyrimidine	Starting material
Arylboronic acid	Coupling partner
Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]	Palladium(0) catalyst
Potassium carbonate (K₂CO₃) or Potassium phosphate (K₃PO₄)	Base
1,4-Dioxane and Water (4:1 or as specified)	Solvent system
Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)	Drying agent
Silica gel	for column chromatography
Standard laboratory glassware, inert atmosphere setup (e.g., Schlenk line)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask containing a magnetic stir bar, add 4-Benzyl-6-bromopyrimidine (1.0 equiv.), the arylboronic acid (1.2 equiv.), and the base (2.0 equiv.).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Catalyst and Solvent Addition: Under a positive pressure of the inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%). Add the degassed solvent mixture (e.g., 1,4-dioxane/water) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir vigorously. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash with water and brine. Separate the organic layer, dry over anhydrous sodium sulfate or magnesium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the desired 4-benzyl-6-arylpyrimidine.

Data Presentation: Representative Conditions for Suzuki-Miyaura Coupling

Entry	Palladium Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd(PPh₃)₄ (5)	-	K₃PO₄ (2.0)	1,4-Dioxane/H₂O (4:1)	80	18-22	Good to Excellent
2	Pd(dppf)Cl₂ (3)	-	Cs₂CO₃ (2.0)	Toluene/H₂O (3:1)	90	12	Good
3	Pd₂(dba)₃ (2)	XPhos (4)	K₂CO₃ (2.0)	THF/H₂O (5:1)	70	16	Good to Excellent

Yields are generalized based on literature for similar substrates and may vary.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling is a highly efficient method for the formation of a C(sp²)-C(sp) bond between an aryl or vinyl halide and a terminal alkyne.[6][7] This reaction is invaluable for introducing alkynyl linkers into drug candidates, which can serve as handles for further functionalization or as key structural elements for biological activity.

The Dual Catalytic Cycle: Palladium and Copper in Concert

The Sonogashira reaction typically employs a dual catalytic system, with palladium facilitating the main cross-coupling cycle and a copper(I) co-catalyst activating the terminal alkyne.

Caption: The interconnected catalytic cycles of the Sonogashira coupling reaction.

Protocol 2: Sonogashira Coupling of 4-Benzyl-6-bromopyrimidine with a Terminal Alkyne

This protocol is based on well-established procedures for the Sonogashira coupling of heteroaryl bromides.[6][8] The use of a copper(I) co-catalyst is typical, though copper-free methods have also been developed.

Materials:

Reagent/Material	Purpose
4-Benzyl-6-bromopyrimidine	Starting material
Terminal alkyne	Coupling partner
Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂]	Palladium catalyst
Copper(I) iodide (CuI)	Co-catalyst
Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA)	Base and/or solvent
Anhydrous solvent (e.g., THF, DMF)	Solvent
Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)	Drying agent
Silica gel	for column chromatography
Standard laboratory glassware, inert atmosphere setup

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask, add 4-Benzyl-6-bromopyrimidine (1.0 equiv.), the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2-5 mol%), and the copper(I) iodide (1-5 mol%).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas three times.

• Reagent Addition: Add the anhydrous solvent (e.g., THF or DMF) and the base (e.g., triethylamine, 2-3 equiv.) via syringe. Add the terminal alkyne (1.2 equiv.) dropwise.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C). Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, dilute the reaction mixture with ethyl acetate and wash with water and brine. Separate the organic layer, dry over anhydrous sodium sulfate or magnesium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the desired 4-benzyl-6-alkynylpyrimidine.

Data Presentation: Representative Conditions for Sonogashira Coupling

Entry	Palladium Catalyst (mol%)	Co-catalyst (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	PdCl₂(PPh₃)₂ (3)	CuI (5)	Et₃N (2.0)	THF	RT	12	Good
2	Pd(PPh₃)₄ (5)	CuI (10)	DIPEA (2.5)	DMF	50	8	Good to Excellent
3	Pd(OAc)₂ (2) / PPh₃ (4)	CuI (4)	Et₃N (2.0)	Acetonitrile	60	6	Good

Yields are generalized based on literature for similar substrates and may vary.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for palladium-catalyzed cross-coupling reactions, applicable to both Suzuki-Miyaura and Sonogashira couplings.

Caption: A generalized experimental workflow for palladium-catalyzed cross-coupling reactions.

Conclusion: Empowering Drug Discovery through C-C Bond Formation

The palladium-catalyzed Suzuki-Miyaura and Sonogashira couplings are indispensable tools for the functionalization of the 4-Benzyl-6-bromopyrimidine scaffold. The protocols and insights provided in this guide are intended to empower researchers, scientists, and drug development professionals to efficiently synthesize novel pyrimidine-based compounds with diverse substitution patterns. A thorough understanding of the reaction mechanisms and careful optimization of reaction conditions are key to achieving high yields and purity, ultimately accelerating the drug discovery process.

References

• A comprehensive review: medicinal applications and diverse synthetic strategies of pyrimidine-based compounds leveraging Suzuki and Sonogashira reactions. (URL not available)
• Diversification and Design of Novel Aniline‐Pyrimidines via Sonogashira/Suzuki Cross Coupling Reactions Catalyzed by Novel CLPN‐Pd. (URL not available)

• Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes - Scirp.org. [Link]

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies - MDPI. [Link]

• Sonogashira Coupling - Organic Chemistry Portal. [Link]

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5- a ]pyrimidin-5(4 H )-one: towards a new access to 3,5-dia ... - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07959F. [Link]

• Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC. [Link]

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• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Sonogashira Coupling [organic-chemistry.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Microwave-Assisted Synthesis Protocols for 4-Benzyl-6-bromopyrimidine Derivatives

Executive Summary & Rationale

Pyrimidine scaffolds are ubiquitous pharmacophores in modern drug discovery, serving as the core architecture for numerous kinase inhibitors, antiviral agents, and antineoplastics[1]. Within this chemical space, 4-benzyl-6-bromopyrimidine derivatives are highly prized intermediate building blocks. The benzyl moiety provides essential lipophilic contacts for target binding pockets, while the C6-bromide serves as an orthogonal, highly reactive electrophilic handle for downstream palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig)[2].

Conventional synthesis of these halogenated heterocycles often suffers from prolonged reaction times, harsh refluxing conditions, and poor atom economy. Microwave-assisted organic synthesis (MAOS) has emerged as a transformative solution. By utilizing direct dielectric heating, MAOS drastically reduces reaction times, minimizes thermal degradation, and improves product purity, aligning perfectly with the demands of high-throughput drug development[1].

Mechanistic Causality in MAOS Design

To ensure a robust and scalable process, this protocol utilizes a two-step sequence designed specifically for microwave reactors.

Step 1: Cyclocondensation The synthesis begins with the condensation of formamidine acetate and ethyl 4-phenylacetoacetate. Under conventional heating, this dual nucleophilic attack and subsequent dehydration requires 6–8 hours of reflux. By utilizing a sealed microwave vessel, the solvent (ethanol) can be safely superheated to 120 °C. Ethanol possesses a high loss tangent ( tanδ=0.941 ), making it an excellent microwave absorber[1]. This rapid, uniform bulk heating instantly overcomes the activation energy barrier, driving the equilibrium exclusively toward the thermodynamically stable 4-benzylpyrimidin-6(1H)-one and avoiding kinetic side-products[3].

Step 2: Deoxybromination (SNAr) Converting the tautomeric C6-hydroxyl group to a bromide using phosphorus oxybromide ( POBr3​ ) is notoriously sluggish due to the electron-deficient nature of the pyrimidine ring. Conventional methods require extended reflux times that often lead to tar formation and decomposition[2]. In this MAOS protocol, toluene is used as the solvent. Because toluene is largely microwave-transparent (low loss tangent), the microwave energy is absorbed directly by the highly polar POBr3​ and the pyrimidinone intermediate. This "molecular heating" accelerates the nucleophilic aromatic substitution without unnecessarily heating the bulk solvent, preserving the integrity of the benzylic −CH2​− group which is otherwise prone to radical bromination under prolonged thermal stress[4].

Workflow Visualization

Caption: Workflow for the microwave-assisted synthesis and validation of 4-benzyl-6-bromopyrimidine.

Experimental Protocol: A Self-Validating System

Step 1: Synthesis of 4-Benzylpyrimidin-6(1H)-one

Reagents:

• Ethyl 4-phenylacetoacetate: 1.0 mmol

• Formamidine acetate: 1.2 mmol

• Sodium ethoxide (NaOEt): 2.0 mmol

• Absolute Ethanol: 3.0 mL

Procedure:

• Preparation: In a 10 mL microwave-safe reaction vial equipped with a magnetic stir bar, sequentially add the ethyl 4-phenylacetoacetate, formamidine acetate, and absolute ethanol[1].

• Activation: Slowly add NaOEt. Causality Note: The strong base is required to deprotonate the β -ketoester, forming the highly nucleophilic enolate necessary to initiate the condensation.

• Irradiation: Seal the vial securely with a crimp cap. Place the vial in the microwave synthesizer. Irradiate at a constant temperature of 120 °C for 15 minutes with continuous magnetic stirring[1].

• Isolation: Cool the vial to room temperature using the reactor's compressed air stream. Pour the reaction mixture into 15 mL of crushed ice water. Causality Note: Quenching in ice water dramatically reduces the solubility of the product, driving the precipitation of the highly crystalline pyrimidinone intermediate and bypassing the need for chromatography[3].

• Filtration: Collect the solid via vacuum filtration, wash with cold water, and dry under high vacuum.

Step 2: Synthesis of 4-Benzyl-6-bromopyrimidine

Reagents:

• 4-Benzylpyrimidin-6(1H)-one (from Step 1): 1.0 mmol

• Phosphorus oxybromide ( POBr3​ ): 3.0 mmol

• Dry Toluene: 2.0 mL

Procedure:

• Preparation: In a dry 10 mL microwave vial, suspend the intermediate in dry toluene.

• Halogenation Agent: Carefully add POBr3​ in a fume hood. Seal the vial immediately.

• Irradiation: Irradiate the mixture at 110 °C for 15 minutes[2]. Causality Note: The sealed environment allows pressure to build, keeping the volatile phosphorus byproducts in solution to drive the reaction to completion[5].

• Quenching: Cool to 0 °C. Carefully vent the vial and pour the mixture dropwise into saturated aqueous NaHCO3​ on ice to neutralize excess POBr3​ .

• Extraction: Extract the aqueous layer with Ethyl Acetate ( 3×10 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure to yield the target compound[5].

Quantitative Data & Comparative Analysis

The table below summarizes the empirical advantages of utilizing MAOS over conventional thermal heating for this specific derivative.

Reaction Parameter	Conventional Heating	Microwave-Assisted (MAOS)	Causality / Mechanistic Impact
Step 1: Time & Temp	6–8 hours at 78 °C	15 minutes at 120 °C	Sealed vessel allows superheating; rapid kinetics.
Step 1: Yield	60–65%	85–90%	Rapid heating minimizes ester hydrolysis side reactions.
Step 2: Time & Temp	4–6 hours at 110 °C	15 minutes at 110 °C	Direct dielectric heating of polar POBr3​ accelerates SNAr.
Step 2: Yield	50–55%	80–85%	Prevents thermal degradation and tar formation.
Overall E-Factor	> 25	< 10	Reduced solvent use and elimination of massive reagent excess.

Validation & Troubleshooting

To ensure the protocol operates as a self-validating system, researchers must verify the structural integrity of the product before proceeding to downstream cross-coupling.

• Isotopic Signature (LC-MS): Bromine possesses a distinct ~1:1 natural abundance ratio of 79Br and 81Br . In positive ion mode, the presence of an [M+H]+ and an [M+2+H]+ peak of equal intensity is an absolute, self-validating confirmation of successful bromination[4]. If this isotopic pattern is absent, the SNAr step failed.

• Proton NMR ( 1H NMR): The successful conversion from Step 1 to Step 2 is marked by the complete disappearance of the broad downfield −OH/NH proton (typically >11 ppm). Crucially, the benzylic −CH2​− singlet must remain intact around 3.9 ppm. If this peak disappears or integrates incorrectly, it indicates that the microwave temperature was too high, leading to unwanted radical benzylic bromination.

References

• Application Notes & Protocols: Microwave-Assisted Synthesis of Pyrimidine Deriv
• Microwave assisted synthesis of 2-amino-4-chloro-pyrimidine derivatives: Anticancer and computational study on potential inhibitory action against COVID-19 - nih.gov
• Microwave-assisted synthesis of bioactive tetrahydropyrimidine derivatives as antidiabetic agents - foliamedica.bg
• Recent Approaches to the Synthesis of Medicinally Potent Pyrimidine Derivatives using Microwave: A Review - ijamtes.org
• An Efficient and Facile Methodology for Bromination of Pyrimidine and Purine Nucleosides with Sodium Monobromoisocyanur

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• 2. ijamtes.org [ijamtes.org]
• 3. Microwave-assisted synthesis of bioactive tetrahydropyrimidine derivatives as antidiabetic agents [foliamedica.bg]
• 4. mdpi.com [mdpi.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Synthesis of Novel OLED Materials Using 4-Benzyl-6-bromopyrimidine

Introduction: The Role of Pyrimidine Scaffolds in Advanced OLED Emitters

The landscape of organic light-emitting diode (OLED) technology is one of relentless innovation, driven by the quest for materials with superior efficiency, stability, and color purity. Within the vast chemical space of organic electronics, nitrogen-containing heterocycles have emerged as privileged scaffolds for high-performance OLED materials. The pyrimidine core, with its inherent electron-deficient nature, is a particularly attractive building block for the design of both emissive and charge-transporting materials. This electron-accepting characteristic facilitates the creation of molecules with a significant intramolecular charge-transfer (ICT) character, which is fundamental to the operation of many advanced emitter types, including those exhibiting thermally activated delayed fluorescence (TADF).

This application note provides a detailed guide to the synthesis and characterization of a novel OLED material using 4-Benzyl-6-bromopyrimidine as a key precursor. This versatile building block offers a strategic entry point for the synthesis of donor-acceptor (D-A) type molecules, where the pyrimidine acts as the acceptor and can be coupled with a variety of electron-donating moieties. The benzyl group at the 4-position enhances solubility and film-forming properties, crucial for device fabrication, while the bromo-substituent at the 6-position provides a reactive handle for palladium-catalyzed cross-coupling reactions.

Herein, we will detail the synthesis of a representative blue-emitting material, 4-Benzyl-6-(9H-carbazol-9-yl)pyrimidine , through a Buchwald-Hartwig amination. The carbazole moiety is a well-established electron donor known for its excellent hole-transporting properties and high triplet energy, making it an ideal partner for the pyrimidine acceptor.

Synthetic Strategy: Palladium-Catalyzed C-N Bond Formation

The synthesis of advanced organic electronic materials frequently relies on the precision and efficiency of palladium-catalyzed cross-coupling reactions. For the construction of the target molecule, two primary strategies are viable: the Suzuki-Miyaura coupling for C-C bond formation and the Buchwald-Hartwig amination for C-N bond formation.

• Suzuki-Miyaura Coupling: This reaction would involve coupling 4-benzyl-6-bromopyrimidine with a boronic acid or ester derivative of the donor moiety. It is a robust and widely used method for constructing biaryl systems in OLED materials.

• Buchwald-Hartwig Amination: This powerful C-N cross-coupling reaction directly connects an amine with an aryl halide. For our target molecule, this involves the direct coupling of the 4-benzyl-6-bromopyrimidine with carbazole. The Buchwald-Hartwig reaction is often preferred for creating a direct, conjugated link between a nitrogen-containing donor and an aryl acceptor, which can be highly beneficial for tuning the electronic properties of the final molecule.

For this application note, we will focus on the Buchwald-Hartwig amination due to its directness in forming the desired C-N linkage, which is crucial for achieving the desired electronic structure in our target donor-acceptor molecule.

Experimental Workflow and Molecular Design

The overall synthetic workflow is designed for efficiency and scalability, employing standard laboratory techniques and commercially available reagents. The choice of a carbazole donor is strategic for targeting blue emission, as the high triplet energy of carbazole helps in achieving the desired photophysical properties.

Application Note: Scale-Up Manufacturing and Synthesis Route for 4-Benzyl-6-bromopyrimidine

Executive Summary & Strategic Rationale

4-Benzyl-6-bromopyrimidine (CAS: 2092063-30-2) is a highly valued electrophilic scaffold in medicinal chemistry and drug development[1]. It is frequently utilized in the synthesis of kinase inhibitors and CNS-active agents. The C6-bromine serves as an ideal reactive handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), while the C4-benzyl group provides crucial lipophilic interactions for target protein binding.

This application note details a robust, two-step scalable manufacturing route designed for researchers and process scientists. The strategy prioritizes atom economy, thermal control, and process safety, successfully bridging the gap between standard laboratory procedures and pilot-plant-ready manufacturing protocols.

Synthetic Strategy & Mechanistic Pathway

The synthesis relies on a highly convergent, two-step approach:

• Pyrimidinone Core Construction: A base-mediated condensation between formamidine acetate and ethyl 4-phenylacetoacetate.

• Dehydroxylative Bromination: Activation of the resulting pyrimidin-4-ol tautomer and subsequent nucleophilic aromatic substitution (SNAr) using phosphorus oxybromide (POBr3).

Figure 1: Two-step scalable synthetic workflow for 4-Benzyl-6-bromopyrimidine.

Step 1: Base-Mediated Condensation (Synthesis of 6-Benzylpyrimidin-4-ol)

Causality & Expert Insights

This step is engineered as a self-validating system. Formamidine acetate is selected over the hydrochloride salt because the acetate anion provides a mild, self-buffering environment. This minimizes the base-catalyzed self-condensation (Claisen-type degradation) of the β -keto ester. Sodium methoxide (NaOMe) is utilized as the base to drive the formation of the highly nucleophilic enolate, facilitating the cyclization-dehydration cascade.

During isolation, adjusting the pH to exactly 5.0–6.0 is critical. Pyrimidinols are amphoteric; at high pH, they form water-soluble sodium salts, and at low pH, the ring nitrogens protonate. The isoelectric point is slightly acidic, meaning pH 5.0–6.0 maximizes product precipitation and validates the completion of the workup.

Experimental Protocol (100 g Scale)

• Reactor Setup: Equip a 2 L jacketed glass reactor with a mechanical stirrer, reflux condenser, and nitrogen inlet.

• Charge: Add ethyl 4-phenylacetoacetate (100 g, 485 mmol, 1.0 eq) and formamidine acetate (75.7 g, 727 mmol, 1.5 eq) to the reactor.

• Solvent: Suspend the mixture in anhydrous methanol (800 mL).

• Base Addition: Cool the suspension to 0–5 °C. Slowly add sodium methoxide solution (30 wt% in MeOH, 262 g, 1.45 mol, 3.0 eq) via an addition funnel over 30 minutes, maintaining the internal temperature below 15 °C.

• Reaction: Heat the mixture to reflux (approx. 65 °C) and agitate for 4–6 hours. Monitor conversion via HPLC.

• Workup: Upon completion, cool the reactor to 20 °C. Concentrate the mixture under reduced pressure to remove ~70% of the methanol. Dilute with deionized water (500 mL).

• Isolation: Slowly adjust the pH to 5.0–6.0 using 2M HCl (aq). The product will precipitate as an off-white solid. Filter via a Büchner funnel, wash with cold water (2 x 100 mL) and cold heptane (100 mL), and dry in a vacuum oven at 50 °C to a constant weight.

Step 2: Dehydroxylative Bromination (Synthesis of 4-Benzyl-6-bromopyrimidine)

Causality & Expert Insights

Direct bromination of pyrimidinones with POBr3 alone can be sluggish and require harsh thermal conditions, leading to product degradation[2][3]. The addition of catalytic N,N-dimethylformamide (DMF) is a critical process parameter. DMF reacts with POBr3 to generate a Vilsmeier-Haack-type intermediate, which acts as a highly electrophilic activating agent for the pyrimidinol oxygen. This allows the SNAr reaction to proceed rapidly at 110 °C in toluene, ensuring >95% regioselectivity and preventing thermal decomposition[2][4].

Figure 2: Mechanistic pathway of the DMF-catalyzed dehydroxylative bromination.

Experimental Protocol (50 g Scale)

• Reactor Setup: Equip a 1 L glass-lined reactor with a mechanical stirrer, reflux condenser connected to a caustic scrubber (for HBr off-gas), and a nitrogen sweep.

• Charge: Add 6-benzylpyrimidin-4-ol (50 g, 268 mmol, 1.0 eq) and anhydrous toluene (400 mL).

• Activation: Add DMF (1.96 g, 26.8 mmol, 0.1 eq).

• Bromination Agent: Carefully charge POBr3 (153.6 g, 536 mmol, 2.0 eq) as a solid. (Safety Note: POBr3 is highly corrosive and moisture-sensitive).

• Reaction: Heat the mixture to 110 °C. The POBr3 will melt and dissolve into the organic phase. Stir at 110 °C for 3 hours[4]. Monitor via HPLC until the starting material is <1%.

• Quenching (Critical Step): Cool the mixture to 20 °C. Do not add water to the reactor. Instead, perform a reverse quench by slowly transferring the reaction mixture into a vigorously stirred vessel containing ice-cold 10% NaOH (aq) (600 mL). Maintain the quench vessel temperature below 25 °C. This neutralizes the phosphoric acids and prevents the product from hydrolyzing back to the pyrimidinol.

• Extraction & Isolation: Separate the layers. Extract the aqueous layer with toluene (200 mL). Combine the organic layers, wash with brine (200 mL), dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purification: Purify the crude residue via short-path distillation or recrystallization from isopropanol/heptane to afford the pure target API scaffold.

Scale-Up Considerations & Process Safety

• Thermal Hazards: The hydrolysis of unreacted POBr3 is violently exothermic. The reverse quench protocol into alkaline water is non-negotiable at the pilot scale to prevent thermal runaway and sudden HBr gas surges.

• Reactor Material: POBr3 and evolved HBr gas are highly corrosive to standard stainless steel (316L). Glass-lined (Hastelloy or PTFE-lined) reactors are mandatory for Step 2.

• Off-Gas Management: A dual-stage caustic scrubber (using 10-20% NaOH) must be integrated into the reactor's ventilation system to neutralize HBr gas generated during both the reaction and quenching phases.

Quantitative Data & Process Parameters

Parameter	Step 1: Condensation	Step 2: Bromination
Typical Yield	82 - 86%	75 - 80%
Purity (HPLC)	> 98.0%	> 99.0%
Critical Process Parameter (CPP)	Exact pH adjustment (5.0-6.0)	Catalytic DMF; Reverse quench temp <25°C
Reaction Temperature	65 °C (Reflux)	110 °C
Primary Impurities	Unreacted β -keto ester	Hydrolyzed starting material, PO-byproducts

References

• WIPO / Google Patents. "IL301480A - Condensed heteroaryl compounds and their use as CAMKII inhibitors".

Sources

• 1. CAS:2092063-30-2, 4-Benzyl-6-bromopyrimidine-毕得医药 [bidepharm.com]
• 2. evitachem.com [evitachem.com]
• 3. 4-Bromo-7H-pyrrolo[2,3-d]pyrimidine [benchchem.com]
• 4. IL301480A - Fused heteroaryl compounds and their use as camkii inhibitors - Google Patents [patents.google.com]

Application Note: Preparation of Organometallic Reagents from 4-Benzyl-6-bromopyrimidine

Introduction & Mechanistic Rationale

The pyrimidine scaffold is a privileged pharmacophore in modern drug discovery, frequently appearing in kinase inhibitors, fungicides, and antiviral agents. 4-Benzyl-6-bromopyrimidine serves as a highly versatile electrophilic building block; however, converting it into a nucleophilic organometallic reagent (e.g., organomagnesium or organozinc) presents significant synthetic challenges.

Because the pyrimidine ring is highly electron-deficient, standard halogen-metal exchange protocols using traditional Grignard reagents (e.g., i -PrMgCl) or alkyllithiums at elevated temperatures often fail. Instead of the desired Br/Mg or Br/Li exchange, the nucleophile attacks the C2 or C4 positions of the pyrimidine ring, leading to Chichibabin-type additions and the formation of dihydropyrimidine byproducts [1].

To overcome this, kinetic control and reagent disaggregation are required. The use of the "Turbo-Grignard" reagent ( i -PrMgCl·LiCl) is the gold standard for this transformation [2]. The presence of lithium chloride breaks down the polymeric aggregates of the Grignard reagent, drastically increasing the kinetic basicity of the isopropyl group. This allows the halogen-metal exchange to proceed rapidly at cryogenic temperatures ( −40 °C to −20 °C), effectively outcompeting the deleterious nucleophilic ring addition. Subsequent transmetalation to zinc yields an exceptionally stable organozinc species with high functional group tolerance [3].

Methodological Overview & Quantitative Comparison

Selecting the correct metalation strategy depends on the downstream application. Table 1 summarizes the operational parameters and outcomes of three distinct metalation strategies for 4-benzyl-6-bromopyrimidine.

Table 1: Comparison of Metalation Strategies for 4-Benzyl-6-bromopyrimidine

Metalation Strategy	Reagent / Conditions	Temp (°C)	Time (h)	Chemoselectivity	Stability / Half-life	Downstream Application
Lithiation	n -BuLi in THF	−78	0.5	Low (Prone to ring addition)	Minutes at −78 °C	Immediate electrophilic quench
Magnesiation	i -PrMgCl·LiCl in THF	−40	1.5	High	Hours at 0 °C	Kumada coupling, Weinreb amides
Zincation	Zn(OPiv) 2​ transmetalation	−20 to 25	2.0	Very High	Months (as solid/solution)	Negishi coupling, Pd/Co-catalysis

Data synthesized from established continuous flow and batch organozinc methodologies [4].

Reaction Pathway Visualization

The following workflow illustrates the divergent pathways and the critical role of temperature and reagent selection in preventing side reactions.

Fig 1: Reaction pathways for the metalation of 4-benzyl-6-bromopyrimidine.

Experimental Protocols (Self-Validating Systems)

The following protocols are designed with built-in In-Process Controls (IPC) to ensure the integrity of the highly moisture-sensitive organometallic intermediates.

Protocol A: Preparation of (4-Benzylpyrimidin-6-yl)magnesium chloride via Turbo-Grignard

Causality Note: The reaction must be maintained strictly at or below −40 °C during the addition of i -PrMgCl·LiCl. Allowing the internal temperature to spike will result in the isopropyl carbanion attacking the pyrimidine ring, destroying the starting material and generating complex mixtures [1].

Materials:

• 4-Benzyl-6-bromopyrimidine (1.0 equiv, 10.0 mmol, 2.49 g)

• i -PrMgCl·LiCl (1.3 M in THF, 1.1 equiv, 8.46 mL)

• Anhydrous THF (20 mL)

• Iodine ( I2​ ) solution in THF (for IPC quenching)

Step-by-Step Procedure:

• System Preparation: Flame-dry a 100 mL Schlenk flask under vacuum and backfill with ultra-pure Argon (repeat 3x).

• Substrate Dissolution: Dissolve 4-benzyl-6-bromopyrimidine (2.49 g) in 20 mL of anhydrous THF. Stir to ensure complete dissolution.

• Cryogenic Cooling: Submerge the flask in a dry ice/acetonitrile bath and allow the internal temperature to equilibrate to −40 °C.

• Metalation: Dropwise add i -PrMgCl·LiCl (8.46 mL) via a syringe pump over 15 minutes. Ensure the internal temperature does not exceed −35 °C.

• Incubation: Stir the dark-colored solution at −40 °C for 1.5 hours.

• Self-Validation (IPC): Withdraw a 0.1 mL aliquot using an argon-purged syringe. Quench the aliquot into a GC vial containing 0.5 mL of a 1.0 M I2​ /THF solution. Add aqueous Na2​S2​O3​ to neutralize excess iodine, extract with EtOAc, and analyze via GC-MS.

  • Validation Criteria: >95% conversion of the starting mass ( m/z 248/250) to the iodinated product 4-benzyl-6-iodopyrimidine ( m/z 296).

Protocol B: Transmetalation to (4-Benzylpyrimidin-6-yl)zinc pivalate

Causality Note: While the Grignard reagent from Protocol A is highly reactive, it is prone to homocoupling and degradation if stored. Transmetalation to a zinc pivalate complex ( Zn(OPiv)2​ ) creates a highly stable, storable reagent that undergoes smooth Negishi cross-couplings without the need for cryogenic handling [3].

Materials:

• (4-Benzylpyrimidin-6-yl)magnesium chloride solution (from Protocol A, ~10.0 mmol)

• Zn(OPiv)2​ (Solid, strictly anhydrous, 1.1 equiv, 11.0 mmol, 2.94 g)

Step-by-Step Procedure:

• Reagent Preparation: Dry Zn(OPiv)2​ under high vacuum at 100 °C for 4 hours prior to use to remove any trace moisture.

• Transmetalation: While maintaining the Grignard solution from Protocol A at −40 °C, add the solid Zn(OPiv)2​ in one portion under a strong counter-flow of Argon.

• Thermal Equilibration: Remove the cooling bath and allow the reaction mixture to slowly warm to room temperature ( 20−25 °C) over 1 hour. The mixture will transition from a dark solution to a slightly turbid, pale-yellow suspension as Mg salts precipitate.

• Self-Validation (IPC): Withdraw a 0.1 mL aliquot, quench with allyl bromide (in the presence of 1 mol% CuCN), and analyze via GC-MS to confirm the presence of the allylated pyrimidine derivative.

• Storage/Usage: The resulting organozinc pivalate solution can be used directly in Pd-catalyzed Negishi cross-couplings or decanted, concentrated under vacuum, and stored as a solid under Argon for up to 3 months without significant loss of titer.

References

• Ryan, S. J.; Yang, Q. "Development of a Practical Synthesis of a Pyrimidine Derivative with Fungicidal Activity." Organic Process Research & Development, 2019, 23 (10), 2157-2165.[Link]

• Knochel, P.; Dohle, W.; Gommermann, N.; Kneisel, F. F.; Kopp, F.; Korn, T.; Sapountzis, I.; Vu, V. A. "Highly Functionalized Organomagnesium Reagents Prepared through Halogen–Metal Exchange." Angewandte Chemie International Edition, 2003, 42, 4302–4320.[Link]

• Balkenhohl, M.; Knochel, P. "Recent Advances of the Halogen–Zinc Exchange Reaction." Chemistry – A European Journal, 2020, 26, 3688–3697.[Link]

• Gössl, L.; Dahms, K. "Continuous Scalable Synthesis and Concentration Variation of Organozinc Compounds." Organic Process Research & Development, 2024, 28 (5), 1836-1845.[Link]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Debromination in 4-Benzyl-6-bromopyrimidine Coupling Reactions

Welcome to the technical support resource for managing coupling reactions with 4-benzyl-6-bromopyrimidine. This guide is designed for researchers, chemists, and drug development professionals who encounter challenges with a common and often frustrating side reaction: debromination (or hydrodehalogenation). Our goal is to provide you with in-depth, field-proven insights and actionable protocols to maximize the yield of your desired coupled product and minimize the formation of the undesired 4-benzylpyrimidine byproduct.

Introduction: The Challenge of Debromination

The 4-benzyl-6-bromopyrimidine scaffold is a valuable building block in medicinal chemistry. However, the pyrimidine ring's electronic properties can make the C-Br bond susceptible to cleavage during palladium-catalyzed cross-coupling reactions, leading to the replacement of the bromine atom with a hydrogen.[1][2] This side reaction, known as hydrodehalogenation or debromination, reduces the yield of the desired product and complicates purification.[3][4]

This guide will delve into the mechanistic underpinnings of this side reaction and provide a structured approach to troubleshooting and optimization.

Frequently Asked Questions (FAQs)

Q1: What is debromination in the context of coupling 4-benzyl-6-bromopyrimidine?

A1: Debromination is an undesired side reaction where the bromine atom at the 6-position of the pyrimidine ring is replaced by a hydrogen atom, resulting in the formation of 4-benzylpyrimidine.[2][4] This process competes with the desired cross-coupling pathway (e.g., Suzuki or Buchwald-Hartwig amination), thereby lowering the yield of your target molecule.[1]

Q2: What are the primary causes of this debromination side reaction?

A2: Several factors can promote debromination. The primary cause is often the formation of palladium hydride (Pd-H) species within the catalytic cycle. These hydride species can arise from various sources, including the solvent (like alcohols or water), the base, or even the phosphine ligand itself.[1][3] Once formed, the Pd-H species can undergo reductive elimination with the pyrimidine substrate to yield the debrominated byproduct. High reaction temperatures and prolonged reaction times can also exacerbate this issue.[4]

Q3: How can I quickly identify if debromination is occurring in my reaction?

A3: You can identify the formation of the debrominated byproduct, 4-benzylpyrimidine, using standard analytical techniques:

• Thin Layer Chromatography (TLC): The debrominated product will typically appear as a new, less polar spot compared to the starting 4-benzyl-6-bromopyrimidine.[4]

• Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS): Analysis of the crude reaction mixture will show a peak corresponding to the molecular weight of 4-benzylpyrimidine.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The 1H NMR spectrum of the crude product will show a new proton signal in the aromatic region of the pyrimidine ring, replacing the carbon-bromine bond.[4]

In-Depth Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing not just solutions but also the chemical reasoning behind them.

Issue 1: Significant formation of the debrominated byproduct (4-benzylpyrimidine) is observed.

Q: I'm seeing a substantial amount of debrominated byproduct in my Suzuki-Miyaura coupling. How can I suppress this?

A: This is a classic problem. The key is to adjust your reaction conditions to disfavor the formation and reactivity of palladium hydride species. Here is a systematic approach:

1. Optimize the Base

The choice of base is critical. Strong bases, particularly alkoxides like sodium tert-butoxide (NaOtBu), are often implicated in promoting debromination.[2][4]

• Recommendation: Switch from a strong base to a milder inorganic base.

• Rationale: Weaker bases are less prone to generating hydride species that lead to debromination.[2][3] By reducing the rate of this side reaction, you provide a greater opportunity for the desired transmetalation and reductive elimination to occur.

Base Category	Examples	Propensity for Debromination
Strong Bases	NaOtBu, KOtBu, LiHMDS	High
Weaker Bases	K₃PO₄, K₂CO₃, Cs₂CO₃, CsF	Low to Moderate

2. Re-evaluate the Catalyst and Ligand System

The ligand plays a crucial role in modulating the reactivity of the palladium center.

• Recommendation: Employ bulky, electron-rich phosphine ligands. For particularly stubborn cases, consider using well-defined palladium pre-catalysts.

• Rationale: Bulky, electron-rich ligands, such as those from the Buchwald biarylphosphine family (e.g., XPhos, RuPhos), accelerate the rate of reductive elimination, which is the final step in forming your desired C-C or C-N bond.[2][5] This helps the desired reaction outcompete the debromination pathway. Using pre-catalysts can lead to more reproducible results and lower levels of side reactions by ensuring efficient generation of the active Pd(0) species.[2]

3. Control the Reaction Temperature and Time

• Recommendation: Run the reaction at the lowest effective temperature and monitor it closely.

• Rationale: Higher temperatures can increase the rate of side reactions, including debromination.[3][4] By lowering the temperature, you can often improve the selectivity of the reaction.[3] Stop the reaction as soon as the starting material is consumed to prevent the product from being exposed to conditions that favor debromination over time.[4]

4. Choose Your Solvent Carefully

• Recommendation: Use anhydrous, aprotic solvents.

• Rationale: Protic solvents like alcohols or residual water can serve as a source of hydrogen for the debromination reaction.[1][3] Thoroughly drying and degassing your solvents (e.g., 1,4-dioxane, toluene, DME) is a critical step.[3]

Issue 2: The reaction has stalled, showing low conversion of the starting material and some debromination.

Q: My reaction isn't going to completion, and I'm still getting the debrominated side product. What should I do?

A: This scenario suggests a problem with catalyst activity or stability. Here’s a troubleshooting workflow:

Troubleshooting Workflow for Low Conversion

Caption: A systematic approach to address low conversion.

• Check Catalyst Activity: The active Pd(0) species is sensitive to air and can be easily deactivated.[3] Use a fresh batch of catalyst or an air-stable pre-catalyst. Ensure all solvents and the reaction mixture are thoroughly degassed with an inert gas like argon or nitrogen before adding the catalyst.[1]

• Verify Reagent Quality: Impurities in your 4-benzyl-6-bromopyrimidine or coupling partner can poison the catalyst.[3] For Suzuki reactions, consider using a more stable boronic ester (e.g., a pinacol ester) instead of the free boronic acid. This can prevent protodeboronation, a competing side reaction that consumes your coupling partner.[3]

• Modify Reaction Conditions: If solubility is an issue, you may need to screen alternative solvents like DMF or DME, or cautiously increase the temperature.[3] Ensure vigorous stirring, especially for heterogeneous mixtures.[3]

Visualizing the Reaction Pathways

To better understand the chemistry at play, it's helpful to visualize both the desired productive cycle and the competing debromination pathway.

Desired Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle for Suzuki-Miyaura cross-coupling.[1]

Competing Debromination Pathway

Caption: The competing pathway leading to hydrodehalogenation.

Optimized Experimental Protocols

The following protocols are provided as robust starting points. Monitoring by TLC or LC-MS is crucial for determining the optimal reaction time.

Protocol 1: Optimized Suzuki-Miyaura Coupling

This protocol is designed to minimize debromination by using a weaker base and a modern ligand system.

• Setup: To an oven-dried Schlenk flask, add 4-benzyl-6-bromopyrimidine (1.0 equiv), the arylboronic acid or pinacol ester (1.2 equiv), and potassium phosphate (K₃PO₄, 2.0 equiv).

• Inert Atmosphere: Seal the flask and evacuate and backfill with argon or nitrogen three times.

• Catalyst/Ligand Addition: Add the palladium pre-catalyst (e.g., XPhos Pd G3, 1-2 mol%) to the flask under a positive pressure of inert gas.

• Solvent Addition: Add degassed, anhydrous 1,4-dioxane (to make a ~0.1 M solution) via syringe.

• Reaction: Heat the reaction mixture to 80-90 °C and stir vigorously. Monitor the reaction progress every 1-2 hours.

• Workup: Once the starting material is consumed, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Protocol 2: Optimized Buchwald-Hartwig Amination

This protocol uses a bulky biarylphosphine ligand to accelerate the C-N bond-forming step, outcompeting the debromination pathway.

• Setup: To an oven-dried Schlenk flask, add 4-benzyl-6-bromopyrimidine (1.0 equiv), the amine (1.2 equiv), and sodium tert-butoxide (NaOtBu, 1.3 equiv). Note: While NaOtBu can promote debromination, its use is often necessary for C-N coupling; the choice of a highly active ligand is key to mitigating the side reaction.

• Inert Atmosphere: Seal the flask and evacuate and backfill with argon or nitrogen three times.

• Catalyst/Ligand Premix: In a separate vial under an inert atmosphere, dissolve the palladium source (e.g., Pd₂(dba)₃, 1-2 mol%) and the ligand (e.g., RuPhos, 2-4 mol%) in a small amount of the reaction solvent.

• Addition: Add the catalyst solution to the Schlenk flask via syringe.

• Solvent Addition: Add degassed, anhydrous toluene (to make a ~0.1 M solution) via syringe.

• Reaction: Heat the reaction mixture to 100 °C and stir vigorously. Monitor the reaction progress.

• Workup: After completion, cool the mixture to room temperature. Dilute with ethyl acetate and filter through a plug of celite to remove palladium residues. Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄, and concentrate.[5]

• Purification: Purify the crude product by flash column chromatography.

By understanding the underlying mechanisms and systematically applying these troubleshooting strategies, you can significantly improve the outcome of your coupling reactions with 4-benzyl-6-bromopyrimidine, paving the way for more efficient and successful synthetic campaigns.

References

• Technical Support Center: Suzuki Couplings of Bromopyrimidines. Benchchem.
• preventing debromination in Suzuki coupling of bromo-imidazoles. Benchchem.
• How to avoid debromination in pyridine coupling reactions. Benchchem.
• Reductions of aryl bromides in water at room temperature. PMC.
• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize.
• Technical Support Center: Troubleshooting Buchwald-Hartwig Amination of 2-Bromopyridines. Benchchem.
• Technical Support Center: Troubleshooting Dehalogenation in Suzuki Coupling of Aryl Bromides. Benchchem.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Optimizing catalyst loading for 4-Benzyl-6-bromopyrimidine cross-coupling reactions

An exceptional resource for researchers, scientists, and professionals in drug development, this Technical Support Center offers comprehensive guidance on optimizing catalyst loading for the cross-coupling of 4-Benzyl-6-bromopyrimidine. As a Senior Application Scientist, this guide is structured to provide not just protocols, but a deep, mechanistic understanding of the challenges and solutions inherent to this specific transformation.

Introduction: The Challenge of Pyrimidine Cross-Coupling

Palladium-catalyzed cross-coupling reactions are a cornerstone of modern synthesis, yet substrates containing nitrogen heterocycles like pyrimidine present unique challenges.[1][2] The lone pair of electrons on the pyrimidine nitrogen can coordinate to the palladium center, leading to the formation of stable, catalytically inactive complexes.[3][4][5] This phenomenon, often referred to as catalyst inhibition or deactivation, can result in sluggish reactions, incomplete conversion, and low yields.

Optimizing the catalyst loading is therefore not merely a question of cost-efficiency but a critical parameter to maintain a sufficient concentration of the active catalytic species throughout the reaction. This guide provides a systematic approach to troubleshooting and optimizing this crucial variable.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting catalyst loading for the cross-coupling of 4-Benzyl-6-bromopyrimidine?

A good starting point for initial screening is typically between 1-2 mol% of the palladium precursor relative to the limiting reagent.[6] If the reaction is sluggish or fails to reach completion, increasing the loading to 3-5 mol% can be a useful diagnostic step to determine if catalyst activity is the primary issue.[7] Conversely, for a reaction that proceeds efficiently, the loading can often be reduced to 0.5 mol% or even lower during optimization to improve cost-effectiveness.[6][8]

Q2: Why is my reaction mixture turning black and stalling?

The formation of a black precipitate is typically palladium black, which is finely divided, aggregated, and catalytically inactive palladium metal.[7][9] This indicates catalyst decomposition, which can be caused by several factors:

• Presence of Oxygen: The active Pd(0) catalyst is highly sensitive to oxygen and can be oxidized to inactive Pd(II) species or promote aggregation.[9][10] Rigorous degassing of solvents and maintaining a positive pressure of an inert gas (Argon or Nitrogen) is essential.[3]

• Ligand Degradation: Phosphine ligands are susceptible to oxidation. Ensure they are stored and handled under an inert atmosphere.[9]

• Suboptimal Ligand Choice: If the ligand does not sufficiently stabilize the Pd(0) intermediate, it is more likely to decompose. Bulky, electron-rich ligands are often required to prevent this.[4][7]

Q3: How does the choice of palladium precursor (e.g., Pd(OAc)₂, Pd₂(dba)₃, or a pre-catalyst) affect the reaction?

The choice of palladium source is critical as it determines how the active Pd(0) catalyst is generated.

• Pd(II) Sources (e.g., Pd(OAc)₂, PdCl₂(PPh₃)₂): These are stable and common but require in situ reduction to the active Pd(0) state. This reduction is often performed by a phosphine ligand, base, or another reagent in the mixture.[9][11] Inefficient reduction can lead to a low concentration of the active catalyst and inconsistent results.[9]

• Pd(0) Sources (e.g., Pd(PPh₃)₄, Pd₂(dba)₃): These sources do not require a reduction step but can be less stable. Pd(PPh₃)₄ is a common choice, but its effectiveness can be limited with challenging substrates.[3]

• Modern Pre-catalysts (e.g., Buchwald G3/G4 Pre-catalysts): These are often the most reliable choice. They are stable Pd(II) complexes designed to undergo rapid and quantitative activation to the active LPd(0) species under the reaction conditions, leading to more reproducible results.

Q4: What are the most common side reactions and how can catalyst loading influence them?

The primary side reactions in Suzuki-Miyaura couplings are:

• Protodeboronation: The boronic acid reacts with residual water or base to replace the boron group with a proton.[3][12] This is often exacerbated by high temperatures and long reaction times. While not directly caused by catalyst loading, an inefficient reaction due to low catalyst concentration can prolong the reaction time, indirectly increasing protodeboronation.

• Homocoupling: Two molecules of the boronic acid couple together. This is often promoted by the presence of oxygen, which can re-oxidize Pd(0) to Pd(II), facilitating this undesired pathway.[13][14]

• Dehalogenation: The bromo-substituent is replaced by a hydrogen atom. This can occur if the catalytic cycle is inefficient.

Optimizing catalyst loading to ensure a rapid and efficient cross-coupling reaction is the best way to minimize the time available for these side reactions to occur.

Troubleshooting Guide: Catalyst Loading & Reaction Performance

This section addresses specific experimental issues in a direct question-and-answer format.

Problem	Potential Cause(s) Related to Catalyst	Recommended Solutions & Rationale
Low or No Product Yield, Starting Material Consumed	1. Catalyst Deactivation: The pyrimidine nitrogen is likely poisoning the palladium center.[3][4] 2. Rapid Catalyst Decomposition: Conditions are too harsh, leading to the formation of palladium black.	1. Switch to a Bulkier Ligand: Use a bulky, electron-rich biaryl phosphine ligand (e.g., SPhos, XPhos, RuPhos).[7] These ligands create a sterically hindered environment around the palladium, which disfavors coordination by the pyrimidine nitrogen and stabilizes the catalyst.[1] 2. Lower the Reaction Temperature: High temperatures can accelerate catalyst decomposition.[7] Try reducing the temperature and extending the reaction time.
Low or No Product Yield, Starting Material Remains	1. Insufficient Active Catalyst: The initial catalyst loading may be too low for this specific substrate, or the pre-catalyst is not activating efficiently.[7][9] 2. Catalyst Poisoning: Impurities in reagents or solvents (e.g., sulfur compounds) can irreversibly bind to the palladium, poisoning the catalyst.[3]	1. Systematically Increase Catalyst Loading: As a diagnostic test, increase the catalyst and ligand loading (e.g., from 1 mol% to 3 mol%, then 5 mol%). If yield improves, it confirms that the concentration of active catalyst was the limiting factor.[7] 2. Use a More Robust Pre-catalyst: Switch to a modern pre-catalyst (e.g., a Buchwald G3 pre-catalyst) to ensure efficient generation of the active Pd(0) species. 3. Verify Reagent Purity: Ensure all reagents, especially the boronic acid and solvents, are of high purity and properly stored.[9][10]
Inconsistent Results Batch-to-Batch	1. Inconsistent Pre-catalyst Activation: The in situ reduction of a Pd(II) source can be highly sensitive to trace impurities, moisture, and oxygen levels, leading to variability.[11] 2. Heterogeneous Mixture: If the base or other reagents are not fully dissolved, poor stirring can lead to inconsistent reaction rates.[10]	1. Employ a Well-Defined Pre-catalyst: Using a pre-catalyst that activates cleanly and reliably will significantly improve reproducibility. 2. Ensure Vigorous Stirring: Use an appropriately sized stir bar and a strong stir plate to ensure the mixture is homogeneous, especially if using an insoluble base like K₃PO₄.[15]

Visualizing the Troubleshooting Workflow

The following diagram outlines a logical workflow for addressing low-yield reactions, with a focus on catalyst-related issues.

Caption: A systematic workflow for troubleshooting low yields.

Experimental Protocols

Protocol 1: General Procedure for a Test Reaction

This protocol provides a reliable starting point for the Suzuki-Miyaura coupling of 4-Benzyl-6-bromopyrimidine.

Reagents & Equipment:

• 4-Benzyl-6-bromopyrimidine (1.0 equiv)

• Arylboronic Acid (1.2-1.5 equiv)

• Palladium Pre-catalyst (e.g., SPhos Pd G3, 1-2 mol%)

• Base (e.g., K₃PO₄, finely powdered, 2.0-3.0 equiv)

• Anhydrous, Degassed Solvent (e.g., 1,4-Dioxane or Toluene)

• Schlenk flask or oven-dried vial with a magnetic stir bar

• Inert gas line (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under a positive flow of inert gas, add 4-Benzyl-6-bromopyrimidine, the arylboronic acid, and the powdered base.[3][12]

• Inert Atmosphere: Seal the flask and evacuate under high vacuum for 5-10 minutes, then backfill with inert gas. Repeat this cycle three times to ensure all oxygen is removed.[9][10]

• Catalyst Addition: Under a positive flow of inert gas, quickly add the palladium pre-catalyst.

• Solvent Addition: Add the degassed solvent via syringe. The solvent should be sparged with an inert gas for at least 30 minutes prior to use.[3]

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80–100 °C) with vigorous stirring.[3]

• Monitoring: Monitor the reaction progress by a suitable method (e.g., TLC, LC-MS, GC-MS) until consumption of the starting material is observed.

• Work-up: Once complete, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.[16]

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.[3]

Protocol 2: Systematic Catalyst Loading Screen

This experiment is designed to find the minimum effective catalyst loading for your specific reaction.

• Setup: Prepare 4 identical reaction vials (V1-V4) as described in Protocol 1, using the same amounts of substrates, base, and solvent.

• Variable Catalyst Loading: Add a different amount of palladium pre-catalyst to each vial:

  • V1: 2.0 mol%

  • V2: 1.0 mol%

  • V3: 0.5 mol%

  • V4: 0.1 mol%

• Execution: Run all four reactions simultaneously on the same heating block to ensure identical temperature profiles.

• Analysis: Take an aliquot from each reaction at set time points (e.g., 1h, 2h, 4h, 8h). Quench the aliquots and analyze by LC-MS or ¹H NMR to determine the percent conversion.

• Evaluation: Plot percent conversion versus time for each catalyst loading. The optimal loading is the lowest amount that achieves complete conversion in a reasonable timeframe.

Visualizing the Catalytic Cycle and Deactivation

Understanding the catalytic cycle is key to troubleshooting. The pyrimidine substrate can interfere at multiple points.

Caption: Suzuki-Miyaura cycle with potential deactivation pathways.

References

• BenchChem Technical Support Team. (2025). Troubleshooting common issues in palladium-catalyzed cross-coupling reactions. Benchchem.
• BenchChem Technical Support Team. (2025). Palladium catalyst issues in cross-coupling reactions. Benchchem.
• BenchChem Technical Support Team. (2025). Troubleshooting low yield in Suzuki coupling of chloropyrimidines. Benchchem.
• Sigma-Aldrich. Cross-Coupling Reaction Manual: Desk Reference. Sigma-Aldrich.
• BenchChem Technical Support Team. (2025). Optimizing Suzuki Coupling for Alterlactone Synthesis: A Technical Support Guide. Benchchem.
• BenchChem Technical Support Team. (2025). Technical Support Center: Optimizing Catalyst Loading for Cross-Coupling Reactions with 4-Chloro-2-iodo-1-nitrobenzene. Benchchem.
• BenchChem Technical Support Team. (2025). Optimizing Suzuki-Miyaura Couplings of 2-Methylpropylboronic Acid: A Technical Support Guide. Benchchem.
• Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. (2022).
• BenchChem Technical Support Team. (2025).
• Cross-Coupling Reactions Guide. (n.d.).
• BenchChem Technical Support Team. (2025).
• Reddit User Discussion. (2024). How to approach choosing reaction conditions for Suzuki?. r/Chempros.
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.
• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. (2025). Organic Chemistry Frontiers, RSC Publishing.
• BenchChem Technical Support Team. (2025).
• Reddit User Discussion. (2016). Why am I getting low yield for my Suzuki coupling reaction?. r/chemistry.
• BenchChem Technical Support Team. (2025). Application Notes and Protocols for 4-Bromobenzyl Bromide in Suzuki-Miyaura Coupling Reactions. Benchchem.
• BenchChem Technical Support Team. (2025). Technical Support Center: Cross-Coupling with 4-Bromo-2,6-bis(bromomethyl)pyridine. Benchchem.

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Technical Support Center: Overcoming Solubility Challenges with 4-Benzyl-6-bromopyrimidine

Welcome to the technical support center for 4-Benzyl-6-bromopyrimidine. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility issues with this compound in aqueous media during their experiments. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to help you navigate these challenges effectively.

Understanding the Challenge: Why is 4-Benzyl-6-bromopyrimidine Poorly Soluble in Water?

4-Benzyl-6-bromopyrimidine, like many pyrimidine derivatives, presents solubility challenges in aqueous solutions primarily due to its molecular structure.[1] The presence of the benzyl and bromo substituents contributes to its lipophilic ("fat-loving") nature and relatively high molecular weight.[1] These characteristics, combined with the planar structure of the pyrimidine ring, can lead to strong intermolecular forces in the solid state, making it difficult for water molecules to effectively solvate the compound.[1]

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My 4-Benzyl-6-bromopyrimidine is precipitating out of my aqueous buffer during my in vitro assay. What are my immediate options?

This is a common issue stemming from the compound's low intrinsic solubility. Your immediate goal is to increase the compound's apparent solubility in your assay medium. Here are several strategies, starting with the simplest:

• pH Adjustment: If your experimental conditions allow, modifying the pH of your buffer can be a highly effective first step.[1][2][3] Pyrimidine derivatives with basic nitrogen atoms, like 4-Benzyl-6-bromopyrimidine, tend to become more soluble in acidic conditions (lower pH) as the nitrogen atoms get protonated, forming a more soluble salt.[1][4]

• Co-solvents: Introducing a small percentage of a water-miscible organic solvent, or co-solvent, can significantly enhance solubility by reducing the overall polarity of the solvent system.[4][5][6] This is a widely used technique for preclinical studies.[6][7]

Co-solvent	Typical Starting Concentration (v/v)	Considerations
Dimethyl Sulfoxide (DMSO)	0.1 - 5%	Can have biological effects at higher concentrations.
Ethanol	1 - 10%	Generally well-tolerated by many cell lines.
Polyethylene Glycol 400 (PEG 400)	1 - 20%	Can increase viscosity.

Important Note: Always run a vehicle control (buffer with the co-solvent at the same concentration) to ensure the co-solvent itself is not affecting your experimental results.

Q2: I've tried adjusting the pH and using co-solvents, but I'm still observing precipitation at higher concentrations. What's the next step?

If basic methods are insufficient, more advanced formulation strategies that involve excipients can be employed. These work by encapsulating the hydrophobic compound or altering its physical state.

• Cyclodextrins: These are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[8][9][10][11] They can form inclusion complexes with poorly soluble molecules like 4-Benzyl-6-bromopyrimidine, effectively shielding the hydrophobic parts from the aqueous environment and increasing its apparent solubility.[8][9][10][11][12] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative with high water solubility.[9]

• Surfactants: Surfactants, or surface-active agents, can form micelles in aqueous solutions above a certain concentration known as the critical micelle concentration (CMC).[13][14][15][16][17] The hydrophobic core of these micelles can encapsulate insoluble compounds, leading to their solubilization.[13][14][15][16][17]

Surfactant Type	Example	Mechanism
Non-ionic	Polysorbate 80 (Tween® 80)	Forms micelles to entrap the compound.
Anionic	Sodium Dodecyl Sulfate (SDS)	Can be denaturing to proteins, use with caution.
Cationic	Dodecyltrimethylammonium Bromide (DTAB)	May interact with negatively charged cellular components.

Experimental Protocols

Protocol 1: Solubility Enhancement using a Co-solvent System

This protocol outlines a general procedure for preparing a stock solution of 4-Benzyl-6-bromopyrimidine using a co-solvent.

Materials:

• 4-Benzyl-6-bromopyrimidine

• Dimethyl Sulfoxide (DMSO)

• Desired aqueous buffer (e.g., PBS)

• Vortex mixer

• Sterile microcentrifuge tubes

Procedure:

• Weigh out the required amount of 4-Benzyl-6-bromopyrimidine and place it in a sterile microcentrifuge tube.

• Add the minimum volume of DMSO required to completely dissolve the compound. Vortex thoroughly to ensure complete dissolution. This will be your high-concentration stock solution.

• Perform serial dilutions of this stock solution into your aqueous buffer to achieve the desired final concentrations for your experiment. Ensure that the final concentration of DMSO in your assay does not exceed a level that could cause toxicity or off-target effects (typically <1%).

• Visually inspect the final solutions for any signs of precipitation. If precipitation occurs, you may need to increase the percentage of DMSO or try a different co-solvent.

Protocol 2: Preparation of a 4-Benzyl-6-bromopyrimidine-Cyclodextrin Inclusion Complex

This protocol describes the preparation of a solution of 4-Benzyl-6-bromopyrimidine using Hydroxypropyl-β-Cyclodextrin (HP-β-CD) to improve its aqueous solubility.

Materials:

• 4-Benzyl-6-bromopyrimidine

• Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

• Purified water or desired buffer

• Magnetic stir plate and stir bar

• 0.22 µm syringe filter

Procedure:

• Prepare a stock solution of HP-β-CD in your desired aqueous buffer (e.g., 20% w/v).

• Add an excess amount of solid 4-Benzyl-6-bromopyrimidine to the HP-β-CD solution. "Excess" means adding enough solid so that some remains undissolved after equilibration.

• Seal the container and stir the mixture vigorously at room temperature for 24-48 hours. This allows for the formation of the inclusion complex and for the solution to reach equilibrium.

• After the stirring period, allow the undissolved compound to settle.

• Carefully collect the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining solid particles. The resulting clear solution contains the solubilized 4-Benzyl-6-bromopyrimidine-HP-β-CD complex.

Visualizing the Workflow: A Troubleshooting Decision Tree

The following diagram illustrates a logical workflow for addressing solubility issues with 4-Benzyl-6-bromopyrimidine.

Caption: A decision tree for troubleshooting solubility issues.

Mechanistic Insights: How Solubilization Techniques Work

The diagram below illustrates the fundamental mechanisms of co-solvents and cyclodextrins in enhancing the solubility of a hydrophobic compound like 4-Benzyl-6-bromopyrimidine.

Caption: Mechanisms of co-solvents and cyclodextrins.

References

• MDPI. (2025, February 22). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics.
• PMC.
• ResearchGate. Cyclodextrins in drug delivery (Review).
• PubMed. (2005, March 15). Cyclodextrins in drug delivery.
• Blog. (2025, December 15).
• Benchchem. Technical Support Center: Overcoming Solubility Issues of Substituted Pyrimidines.
• AIP Publishing.
• PMC - NIH.
• Benchchem.
• PMC.
• SciSpace.
• MDPI. (2013, February 21). Solubilization of Hydrophobic Dyes in Surfactant Solutions.
• ResearchGate. (PDF) Techniques for solubility enhancement of poorly soluble drugs: An overview.
• MDPI.
• NeuroQuantology. (2022, June).
• WuXi AppTec DMPK. (2024, March 15).
• ResearchGate. (2025, October 16). Solubilization of Hydrophobic Dyes in Surfactant Solutions.
• ResearchGate. Effect of pH on the solubility of (a) organic carbon, (b) Cd, (c) Ni, (d) Zn, (e) Pb, and (f) Cu.
• PubMed. (2014, April 15). Microenvironmental pH-modification to improve dissolution behavior and oral absorption for drugs with pH-dependent solubility.
• ACS Publications. (2023, July 24). Solubility Enhancement of Hydrophobic Compounds in Aqueous Solutions Using Biobased Solvents as Hydrotropes.
• Journal of Population Therapeutics and Clinical Pharmacology. (2023, March 13). Solubility enhancement techniques: A comprehensive review.
• Int J Pharm Chem Anal. Strategies for improving hydrophobic drugs solubility and bioavailability.
• MedCrave online. (2018, September 14).
• PMC. Recent Advances in Pyrimidine-Based Drugs.
• Asian Journal of Pharmacy and Technology. Solubility Enhancement by Various Techniques based on Pharmaceutical and Medicinal Chemistry Approach: An Overview.
• Wikipedia. Cosolvent.
• ResearchGate.
• ResearchGate. Pyrimidine based antimalarials: Design strategies and antiplasmodial effects | Request PDF.
• MDPI. (2021, August 26). Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors.
• Journal of Chemical Reviews. (2025, June 4). Synthesis of Pyrimidine-Based Analogues: A Comprehensive Review.
• ResearchGate. (2016, March 2). Exploration of the Chemistry and Biological Properties of Pyrimidine as a Privilege Pharmacophore in Therapeutics.
• Science Alert. (2015, August 28). Exploration of the Chemistry and Biological Properties of Pyrimidine as a Privilege Pharmacophore in Therapeutics.
• SciSpace. Exploration of the chemistry and biological properties of pyrimidine as a privileged pharmacophore in therapeutics.
• PMC. 4-Benzyl-6-bromo-2-(4-methoxyphenyl)
• CymitQuimica. CAS 873-75-6: 4-Bromobenzyl alcohol.
• Benchchem. Solubility Profile of 4,6-Diethoxypyrimidine in Organic Solvents: A Technical Guide.
• ACS Publications. (2012, August 3). The Discovery of N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy].
• The Good Scents Company. 4-benzyl pyridine, 2116-65-6.
• NextSDS.
• MedChemExpress.
• ACS Publications. (2012, August 3). The Discovery of N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N′-propylsulfamide (Macitentan), an Orally Active, Potent Dual Endothelin Receptor Antagonist.
• ResearchGate. (2016, April 1). What is the best method for crystallization of a pyrimidin-2(5)-one prepared from 2,4-dihydroxybenzaldehyde that is soluble only in DMF and DMSO?.

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Preventing degradation of 4-Benzyl-6-bromopyrimidine during long-term storage

A Guide to Ensuring Long-Term Stability and Preventing Degradation

Welcome to the technical support guide for 4-Benzyl-6-bromopyrimidine. This document is designed for researchers, scientists, and drug development professionals who utilize this key synthetic intermediate. The long-term stability of this compound is critical for ensuring the reproducibility of experimental results and the integrity of drug discovery programs. This guide provides in-depth, experience-driven advice in a question-and-answer format to address specific issues you may encounter.

While specific, long-term degradation studies on 4-Benzyl-6-bromopyrimidine are not extensively published, we can infer its stability profile based on the known reactivity of its core functional groups: the bromopyrimidine system and the benzyl moiety. The guidance herein is built upon these established chemical principles and best practices for analogous halogenated heterocyclic compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary environmental factors that can cause the degradation of 4-Benzyl-6-bromopyrimidine?

The key environmental factors of concern are moisture, air (oxygen), light, and elevated temperatures . Each of these can initiate or accelerate distinct degradation pathways.

• Moisture: The C-Br bond on the electron-deficient pyrimidine ring is susceptible to nucleophilic substitution, including hydrolysis. The presence of water, especially with trace amounts of acid or base, can lead to the replacement of the bromine atom with a hydroxyl group, forming 4-Benzyl-6-hydroxypyrimidine. Pyrimidine rings themselves can also be hygroscopic.[1]

• Air (Oxygen): The methylene (-CH2-) bridge of the benzyl group is a primary site for oxidation. Atmospheric oxygen can promote the formation of radical intermediates, leading to byproducts such as the corresponding benzoyl derivative or other oxidative cleavage products.

• Light (Photodegradation): Aromatic and heterocyclic compounds can absorb UV light, leading to the formation of excited states that are more reactive. This can promote homolytic cleavage of the C-Br bond, generating radical species that can then participate in a variety of unwanted side reactions.

• Elevated Temperature: Heat accelerates all chemical reactions, including degradation pathways.[2] Storing the compound at elevated temperatures will increase the rate of hydrolysis, oxidation, and potential dehalogenation.[2]

Q2: What are the recommended long-term storage conditions for solid 4-Benzyl-6-bromopyrimidine?

To mitigate the risks outlined above, the following conditions are strongly recommended for the long-term storage of the solid material.

Parameter	Recommendation	Rationale
Temperature	-20°C	Significantly slows the rate of all potential degradation reactions. While some related compounds may be stored at ambient temperatures, freezing is a prudent measure for ensuring multi-year stability.[3]
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces moisture and oxygen, directly inhibiting hydrolysis and oxidation pathways.[4]
Light	Amber Glass Vial / Darkness	Prevents exposure to UV and visible light, minimizing the risk of photodegradation.[5]
Container	Tightly Sealed Vial	Prevents the ingress of atmospheric moisture and oxygen. Ensure the cap has a chemically resistant liner (e.g., PTFE).[1]

Q3: I need to use this compound frequently. Is it okay to store the main stock bottle at -20°C and repeatedly warm it to room temperature?

This practice is strongly discouraged. Repeated freeze-thaw cycles can introduce moisture into the stock bottle. As the cold bottle is opened in a laboratory atmosphere, water vapor will condense on the solid material. It is a best practice to create smaller aliquots for daily or weekly use. This protects the integrity of the main stock.

Q4: What are the visual or physical signs that my sample of 4-Benzyl-6-bromopyrimidine may have degraded?

While subtle degradation may not be visible, you should be suspicious if you observe:

• Color Change: The pure compound is typically an off-white or pale solid. The development of a yellow, brown, or orange hue often indicates the formation of chromophoric degradation products, possibly from oxidation or polymerization.

• Change in Physical State: Clumping, melting, or the appearance of an oily film can suggest the absorption of water (hygroscopicity) or the presence of low-melting-point impurities.

• Poor Solubility: If the compound was previously readily soluble in a specific solvent but now shows haziness or insoluble particulates, degradation products may be present.

Troubleshooting Guide

Issue 1: My reaction yields are inconsistent or have decreased over time, and I suspect my starting material is the cause.

This is a classic symptom of starting material degradation. Before rerunning the reaction, you must verify the purity of your 4-Benzyl-6-bromopyrimidine.

Troubleshooting Steps:

• Purity Analysis: The most reliable method to assess purity is High-Performance Liquid Chromatography (HPLC) coupled with a UV detector.[6] A pure sample should show a single major peak. The presence of new peaks, especially earlier-eluting (more polar) ones, suggests degradation (e.g., to the hydroxyl analog).

• Structural Confirmation: Obtain a ¹H NMR spectrum of the material.[7] Compare it against a reference spectrum. Look for the disappearance of characteristic peaks or the appearance of new signals that could correspond to degradation products. For example, oxidation at the benzylic position would alter the chemical shift and integration of the -CH2- protons.

• Mass Spectrometry: LC-MS is a powerful tool to identify the mass of potential impurities.[6] You can specifically look for the mass corresponding to the hydrolyzed product (M-Br+OH) or the oxidized product (M+O).

Issue 2: I have detected an impurity with a mass corresponding to the loss of bromine and the addition of a hydroxyl group.

This confirms that hydrolysis has occurred.

Root Cause Analysis:

• Improper Storage: The primary cause is exposure to moisture. This could be from storing the compound in a non-desiccated environment, using a container that is not airtight, or frequent opening of a stock bottle in a humid lab.

• Solvent Contamination: Using "wet" or non-anhydrous solvents for reactions or for preparing stock solutions can introduce water that causes degradation over time.

Corrective Actions:

• Purification: If the degradation is minor, the material may be recoverable by recrystallization or column chromatography.[7]

• Future Prevention: Strictly adhere to the recommended storage protocols. Always use anhydrous solvents when handling the compound in solution.

Experimental Protocols & Workflows

Protocol 1: Recommended Workflow for Long-Term Storage and Use

This workflow minimizes the risk of degradation to the bulk supply of the compound.

Caption: Workflow for handling and storing 4-Benzyl-6-bromopyrimidine.

Protocol 2: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This is a general-purpose method suitable for routine purity checks. Method optimization may be required for your specific system.[6]

• Sample Preparation:

  • Prepare a stock solution of your 4-Benzyl-6-bromopyrimidine sample in acetonitrile at a concentration of approximately 1 mg/mL.

  • Dilute this stock solution 10-fold with the mobile phase (e.g., 50:50 acetonitrile:water) to a final concentration of 100 µg/mL.

  • Filter the final solution through a 0.22 µm syringe filter before injection.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 30% B, ramp to 95% B over 15 minutes, hold for 2 minutes, return to 30% B over 1 minute, and re-equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection: UV at 254 nm.

  • Injection Volume: 10 µL.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity by dividing the area of the main peak by the total area of all peaks and multiplying by 100. A purity level >98% is typically expected for high-quality material.

Potential Degradation Pathways

The following diagram illustrates the two most probable degradation pathways based on the compound's structure.

Caption: Likely degradation pathways for 4-Benzyl-6-bromopyrimidine.

References

• A Comparative Guide to HPLC-MS Methods for Purity Analysis and Validation of Pyrimidine Derivatives. Benchchem.
• Preventing degradation of 3-Bromopyridine-D4 during reactions. Benchchem.
• SAFETY DATA SHEET - 5-(4-Bromophenyl)-4,6-dichloropyrimidine. Tokyo Chemical Industry.
• New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation. PMC.
• Synthesis and Characterization of Novel Pyrimidine Derivatives: A Technical Guide. Benchchem.
• SAFETY DATA SHEET - 4-Benzylpyrimidine. Fisher Scientific.
• Addressing stability and degradation issues of 4-Bromopyridine-2,6-dicarbohydrazide. Benchchem.
• SAFETY DATA SHEET - Pyrimidine. Thermo Fisher Scientific.
• Practices for Proper Chemical Storage.
• N-Benzyl-6-chloropyrimidin-4-amine. MedChemExpress.
• Safe Storage of Hazardous Chemicals in Stockrooms, Workshops and Laboratories. Safety Office.

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Technical Support Center: Column Chromatography Purification of 4-Benzyl-6-bromopyrimidine

Welcome to the dedicated technical support guide for the column chromatography purification of 4-Benzyl-6-bromopyrimidine. This resource is designed for researchers, chemists, and drug development professionals to provide actionable, in-depth guidance and troubleshoot common issues encountered during the purification of this key intermediate.

Guide Structure

• Section 1: Foundational Principles & Initial Setup

  • FAQ 1.1: What are the key structural features of 4-Benzyl-6-bromopyrimidine that influence its chromatographic behavior?

  • FAQ 1.2: How do I select the appropriate stationary phase for this purification?

  • FAQ 1.3: What is a logical starting point for the mobile phase (eluent) system?

• Section 2: Step-by-Step Protocol: Flash Column Chromatography

  • 2.1: Preparation of the Crude Sample

  • 2.2: Column Packing (Dry & Wet Methods)

  • 2.3: Elution and Fraction Collection

• Section 3: Troubleshooting Guide

  • Problem 3.1: My compound is not moving from the baseline (Rf = 0).

  • Problem 3.2: My compound is eluting too quickly with the solvent front (Rf = 1).

  • Problem 3.3: I am seeing poor separation between my product and an impurity (streaking or overlapping spots on TLC).

  • Problem 3.4: The collected fractions show the presence of a UV-active impurity that was not in the crude mixture.

• Section 4: References

Section 1: Foundational Principles & Initial Setup

FAQ 1.1: What are the key structural features of 4-Benzyl-6-bromopyrimidine that influence its chromatographic behavior?

The chromatographic behavior of 4-Benzyl-6-bromopyrimidine is dictated by its molecular structure, which imparts a moderate polarity. Understanding these features is critical for selecting the right purification strategy.

• Pyrimidine Ring: The two nitrogen atoms in the pyrimidine ring are electronegative and can act as hydrogen bond acceptors. This makes the ring system relatively polar and is the primary site for interaction with the silica gel stationary phase.

• Benzyl Group: This large, non-polar, aromatic group significantly decreases the overall polarity of the molecule. It will have weak van der Waals interactions with the silica surface but will more readily associate with non-polar mobile phases.

• Bromo Group: The bromine atom is an electron-withdrawing group, which can slightly modulate the electron density of the pyrimidine ring, but its primary contribution to polarity is modest.

This combination of a polar core (pyrimidine) and a large non-polar appendage (benzyl group) means the molecule will require a mobile phase of intermediate polarity for effective elution and separation from both more polar and less polar impurities.

FAQ 1.2: How do I select the appropriate stationary phase for this purification?

For most applications involving 4-Benzyl-6-bromopyrimidine, standard-grade silica gel (SiO₂) is the stationary phase of choice.

• Why Silica Gel? Silica gel is a highly polar stationary phase due to the presence of surface silanol groups (Si-OH). These groups can form hydrogen bonds with the nitrogen atoms of the pyrimidine ring, leading to retention. The separation is then achieved by eluting with a mobile phase that competes for these interaction sites and solubilizes the compound.

• When to Consider Alternatives?

  • Alumina (Al₂O₃): If your compound shows signs of degradation on silica (which can be mildly acidic), neutral or basic alumina might be a suitable alternative. However, for a stable molecule like 4-Benzyl-6-bromopyrimidine, this is typically unnecessary.

  • Reversed-Phase Silica (C18): If you are dealing with very non-polar impurities that are difficult to separate from your product on normal-phase silica, reversed-phase chromatography (with a non-polar stationary phase and a polar mobile phase like acetonitrile/water) could be an effective orthogonal technique.

Recommendation: Start with standard flash-grade silica gel (40-63 µm particle size).

FAQ 1.3: What is a logical starting point for the mobile phase (eluent) system?

The key to a successful separation is finding a mobile phase system that provides a target Thin Layer Chromatography (TLC) retention factor (Rf) of 0.25-0.35 for the 4-Benzyl-6-bromopyrimidine. This Rf range typically ensures that the compound separates well from impurities on a column and elutes in a reasonable volume of solvent.

A mixture of a non-polar solvent and a slightly more polar solvent is ideal. The most common and effective system for compounds of this type is Hexanes/Ethyl Acetate .

Mobile Phase Selection Workflow

Caption: Workflow for optimizing the mobile phase using TLC.

Recommended Starting Solvent Systems for TLC Analysis:

System No.	Non-Polar Solvent	Polar Solvent	Ratio (v/v)	Expected Result
1	Hexanes	Ethyl Acetate	9:1	Likely a good starting point.
2	Hexanes	Ethyl Acetate	8:2	Use if Rf is too low in System 1.
3	Dichloromethane	Hexanes	1:1	An alternative if separation is poor in EtOAc/Hexanes.

Section 2: Step-by-Step Protocol: Flash Column Chromatography

This protocol assumes an optimal mobile phase of 15% Ethyl Acetate in Hexanes has been determined via TLC.

2.1: Preparation of the Crude Sample

• Dissolution: Dissolve the crude 4-Benzyl-6-bromopyrimidine in a minimal amount of dichloromethane (DCM) or the column eluent. The goal is to have a concentrated solution.

• Dry Loading (Recommended): To the dissolved sample, add a small amount of silica gel (2-3 times the mass of the crude product).

• Solvent Removal: Remove the solvent completely using a rotary evaporator until a fine, free-flowing powder is obtained. This silica-adsorbed sample is now ready for loading onto the column. Dry loading prevents solvent-related band broadening and improves separation.

2.2: Column Packing

• Slurry (Wet) Packing Method:

  • Place a small cotton or glass wool plug at the bottom of the column. Add a thin layer of sand.

  • In a separate beaker, create a slurry of silica gel in the initial mobile phase (e.g., 10% EtOAc/Hexanes).

  • Pour the slurry into the column. Use a funnel to avoid coating the sides.

  • Gently tap the column to dislodge air bubbles and encourage even packing.

  • Open the stopcock and allow the solvent to drain until it is level with the top of the silica bed. Do NOT let the column run dry.

  • Carefully add the dry-loaded sample onto the top of the silica bed.

  • Gently add a protective layer of sand on top of the sample.

2.3: Elution and Fraction Collection

• Initial Elution: Carefully add the mobile phase to the column.

• Apply Pressure: Using a gentle, steady flow of air or an inert gas (or a flash chromatography system pump), push the solvent through the column.

• Gradient Elution (Optional but Recommended): While an isocratic elution (using the same solvent mixture throughout) can work, a shallow gradient often provides better separation.

  • Start with a lower polarity solvent (e.g., 10% EtOAc/Hexanes) for 2-3 column volumes to elute highly non-polar impurities.

  • Gradually increase the polarity to your target mobile phase (15% EtOAc/Hexanes) to elute the product.

  • Finally, flush the column with a high polarity solvent (e.g., 50% EtOAc/Hexanes) to remove any remaining highly polar impurities.

• Fraction Collection: Collect the eluent in a series of numbered test tubes or vials.

• Monitoring: Use TLC to analyze the collected fractions. Spot every few fractions on a single TLC plate, alongside a spot of your crude starting material, to identify which fractions contain the pure product.

• Pooling and Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 4-Benzyl-6-bromopyrimidine.

Section 3: Troubleshooting Guide

Problem 3.1: My compound is not moving from the baseline (Rf = 0).

• Cause: The mobile phase is not polar enough to displace the compound from the highly polar silica gel. The pyrimidine ring is strongly adsorbed to the silanol groups.

• Solution: Increase the polarity of the mobile phase.

  • Action: If you are using 10% Ethyl Acetate in Hexanes, try increasing it to 20%, 30%, or even 50%. A small addition of a highly polar solvent like methanol (0.5-1%) can also be effective but should be used cautiously as it can sometimes lead to band tailing.

Problem 3.2: My compound is eluting too quickly with the solvent front (Rf = 1).

• Cause: The mobile phase is too polar. The compound spends most of its time dissolved in the mobile phase and has minimal interaction with the stationary phase.

• Solution: Decrease the polarity of the mobile phase.

  • Action: If you are using 20% Ethyl Acetate in Hexanes, reduce it to 10% or 5%. The goal is to encourage more interaction with the silica gel to slow down its elution.

Problem 3.3: I am seeing poor separation between my product and an impurity (streaking or overlapping spots on TLC).

• Cause 1: Column Overloading. Too much crude material has been loaded onto the column relative to the amount of silica gel. The recommended ratio is typically 1:30 to 1:100 (mass of crude product to mass of silica).

  • Solution: Use a larger column with more silica gel or purify a smaller amount of material.

• Cause 2: Inappropriate Solvent System. The chosen solvent system may elute the product and the impurity at very similar rates.

  • Solution: Try a different solvent system. If Hexanes/Ethyl Acetate is not working, consider switching to a system with different selectivity, such as Dichloromethane/Methanol or Toluene/Acetone. Run TLC plates in several systems to find one that shows better separation.

• Cause 3: Sample Insolubility/Precipitation. If the compound is not fully soluble in the mobile phase, it can precipitate at the top of the column and then slowly re-dissolve, causing significant band broadening and streaking.

  • Solution: Ensure the sample is fully dissolved before loading. If using dry loading, this is less of an issue. If using liquid loading, use a stronger (but minimal) solvent like DCM to initially dissolve the sample before loading.

Troubleshooting Logic for Poor Separation

Caption: Decision tree for resolving poor column separation.

Problem 3.4: The collected fractions show the presence of a UV-active impurity that was not in the crude mixture.

• Cause: The compound may be degrading on the acidic surface of the silica gel. While 4-Benzyl-6-bromopyrimidine is expected to be reasonably stable, this can occur during long exposure on a column.

• Solution 1: Speed. Run the column faster (increase pressure) to minimize the residence time of the compound on the silica.

• Solution 2: Deactivate the Silica. Before packing, you can treat the silica gel with a small amount of a base, like triethylamine (Et₃N). Prepare the silica slurry in the mobile phase containing ~0.5% triethylamine. This will neutralize the acidic sites and prevent degradation of acid-sensitive compounds.

• Solution 3: Change Stationary Phase. Switch to a neutral stationary phase like neutral alumina, which is less likely to cause acid-catalyzed decomposition.

Section 4: References

• BYJU'S. (n.d.). Column Chromatography. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Column Chromatography. Retrieved from [Link]

• Chemistry LibreTexts. (2023, September 23). Step-by-Step Procedures for Column Chromatography. Retrieved from [Link]

• Buchi. (n.d.). Sample loading in flash chromatography. Retrieved from [Link]

Technical Support Center: Optimizing Reaction Temperature for 4-Benzyl-6-bromopyrimidine Substitutions

Welcome to the technical support center for optimizing substitution reactions involving 4-benzyl-6-bromopyrimidine. This guide is designed for researchers, scientists, and professionals in drug development. Here, you will find in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you navigate the complexities of temperature optimization for these crucial reactions. Our focus is to provide not just procedural steps, but the underlying scientific principles to empower you to make informed decisions in your experimental design.

Introduction: The Critical Role of Temperature

The substitution of the bromine atom on the 4-benzyl-6-bromopyrimidine core is a versatile synthetic transformation, enabling the introduction of a wide array of functional groups. However, the success of these reactions is profoundly influenced by the reaction temperature. Temperature is not merely a parameter to be set; it is a critical determinant of reaction rate, selectivity, and the formation of undesirable byproducts. An optimal thermal environment ensures that the desired transformation proceeds efficiently while minimizing competing side reactions.

This guide will explore the nuances of temperature optimization for two major classes of substitution reactions on 4-benzyl-6-bromopyrimidine: Nucleophilic Aromatic Substitution (SNAr) and Palladium-Catalyzed Cross-Coupling reactions.

Frequently Asked Questions (FAQs)

Q1: My SNAr reaction with an amine nucleophile is sluggish and gives low yields. Should I just increase the temperature?

A1: While increasing the temperature can enhance the reaction rate, it's a strategy that requires careful consideration.[1][2] For SNAr reactions, a gradual increase in temperature is often necessary if the reaction is slow at room temperature.[1][2] However, excessively high temperatures can lead to side reactions such as solvolysis (if using a nucleophilic solvent) or degradation of the pyrimidine ring, especially under harsh basic conditions.[1] Before resorting to a significant temperature hike, ensure other factors are optimized:

• Nucleophile Strength: A stronger nucleophile may allow for milder reaction temperatures.

• Solvent Choice: Polar aprotic solvents like DMF or DMSO are generally preferred for SNAr reactions as they can accelerate the rate.[2]

• Base: For amine nucleophiles, a non-nucleophilic base is often required to neutralize the HBr formed.[1]

Q2: I'm observing significant debromination (replacement of Br with H) in my Suzuki-Miyaura coupling reaction. What is the likely cause related to temperature?

A2: Debromination is a common side reaction in palladium-catalyzed cross-couplings and is often exacerbated by high temperatures.[3] This side reaction proceeds via the formation of palladium-hydride species.[3] While a certain temperature is required for the catalytic cycle to proceed efficiently, excessive heat can promote the pathways leading to debromination.[3] Consider lowering the reaction temperature and screening for a more active catalyst system that can operate under milder conditions.[3]

Q3: Can microwave irradiation be used to optimize the temperature for these substitution reactions?

A3: Yes, microwave irradiation is an excellent tool for optimizing reaction conditions, including temperature. It allows for rapid and efficient heating, which can significantly reduce reaction times from hours to minutes and often leads to improved yields.[2][4] A temperature screen using a microwave reactor is a highly effective method for quickly identifying the optimal thermal conditions for your specific substitution reaction.[4]

Q4: For a Buchwald-Hartwig amination, what is a good starting temperature range for optimization?

A4: A typical starting point for temperature screening in Buchwald-Hartwig aminations is between 80 °C and 120 °C.[4] Reactions with less reactive substrates or weaker inorganic bases may necessitate temperatures at the higher end of this range, around 100 °C.[5][6] Conversely, for thermally sensitive substrates, it is often beneficial to start at a lower temperature and use a stronger base.[6]

Troubleshooting Guide: Common Issues and Solutions

This section provides a structured approach to troubleshooting common problems encountered during the substitution reactions of 4-benzyl-6-bromopyrimidine, with a focus on temperature-related solutions.

Problem	Potential Temperature-Related Cause	Recommended Solutions & Explanations
Low or No Product Formation	Reaction temperature is too low. The activation energy for the desired reaction is not being overcome.	Gradually increase the reaction temperature in increments (e.g., 10-20 °C) and monitor the reaction progress by TLC or LC-MS.[1] For palladium-catalyzed reactions, ensure the temperature is sufficient for the oxidative addition step.
Catalyst deactivation at high temperatures. The palladium catalyst may be thermally unstable, leading to decomposition and loss of activity.	Consider using a more robust catalyst system or lowering the reaction temperature and extending the reaction time.[4] The nitrogen atoms in the pyrimidine ring can also coordinate to the palladium center, leading to catalyst deactivation, which can be temperature-dependent.[7]
Formation of Multiple Products/Side Reactions	Reaction temperature is too high. Elevated temperatures can provide sufficient energy to overcome the activation barriers for competing side reactions.	Lower the reaction temperature.[3] This is particularly important for preventing di-substitution in SNAr reactions where only mono-substitution is desired.[1] For cross-coupling reactions, high temperatures can promote homocoupling of the coupling partners.[3]
Solvolysis or reaction with the solvent. At higher temperatures, nucleophilic solvents (e.g., alcohols) can compete with the intended nucleophile.	Use a non-nucleophilic solvent. If a protic solvent is necessary, consider running the reaction at a lower temperature.[1]
Poor Regioselectivity (for di-substituted pyrimidines)	Temperature influencing the site of substitution. While not directly applicable to 4-benzyl-6-bromopyrimidine, it's a key concept for other pyrimidine systems.	For di-substituted pyrimidines, temperature can influence which leaving group is substituted. Generally, optimizing for the lowest effective temperature can enhance selectivity.
Degradation of Starting Material or Product	Thermal instability of reactants or products. The 4-benzyl-6-bromopyrimidine core or the desired product may decompose at the reaction temperature.	Determine the thermal stability of your compounds if possible. If degradation is suspected, lower the reaction temperature and accept a longer reaction time.[8]

Key Experimental Protocols

General Protocol for Nucleophilic Aromatic Substitution (SNAr) with an Amine

This protocol provides a starting point for the SNAr reaction of 4-benzyl-6-bromopyrimidine with an amine nucleophile. Optimization of temperature, base, and solvent is crucial.

• Reactant Preparation: In a dry reaction vessel under an inert atmosphere (e.g., nitrogen or argon), combine 4-benzyl-6-bromopyrimidine (1.0 equiv.), the amine nucleophile (1.1-1.5 equiv.), and a suitable anhydrous polar aprotic solvent (e.g., DMF, DMSO).[1]

• Base Addition: Add a non-nucleophilic base such as diisopropylethylamine (DIPEA) or triethylamine (TEA) (1.5-2.0 equiv.).[1]

• Temperature Optimization:

  • Begin by stirring the reaction mixture at room temperature for 1-2 hours and monitor for product formation.

  • If no reaction is observed, gradually heat the mixture. A good starting point for heating is 60-80 °C.[1]

  • If the reaction is still slow, the temperature can be increased to 100-120 °C.[1]

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the starting material is consumed, cool the reaction to room temperature. Perform an aqueous work-up to remove the base and other water-soluble impurities. Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Purify the crude product by column chromatography.

General Protocol for Suzuki-Miyaura Cross-Coupling

This protocol outlines a general procedure for the Suzuki-Miyaura coupling of 4-benzyl-6-bromopyrimidine with a boronic acid.

• Reagent Preparation: In an oven-dried Schlenk flask under an inert atmosphere, combine 4-benzyl-6-bromopyrimidine (1.0 equiv.), the arylboronic acid (1.1-1.5 equiv.), and a suitable base (e.g., K₃PO₄ or Cs₂CO₃, 2.0-3.0 equiv.).[3][4]

• Catalyst Addition: Add the palladium precursor (e.g., Pd₂(dba)₃, 1-2 mol%) and a suitable phosphine ligand (e.g., XPhos or SPhos, 2-4 mol%).[4]

• Solvent Addition: Add a degassed solvent system, such as a mixture of 1,4-dioxane and water (e.g., 4:1 v/v).[4]

• Temperature Optimization:

  • A common starting temperature for Suzuki-Miyaura reactions is 80-100 °C.[4][9]

  • Heat the reaction mixture to the desired temperature and stir vigorously.

  • If side reactions like debromination are observed, consider lowering the temperature.[3]

• Reaction Monitoring: Monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 8-24 hours).[5][9]

• Work-up: Cool the reaction to room temperature. Dilute with an organic solvent and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purification: Purify the product by column chromatography.

Visualizing Optimization Strategies

Troubleshooting Workflow for Low Yield

Caption: A troubleshooting workflow for addressing low product yield.

Temperature Effects on Reaction Outcomes

Caption: The impact of temperature on reaction outcomes.

References

• Technical Support Center: Catalyst Selection for Cross-Coupling of 5-Bromo-2-chloropyrimidine - Benchchem.
• Technical Support Center: Catalyst Selection for Cross-Coupling Reactions with 3-Bromo-5-chloropyrazine-2-carbonitrile - Benchchem.
• Optimization of reaction conditions for the synthesis of pyrimidine derivatives - Benchchem.
• Optimization of reaction conditions for nucleophilic aromatic substitution on pyrimidines - Benchchem.
• Troubleshooting unexpected side reactions in pyrimidine synthesis - Benchchem.
• Optimization of Buchwald-Hartwig amination conditions - Benchchem.
• Optimising a Buchwald-Hartwig amination using the ChemSpeed.
• Troubleshooting unexpected side reactions in pyrimidine synthesis - Benchchem.
• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies - MDPI.
• Solvent Effect on a Model of SNAr Reaction in Conventional and Non-Conventional Solvents | IntechOpen.
• Optimization for the Buchwald–Hartwig‐amination of 4aa - ResearchGate.
• Managing reaction temperature for selective 2-Bromopyrazine coupling - Benchchem.
• Easy and Efficient SNAr Reactions on Halopyridines in Solvent Free Conditions.
• Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? - PMC.
• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC.
• Practical Aspects of Carbon−Carbon Cross-Coupling Reactions Using Heteroarenes.
• Nucleophilic aromatic substitution - Wikipedia.
• The Suzuki Reaction - Andrew G Myers Research Group.
• SNAr Reaction in Other Common Molecular Solvents - Wordpress.
• Condition Optimization for Buchwald-Hartwig Reactions - YouTube.
• Directed nucleophilic aromatic substitution reaction - RSC Publishing.
• Suzuki Coupling - Organic Chemistry Portal.
• Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates - PMC.
• Comprehensive Investigation of Pyrimidine Synthesis, Reactions, and Biological Activity.
• Application Notes and Protocols for 4-Bromobenzyl Bromide in Suzuki-Miyaura Coupling Reactions - Benchchem.
• Synthesis, Reactions and Medicinal Uses of Pyrimidine | Pharmaguideline.
• Route selection in the synthesis of C-4 and C-6 substituted thienopyrimidines | Request PDF.
• Room-Temperature Nucleophilic Aromatic Substitution of 2‑Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles - PMC.
• Aromaticity & Electrophilic/Nucleophilic Aromatic Substitution.
• Novel Aminopyrimidine-2,4-diones, 2-Thiopyrimidine-4-ones, and 6-Arylpteridines as Dual-Target Inhibitors of BRD4/PLK1: Design, Synthesis, Cytotoxicity, and Computational Studies - PMC.
• DABCO-Catalyzed Nucleophilic Aromatic Substitution and Its Use in Improving the Synthesis of O2-Benzylcytosines as Substrates of.
• 4-Benzyl-6-bromo-2-(4-methoxyphenyl)-4H-imidazo[4,5-b]pyridine monohydrate - PMC.
• Selective Synthesis of Substituted Pyridines and Pyrimidines through Cascade Annulation of Isopropene Derivatives | Organic Letters - ACS Publications.
• Application Notes & Protocols: Thermal Stability Analysis of 4-Bromopyridine-2,6-dicarbohydrazide-Based Polymers - Benchchem.
• Typical Reactivity of the Diazines: Pyridazine, Pyrimidine and Pyrazine - Lejan Team.
• Thermal stability of a ureidopyrimidinone model compound - University of Limerick.
• Thermal stability of emerging N6-type energetic materials: kinetic modeling of simultaneous thermal analysis data to explain sensitivity trends - RSC Publishing.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. youtube.com [youtube.com]
• 7. mdpi.com [mdpi.com]
• 8. pure.ul.ie [pure.ul.ie]
• 9. benchchem.com [benchchem.com]

Troubleshooting low conversion rates with 4-Benzyl-6-bromopyrimidine

An In-Depth Guide to Overcoming Low Conversion Rates with 4-Benzyl-6-bromopyrimidine

Welcome to the Technical Support Center. As a Senior Application Scientist, I understand that while 4-Benzyl-6-bromopyrimidine is a valuable building block in medicinal chemistry and materials science, its use in cross-coupling reactions can present significant challenges. The electron-deficient nature of the pyrimidine ring and the presence of nitrogen atoms capable of catalyst inhibition often lead to frustratingly low conversion rates.

This guide is designed to provide you, the research scientist, with a systematic, cause-and-effect approach to troubleshooting these issues. We will move beyond simple procedural lists to explore the underlying chemical principles, empowering you to diagnose problems and logically devise effective solutions for your Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira coupling reactions.

Part 1: Foundational Troubleshooting - The Usual Suspects

Before delving into reaction-specific issues, it's crucial to validate the foundational parameters of your experiment. A surprising number of failures can be traced back to these fundamental aspects.

FAQ 1: My reaction isn't working at all. Where do I even begin?

Start with a logical workflow to diagnose the issue. A systematic approach saves time and reagents.

Caption: A logical workflow to diagnose and resolve failed reactions.

A. Reagent Integrity:

• 4-Benzyl-6-bromopyrimidine: Confirm its purity via NMR or LC-MS. Impurities can poison the catalyst.

• Boronic Acids/Esters: These are notoriously prone to decomposition, especially through protodeboronation.[1] Always use fresh, high-purity boronic acids. If yields are inconsistent, their integrity is a primary suspect.[1] Consider using more stable boronate esters (e.g., pinacol esters) which slowly release the boronic acid in situ.[2]

• Amines & Alkynes: Ensure they are pure and, if liquid, free of peroxide impurities.

• Solvents: Use anhydrous, high-purity solvents. Protic solvents like alcohols should be avoided unless specified, as they can be a hydrogen source for hydrodehalogenation.[2]

B. The Critical Role of an Inert Atmosphere:

Palladium(0), the active catalytic species in most cross-coupling reactions, is highly sensitive to oxygen. Inadequate degassing or failure to maintain an inert atmosphere (argon or nitrogen) is a leading cause of catalyst decomposition and failed reactions.[1][2]

• Best Practice: Degas your solvent by sparging with an inert gas for 15-30 minutes before adding the catalyst and reagents. Maintain a positive pressure of inert gas throughout the reaction.[2]

Part 2: Troubleshooting Suzuki-Miyaura Couplings

The Suzuki coupling is a workhorse reaction, but the electron-deficient and coordinating nature of the pyrimidine ring introduces specific challenges.

FAQ 2: My Suzuki reaction with 4-Benzyl-6-bromopyrimidine has stalled or gives a low yield. What are the common causes?

Low yields in Suzuki couplings with bromopyrimidines often stem from three key areas: catalyst activity, transmetalation efficiency, and competing side reactions.[2]

A. Problem: Inactive or Inhibited Catalyst

The nitrogen atoms in the pyrimidine ring can coordinate to the palladium center, effectively deactivating the catalyst.[1][3]

• Causality: The lone pair of electrons on the pyrimidine nitrogen competes with the phosphine ligand for coordination sites on the palladium atom. This can stall the catalytic cycle, particularly the initial oxidative addition step.

• Solution 1 - Ligand Choice: Standard ligands like PPh₃ may not be sufficient. Use bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos) or N-heterocyclic carbenes (NHCs). These ligands form stable, highly active palladium complexes that are less susceptible to inhibition and accelerate the oxidative addition step.[3]

• Solution 2 - Catalyst Choice: Ensure your palladium precatalyst [e.g., Pd(OAc)₂, PdCl₂(dppf)] is effectively reduced to the active Pd(0) species in situ. If in doubt, use a pre-formed Pd(0) source like Pd(PPh₃)₄, but handle it under strictly inert conditions as it is highly air-sensitive.[2]

B. Problem: Inefficient Transmetalation

This is the step where the organic group is transferred from the boron atom to the palladium center. It is often the rate-limiting step and is highly dependent on the base.

• Causality: The base activates the boronic acid by forming a more nucleophilic "ate" complex, which facilitates the transfer of the aryl/vinyl group to the palladium.[2]

• Solution: The choice of base is critical. Inorganic bases like K₃PO₄ and K₂CO₃ are commonly effective.[2] If these fail, screen other bases such as Cs₂CO₃ or CsF. The presence of a small amount of water can be beneficial by promoting the formation of the more reactive boronate species.[2]

C. Problem: Dominant Side Reactions

• Protodeboronation: The boronic acid reacts with a proton source (water, solvent) to give the corresponding arene, consuming your coupling partner. This is exacerbated by high temperatures.[1]

  • Solution: Use fresh boronic acid or a more stable boronate ester.[2] Running the reaction at a lower temperature may also help.

• Hydrodehalogenation: The 4-Benzyl-6-bromopyrimidine is reduced to 4-benzylpyrimidine.

  • Solution: Avoid protic solvents (e.g., alcohols) which can be a hydrogen source. The choice of phosphine ligand can also influence the extent of this side reaction.[2]

• Homocoupling: The boronic acid couples with itself to form a biaryl byproduct.

  • Solution: This is often promoted by oxygen. Ensure thorough degassing of all reagents and the reaction mixture before adding the catalyst.[2]

Parameter	Starting Recommendation	Optimization Strategy
Catalyst	Pd(dppf)Cl₂ (2-5 mol%)	Screen Pd₂(dba)₃, Pd(OAc)₂, Pd(PPh₃)₄
Ligand	SPhos, XPhos (1.1-1.5 eq to Pd)	Buchwald-type ligands are often superior for heteroaryl couplings.[3]
Base	K₂CO₃ or K₃PO₄ (2-3 equiv)	Screen Cs₂CO₃, CsF
Solvent	1,4-Dioxane/H₂O (e.g., 4:1)	Screen Toluene/H₂O, DMF
Temperature	80-100 °C	Microwave heating can sometimes improve yields and reduce reaction times.[4]

Part 3: Troubleshooting Buchwald-Hartwig Amination

Forming a C-N bond using 4-Benzyl-6-bromopyrimidine requires careful selection of the catalyst system to overcome potential inhibition by both the substrate and the amine coupling partner.

FAQ 3: My Buchwald-Hartwig amination is incomplete, or I'm seeing significant byproduct formation. What's going wrong?

Success in this reaction hinges on a delicate balance between an active catalyst and a base that is strong enough to deprotonate the amine without causing degradation.

A. Problem: Catalyst Inhibition and Reaction Rate

• Causality: Similar to the Suzuki reaction, the pyrimidine nitrogen can inhibit the palladium catalyst. Furthermore, the amine nucleophile itself can coordinate too strongly, slowing down the catalytic turnover.

• Solution 1 - Specialized Ligands: This reaction class often requires specific ligands. Xantphos is a widely used, effective ligand for C-N coupling reactions as its wide bite angle promotes the reductive elimination step.[5] Other highly effective ligands include the Buchwald biarylphosphines (e.g., BrettPhos, RuPhos).

• Solution 2 - Base and Solvent Synergy: The choice of base is critical and highly interdependent with the solvent.[6] Strong, non-nucleophilic bases like NaOtBu or LHMDS are common. However, for sensitive substrates, weaker inorganic bases like Cs₂CO₃ or K₃PO₄ in a polar aprotic solvent like DMF or Dioxane can be a better choice.

Caption: Generalized catalytic cycle for cross-coupling reactions.

B. Protocol: Systematic Screening for Buchwald-Hartwig Amination

When standard conditions fail, a systematic screen is the most efficient path forward. Design of Experiments (DoE) is a powerful tool for this.[7]

• Setup: In an array of reaction vials inside a glovebox, add 4-Benzyl-6-bromopyrimidine (1 equiv) and your amine coupling partner (1.1-1.2 equiv).

• Variable 1 (Base): To separate sets of vials, add different bases: NaOtBu (1.3 equiv), K₃PO₄ (2 equiv), and Cs₂CO₃ (2 equiv).

• Variable 2 (Catalyst/Ligand): Prepare stock solutions of different catalyst systems in your chosen solvent (e.g., Toluene or Dioxane). Common systems to test include:

  • Pd₂(dba)₃ / Xantphos

  • Pd(OAc)₂ / SPhos

  • [Pd(cinnamyl)Cl]₂ / BrettPhos

• Execution: Add the catalyst solutions to the vials, seal, and heat the reaction array to a set temperature (e.g., 100 °C).

• Analysis: Monitor the reactions by LC-MS at set time points (e.g., 2h, 8h, 24h) to identify the most promising combination of base and catalyst system.

Part 4: Troubleshooting Sonogashira Couplings

The Sonogashira reaction is a powerful tool for installing alkyne moieties, but it is highly susceptible to a key side reaction: alkyne homocoupling.

FAQ 4: My Sonogashira reaction is messy, with a lot of homocoupled alkyne byproduct. How can I improve selectivity?

The primary cause of failure in Sonogashira couplings is often the Glaser-Hay homocoupling of the terminal alkyne, which is promoted by the copper co-catalyst in the presence of oxygen.

• Causality: The Cu(I) co-catalyst, while facilitating the catalytic cycle, can be oxidized by trace oxygen to Cu(II), which promotes the dimerization of the alkyne.

• Solution 1 - Rigorous Inert Conditions: This is non-negotiable. Meticulous degassing of solvents and reagents and maintaining a strict inert atmosphere are paramount to suppressing homocoupling.

• Solution 2 - Copper-Free Conditions: Numerous copper-free Sonogashira protocols have been developed. These typically require a higher catalyst loading or more specialized ligands but completely eliminate the primary pathway for homocoupling.

• Solution 3 - Base and Solvent: The choice of base and solvent is crucial. Amine bases like Et₃N or DBU are often used, serving as both the base and, in some cases, the solvent. For challenging substrates, inorganic bases like Cs₂CO₃ in a solvent like DMF can be highly effective.[8] Microwave irradiation has been shown to dramatically accelerate these couplings, often leading to higher yields in minutes versus hours.[8][9]

Parameter	Starting Recommendation (Cu-catalyzed)	Optimization Strategy (Cu-free)
Catalyst	PdCl₂(PPh₃)₂ (2-5 mol%)	Pd(OAc)₂, Pd₂(dba)₃
Co-catalyst	CuI (1-10 mol%)	None. Increase Pd loading or use highly active ligand.
Ligand	PPh₃	PtBu₃, SPhos
Base	Et₃N or DBU (2-3 equiv)	Cs₂CO₃, K₂CO₃
Solvent	THF or DMF	DMF, Toluene
Temperature	RT to 60 °C	80-150 °C (Microwave often beneficial[8][9])

References

• Technical Support Center: Suzuki Couplings of Bromopyrimidines. Benchchem. (Provides detailed troubleshooting for low yield, side reactions, and the role of reagents in Suzuki couplings of bromopyrimidines.)
• Troubleshooting low yield in Suzuki coupling of chloropyrimidines. Benchchem. (Discusses common reasons for low yields including catalyst deactivation by pyrimidine nitrogens and substrate instability.)
• Navigating Suzuki Reactions with 3-Amino-5-bromopyridine: A Technical Support Guide. Benchchem. (Highlights catalyst inhibition by nitrogen-containing heterocycles and the use of specialized bulky, electron-rich phosphine ligands.)
• Optimising a Buchwald-Hartwig amination using the ChemSpeed. University of Nottingham. (Explains the use of Design of Experiments (DoE) for optimizing reactions like Buchwald-Hartwig amination.)
• Palladium-catalyzed amination of chloro-substituted 5-nitropyrimidines with amines. Organic and Medicinal Chemistry Letters. (Demonstrates the importance of screening ligands, bases, and solvents for amination of pyrimidines.)
• Rapid and Efficient Pd-Catalyzed Sonogashira Coupling of Aryl Chlorides. The Journal of Organic Chemistry. (Describes efficient Sonogashira coupling conditions, including the use of specific bases and microwave irradiation.)
• Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst. Molecules. (Details the use of Xantphos as an effective ligand in Buchwald-Hartwig amination for synthesizing N-aryl pyrimidine derivatives.)
• Rapid and efficient Pd-catalyzed Sonogashira coupling of aryl chlorides. PubMed. (Highlights the use of microwave assistance to accelerate Sonogashira and other cross-coupling reactions.)
• Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. MDPI. (Shows that microwave-assisted procedures can be suitable for scaling up production of aryl pyrimidines.)

Sources

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Palladium-catalyzed amination of chloro-substituted 5-nitropyrimidines with amines [ccspublishing.org.cn]
• 7. bristol.ac.uk [bristol.ac.uk]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Rapid and efficient Pd-catalyzed Sonogashira coupling of aryl chlorides - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Solvent Selection for the Synthesis of 4-Benzyl-6-bromopyrimidine

Welcome to the technical support center for advanced organic synthesis. This guide is designed for researchers, chemists, and drug development professionals to navigate the critical role of solvent selection in the synthesis of 4-Benzyl-6-bromopyrimidine. As a key intermediate in various therapeutic discovery programs, achieving high yield and purity of this molecule is paramount. This document provides in-depth, field-proven insights in a direct question-and-answer format to address common challenges and streamline your experimental workflow.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the fundamental role of solvents in the synthesis of pyrimidine derivatives.

Q1: What are the primary functions of a solvent in the synthesis of 4-Benzyl-6-bromopyrimidine?

A1: The solvent is not merely an inert medium; it is an active participant that dictates the success of the reaction. Its primary functions include:

• Solubilization: Ensuring all reactants, reagents, and catalysts are in the same phase to allow for effective interaction. The solubility of pyrimidine derivatives, for instance, is known to increase with temperature and is highly dependent on the solvent, with polar aprotic solvents like N,N-Dimethylformamide (DMF) often showing high efficacy.[1][2][3]

• Temperature Regulation: The solvent's boiling point determines the maximum temperature of a reaction at atmospheric pressure, which is crucial for overcoming activation energy barriers.

• Stabilization of Intermediates: Solvents can stabilize charged intermediates or transition states, directly influencing the reaction rate and, in some cases, the reaction pathway.

• Influence on Reactivity and Selectivity: In biphasic systems, such as those often used in Suzuki couplings (e.g., toluene/water), the solvent system is essential for the transfer of reagents between phases where the catalytic cycle occurs.[4]

Q2: How does solvent polarity influence the outcome of the synthesis?

A2: Solvent polarity is a critical parameter. For a typical cross-coupling reaction to introduce the benzyl group, a polar aprotic solvent like DMF, 1,4-dioxane, or THF is often preferred.[5][6] These solvents effectively dissolve the polar organic substrates and the inorganic bases (e.g., K₂CO₃, K₃PO₄) commonly used, which is crucial for activating the organometallic reagent for transmetalation.[7][8] For bromination reactions, solvent choice can affect regioselectivity and prevent over-bromination by controlling reactivity.[9] For instance, using a non-polar solvent may temper the reactivity of a powerful brominating agent.

Q3: Are there "green" or more environmentally friendly solvent alternatives to consider?

A3: Yes, the field is increasingly moving towards sustainable chemistry. While traditional solvents like DMF and dioxane are highly effective, they pose environmental and health risks. For cross-coupling reactions, alternatives like cyclopentyl methyl ether (CPME), 2-methyltetrahydrofuran (2-MeTHF), or even water (in some cases) are being explored. For bromination, switching from chlorinated solvents to esters like ethyl acetate or ketones might be possible, depending on the specific brominating agent and substrate stability. However, any solvent substitution requires careful optimization, as reaction kinetics and yields can be significantly affected.

Q4: What are the primary safety considerations for commonly used solvents like DMF, dioxane, and toluene?

A4: Safety is non-negotiable.

• DMF (N,N-Dimethylformamide): It is a suspected carcinogen and a potent liver toxin. It has a high boiling point (153 °C) and can be absorbed through the skin. Always handle in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves.

• 1,4-Dioxane: This is a flammable liquid and a suspected carcinogen. It can form explosive peroxides upon storage, especially if exposed to air and light. It is crucial to test for and neutralize peroxides before distillation or concentration.

• Toluene: Toluene is flammable and has known neurological and reproductive toxicity. It should always be handled in a fume hood.

• Phosphorus Oxychloride (POCl₃): While not a solvent, it's a common reagent for converting hydroxypyrimidines to chloropyrimidines (a potential precursor). It reacts violently with water and is highly corrosive and toxic. Extreme caution must be exercised.[10]

Part 2: Troubleshooting Guide by Synthetic Route

This section addresses specific experimental problems in a question-and-answer format, focusing on the most plausible synthetic routes to 4-Benzyl-6-bromopyrimidine.

Route A: Suzuki-Miyaura Cross-Coupling

(Reaction: 4,6-dibromopyrimidine with benzylboronic acid)

Problem 1: My Suzuki-Miyaura coupling reaction has a very low yield or has failed completely.

Potential Cause & Solution: This is a common issue often linked to three key factors: catalyst deactivation, poor solubility, or inefficient base activity.[7][11]

• Catalyst Deactivation: The active Pd(0) catalyst is highly sensitive to oxygen.[7]

  • Solution: Ensure your solvent is rigorously degassed before use. This can be achieved by sparging with an inert gas (Argon or Nitrogen) for 20-30 minutes or by using several freeze-pump-thaw cycles. The entire reaction must be run under a positive pressure of an inert gas.

• Poor Solubility: If your starting materials or base are not fully dissolved, the reaction will be slow or incomplete.

  • Solution: Screen different solvent systems. While a single polar aprotic solvent like DMF can work, biphasic systems are often more effective. A mixture of a non-polar solvent (like toluene) and a polar co-solvent (like ethanol or water) can be highly effective.[4] A 2:1 mixture of 1,4-dioxane and water is also a robust choice for Suzuki couplings of pyrimidines.[12]

• Ineffective Base: The base is crucial for activating the boronic acid.[8] Its effectiveness is highly solvent-dependent.

  • Solution: If using an inorganic base like K₂CO₃ or K₃PO₄, ensure it is finely powdered to maximize surface area. If solubility is an issue, consider switching to an organic base like triethylamine (TEA) or switching to a solvent system (like DMF or a dioxane/water mix) where the inorganic base has better solubility.

Problem 2: I'm observing significant amounts of homocoupled (benzyl-benzyl) and/or dehalogenated pyrimidine byproducts.

Potential Cause & Solution: These side reactions point to issues within the catalytic cycle, often exacerbated by the solvent choice.

• Homocoupling: This occurs when two boronic acid molecules couple together and is often promoted by the presence of oxygen.[13]

  • Solution: As with low yield, rigorous degassing of the solvent and reaction mixture is the most critical step to prevent this.

• Dehalogenation: This happens when the aryl halide is reduced instead of coupled. This can be caused by hydride sources in the reaction.

  • Solution: If using an alcohol co-solvent (e.g., ethanol), it can sometimes act as a hydride source, especially at high temperatures.[7] Consider switching to a fully aprotic solvent system like dioxane/water or toluene/DMF. Ensure the purity of your base, as some bases can contain impurities that promote this side reaction.

Route B: Bromination of 4-Benzyl-6-hydroxypyrimidine

(Reaction: Conversion of the hydroxyl group to bromide, likely via an intermediate chlorination followed by halogen exchange or direct bromination)

Problem 1: My bromination reaction is sluggish and gives incomplete conversion.

Potential Cause & Solution: This is typically an issue of reactivity or temperature. The conversion of a hydroxyl group on an electron-deficient pyrimidine ring to a halide can be challenging.

• Insufficient Reactivity/Temperature: Reagents like phosphorus oxybromide (POBr₃) or a mixture of PBr₃/PBr₅ often require high temperatures to drive the reaction to completion.

  • Solution: The reaction can often be run neat (without solvent) if the starting material is molten at the reaction temperature. However, this can lead to charring. A high-boiling, inert solvent is often a better choice. Solvents like nitrobenzene or o-dichlorobenzene can be used to maintain a high and consistent reaction temperature (125-135 °C).[14] A saturated solution of dry HBr gas in 1,4-dioxane is another effective system for generating bromopyrimidines from precursors.[15]

Problem 2: I'm seeing significant product degradation or the formation of dark, tarry byproducts.

Potential Cause & Solution: This is almost always due to excessive heat or harsh reaction conditions.

• Thermal Decomposition: Pyrimidine rings, especially with activating groups, can be sensitive to very high temperatures over long periods.

  • Solution: Use a solvent to gain precise temperature control. Instead of running the reaction neat at an estimated temperature, refluxing in a solvent like toluene (110 °C) or dioxane (101 °C) provides a strict temperature ceiling. Monitor the reaction closely by TLC or LC-MS and stop heating as soon as the starting material is consumed.

• Harsh Reagents: Reagents like POCl₃ or POBr₃ are highly acidic and can cause degradation.

  • Solution: Carefully control the stoichiometry of the brominating agent. Adding it slowly to a solution of the starting material in a solvent can help dissipate heat and moderate the reaction. The workup is also critical; ensure the reaction mixture is quenched by pouring it carefully onto ice to neutralize the corrosive reagents before extraction.[10]

Part 3: Protocols & Data

Experimental Protocol: Suzuki-Miyaura Synthesis of 4-Benzyl-6-bromopyrimidine

This protocol is a general guideline and may require optimization.

Materials:

• 4,6-Dibromopyrimidine (1.0 eq)

• Benzylboronic acid (1.1 eq)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (3.0 eq)

• Solvent: 1,4-Dioxane and Water (2:1 v/v)

• Inert gas (Argon or Nitrogen)

Procedure:

• Solvent Degassing: In a flask, combine the required volumes of 1,4-dioxane and water. Sparge the mixture with argon for 30 minutes.

• Reaction Setup: To a flame-dried Schlenk flask, add 4,6-dibromopyrimidine, benzylboronic acid, and finely powdered K₂CO₃.

• Inert Atmosphere: Evacuate and backfill the flask with argon three times.

• Reagent Addition: Add the Pd(PPh₃)₄ catalyst to the flask under a positive pressure of argon.

• Solvent Addition: Using a syringe, add the degassed dioxane/water solvent mixture to the flask.

• Reaction: Heat the reaction mixture to 90-95 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS (typically 4-12 hours).

• Work-up: Once complete, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Solvent Properties Reference Table

Solvent	Boiling Point (°C)	Dielectric Constant (ε)	Type	Primary Use Case in This Synthesis
Toluene	111	2.4	Non-polar Aprotic	Main solvent in biphasic Suzuki systems.
1,4-Dioxane	101	2.3	Non-polar Aprotic	Excellent solvent for Suzuki and Stille couplings, often with water.[5][16]
N,N-Dimethylformamide (DMF)	153	36.7	Polar Aprotic	Good all-purpose solvent for dissolving polar substrates and inorganic bases in coupling reactions.[5][17]
Ethanol	78	24.5	Polar Protic	Co-solvent in Suzuki reactions to aid solubility.[4]
Water	100	80.1	Polar Protic	Co-solvent in Suzuki reactions; helps dissolve inorganic base.[12]
Acetonitrile	82	37.5	Polar Aprotic	Alternative solvent for brominations or couplings.[18]
Nitrobenzene	211	34.8	Polar Aprotic	High-boiling solvent for high-temperature brominations.[14]

Part 4: Visualization

Solvent Selection Workflow

The following diagram outlines the logical decision-making process for selecting an appropriate solvent system for the synthesis of 4-Benzyl-6-bromopyrimidine.

Caption: Decision workflow for solvent selection in 4-Benzyl-6-bromopyrimidine synthesis.

References

• Baluja, S., et al. (2016). Solubility of pyrimidine derivatives in different organic solvents at different temperatures.

• Nandha, K., et al. (2014). Measurement, Correlation, and Thermodynamics Parameters of Biological Active Pyrimidine Derivatives in Organic Solvents at Different Temperatures. Journal of Chemical & Engineering Data, 59(10), 3140–3145. [Link]

• Baluja, S., et al. (2014). Measurement and Correlation for Solubility of Some Pyrimidine Derivatives in Different Solvents. Journal of Chemistry. [Link]

• Patel, J., et al. (2012). Solubility of a series of pyrimidine derivatives in methanol at 293.15 TO 313.15 K.

• American Chemical Society. (2014). Measurement, Correlation, and Thermodynamics Parameters of Biological Active Pyrimidine Derivatives in Organic Solvents at Different Temperatures. Journal of Chemical & Engineering Data. [Link]

• DeMong, D. E., & Williams, R. M. (2001). One-pot Double Suzuki Couplings of Dichloropyrimidines. Tetrahedron Letters, 42(20), 3529-3532. [Link]

• Stanovnik, B., et al. (2012). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Molecules, 17(9), 10491-10505. [Link]

• Reddit r/Chempros. (2021). Diagnosing issues with a failed Suzuki coupling?. [Link]

• Pathak, T., et al. (2009). An Efficient and Facile Methodology for Bromination of Pyrimidine and Purine Nucleosides with Sodium Monobromoisocyanurate (SMBI). Molecules, 14(11), 4621-4631. [Link]

• Ouzidan, Y., et al. (2012). 4-Benzyl-6-bromo-2-phenyl-4H-imidazo[4,5-b]pyridine. Acta Crystallographica Section E, 68(Pt 10), o2909. [Link]

• Pathak, V. N., et al. (1998). SYNTHESIS OF SOME 4-BROMOPYRIMIDINES AND CONDENSED 4-BROMOPYRIMIDINES BY ONE-POT REACTION. Indian Journal of Chemistry - Section B.

• Joshi, R. D., et al. (2022). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Parham, W. E., & Sayed, Y. A. (1976). Process for bromination of pyrimidine.

• Espinet, P., & Echavarren, A. M. (2004). The Mechanisms of the Stille Reaction. Angewandte Chemie International Edition, 43(36), 4704-4734. [Link]

• El-Ghanam, A. M. (2015). Regioselective palladium-catalyzed Suzuki-Miyaura coupling reaction of 2,4,6-trihalogenopyrido[2,3-d]pyrimidines. Comptes Rendus Chimie, 18(6), 630-635. [Link]

Sources

• 1. Solubility of pyrimidine derivatives in different organic solvents at different temperatures - World Scientific News [worldscientificnews.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. Yoneda Labs [yonedalabs.com]
• 14. US3956301A - Process for bromination of pyrimidine - Google Patents [patents.google.com]
• 15. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 18. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Reactivity Face-Off: A Comparative Guide to 4-Benzyl-6-bromopyrimidine and 4-Benzyl-6-chloropyrimidine in Nucleophilic Aromatic Substitution

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and drug development, pyrimidine scaffolds are a cornerstone for the synthesis of a vast array of biologically active molecules. The functionalization of these heterocycles, often achieved through nucleophilic aromatic substitution (SNAr), is a critical step in the development of novel therapeutics. The choice of starting material can significantly impact reaction efficiency, yield, and ultimately, the viability of a synthetic route. This guide provides an in-depth, objective comparison of the reactivity of two closely related and commercially available building blocks: 4-Benzyl-6-bromopyrimidine and 4-Benzyl-6-chloropyrimidine .

This analysis moves beyond simple analogy, delving into the mechanistic underpinnings of their reactivity and presenting supporting experimental data from analogous systems to provide a clear, evidence-based guide for chemists in the lab.

The Decisive Chemistry: Understanding SNAr on the Pyrimidine Ring

Nucleophilic aromatic substitution on electron-deficient rings like pyrimidine is a cornerstone of modern synthetic chemistry. Unlike the more familiar SN1 and SN2 reactions, the SNAr mechanism proceeds via a two-step addition-elimination pathway. The first and typically rate-determining step is the attack of a nucleophile on the carbon atom bearing the leaving group, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The second, faster step involves the expulsion of the leaving group to restore aromaticity.

The electron-withdrawing nature of the two nitrogen atoms in the pyrimidine ring significantly activates the C4 and C6 positions towards nucleophilic attack, making these positions prime targets for functionalization.

The "Element Effect" in SNAr: A Counterintuitive Trend

A key point of differentiation in SNAr reactions compared to aliphatic substitutions is the "element effect," which describes the relative reactivity of different halogen leaving groups. In SN1 and SN2 reactions, the leaving group ability is dictated by the strength of the C-X bond, leading to the familiar reactivity trend of I > Br > Cl > F. However, in SNAr, the opposite is often true: F > Cl ≈ Br > I .[1]

This reversal is a direct consequence of the rate-determining step. The high electronegativity of fluorine strongly polarizes the C-F bond, making the carbon atom more electrophilic and thus more susceptible to the initial nucleophilic attack. Since the C-X bond is not broken in the slow step, its strength is less of a factor in the overall reaction rate.

Head-to-Head Comparison: 4-Benzyl-6-bromopyrimidine vs. 4-Benzyl-6-chloropyrimidine

Based on the principles of the SNAr mechanism, a theoretical comparison of our two subject compounds can be made:

• Electronegativity and Ring Activation: Chlorine is slightly more electronegative than bromine. This would suggest that the C6 carbon in 4-benzyl-6-chloropyrimidine is marginally more electrophilic, potentially leading to a slightly faster rate of nucleophilic attack compared to the bromo-analogue.

• Leaving Group Ability: In the second step of the SNAr mechanism, the C-X bond is broken. The C-Br bond is weaker than the C-Cl bond, making bromide a better leaving group than chloride in this step.

The overall reactivity is a balance of these two opposing effects. For SNAr reactions where the initial attack is the rate-determining step, the greater activation provided by the more electronegative chlorine atom would be the dominant factor.

Experimental Insights from Analogous Systems

The study measured the pseudo-first-order rate constants for the reaction of various 6-halopurines with different nucleophiles. The results with an amine nucleophile (butylamine) are particularly pertinent.

Leaving Group (at C6 of Purine Nucleoside)	Nucleophile	Relative Rate Constant (k_rel)
Fluoro	Butylamine	12.8
Bromo	Butylamine	1.1
Chloro	Butylamine	1.0
Iodo	Butylamine	0.4

Data adapted from Hocek, M. et al. J. Org. Chem. 2007, 72 (11), 4129–4138.[1]

These experimental findings corroborate the theoretical principles of SNAr. The fluoro-derivative is by far the most reactive. Crucially, the bromo- and chloro-derivatives exhibit very similar reactivity, with the bromo- being marginally faster in this specific case. This near-identical reactivity is a common observation in SNAr reactions on heteroaromatic rings.

Practical Considerations and Recommendations

For the practicing chemist, the choice between 4-benzyl-6-bromopyrimidine and 4-benzyl-6-chloropyrimidine will likely be guided by factors beyond a minute difference in reactivity:

• Cost and Availability: 4-Benzyl-6-chloropyrimidine is often more readily available and cost-effective from commercial suppliers.

• Downstream Applications: The choice may be influenced by subsequent reaction steps. For example, if a downstream cross-coupling reaction is planned, the bromo-derivative might be preferred due to its higher reactivity in such transformations.

• Reaction Conditions: For most standard SNAr reactions with common nucleophiles (amines, alkoxides, thiolates), both substrates can be expected to perform similarly well, and the choice can be based on economic factors.

Recommendation: For routine SNAr applications where cost and availability are primary concerns, 4-benzyl-6-chloropyrimidine is an excellent choice. For applications where a very slight rate enhancement might be beneficial or where the resulting halide is to be used in subsequent cross-coupling reactions, 4-benzyl-6-bromopyrimidine is a viable alternative. In practice, for most applications, the two can be used interchangeably with minimal expected difference in outcome.

Experimental Protocol: A Self-Validating System for Reactivity Comparison

The following protocol provides a robust method for directly comparing the reactivity of the two compounds in a laboratory setting. This experiment is designed to be self-validating by running the two reactions in parallel under identical conditions.

Objective: To compare the rate of SNAr of 4-benzyl-6-bromopyrimidine and 4-benzyl-6-chloropyrimidine with a model amine nucleophile, benzylamine.

Materials:

• 4-Benzyl-6-bromopyrimidine

• 4-Benzyl-6-chloropyrimidine

• Benzylamine

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• Standard laboratory glassware and stirring equipment

Procedure:

• Reaction Setup:

  • In two separate, identical round-bottom flasks equipped with magnetic stir bars, dissolve 4-benzyl-6-bromopyrimidine (1.0 mmol) and 4-benzyl-6-chloropyrimidine (1.0 mmol) in anhydrous DMF (10 mL).

  • To each flask, add benzylamine (1.1 mmol, 1.1 equivalents).

  • To each flask, add DIPEA (1.5 mmol, 1.5 equivalents).

• Reaction Monitoring:

  • Stir both reactions at room temperature (or a slightly elevated, constant temperature, e.g., 50 °C) side-by-side.

  • At regular time intervals (e.g., 30 minutes, 1 hour, 2 hours, 4 hours, 8 hours), take a small aliquot from each reaction mixture and spot it on a TLC plate.

  • Develop the TLC plates using an appropriate solvent system (e.g., 30% ethyl acetate in hexanes).

  • Visualize the spots under UV light. The starting material and the product (N,4-dibenzylpyrimidin-6-amine) should have different Rf values.

• Data Analysis and Interpretation:

  • Compare the intensity of the starting material and product spots on the TLC plates for both reactions at each time point.

  • The reaction that shows a faster disappearance of the starting material spot and a faster appearance of the product spot is the more reactive substrate under these conditions.

  • For a more quantitative analysis, the reaction aliquots can be analyzed by LC-MS or GC-MS to determine the percentage conversion over time.

Causality Behind Experimental Choices:

• Solvent (DMF): A polar aprotic solvent like DMF is ideal for SNAr reactions as it can solvate the cationic species (if any) and does not interfere with the nucleophile.

• Base (DIPEA): A non-nucleophilic organic base is used to neutralize the H-X acid formed during the reaction, driving the equilibrium towards the product without competing with the primary nucleophile.

• Parallel Setup: Running the reactions side-by-side ensures that any variations in temperature or stirring rate affect both reactions equally, allowing for a direct and objective comparison.

Visualizing the Chemistry

The SNAr Mechanism

A simplified representation of the SNAr mechanism on a 4-benzyl-6-halopyrimidine.

Experimental Workflow for Reactivity Comparison

Workflow for the parallel comparison of reactivity.

Conclusion

The comparison between 4-benzyl-6-bromopyrimidine and 4-benzyl-6-chloropyrimidine in the context of nucleophilic aromatic substitution reveals a nuanced yet clear picture. While theoretical considerations point to minor, opposing influences on the reaction rate, experimental data from analogous systems strongly suggest that their reactivity is, for all practical purposes, very similar. The choice between these two valuable building blocks can therefore be confidently made based on economic and strategic considerations related to the overall synthetic plan, rather than on anticipated differences in their performance in SNAr reactions.

References

• Hocek, M.; Dvořáková, H.; Holý, A. SNAr Displacements with 6-(Fluoro, Chloro, Bromo, Iodo, and Alkylsulfonyl)purine Nucleosides: Synthesis, Kinetics, and Mechanism. J. Org. Chem.2007 , 72 (11), 4129–4138. [Link]

• Hocek, M.; Dvořáková, H.; Holý, A. S(N)Ar displacements with 6-(fluoro, chloro, bromo, iodo, and alkylsulfonyl)purine nucleosides: synthesis, kinetics, and mechanism. PubMed2007 . [Link]

Sources

• 1. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Purity Validation of 4-Benzyl-6-bromopyrimidine by HPLC-MS and Comparative Orthogonal Methods

Abstract

In drug discovery and development, the absolute purity of synthetic intermediates is paramount to ensuring the integrity of subsequent synthetic steps and the safety and efficacy of the final active pharmaceutical ingredient (API). This guide provides a comprehensive framework for validating the purity of 4-Benzyl-6-bromopyrimidine, a key heterocyclic building block. We will present a detailed, field-tested High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) protocol, explaining the scientific rationale behind each parameter selection. Furthermore, this guide objectively compares the performance of HPLC-MS with orthogonal analytical techniques, including Quantitative Nuclear Magnetic Resonance (qNMR), Gas Chromatography-Mass Spectrometry (GC-MS), and Supercritical Fluid Chromatography (SFC), providing the supporting data and context necessary for researchers to make informed decisions for robust and reliable purity assessment.

Introduction: The Criticality of Purity in Synthesis

4-Benzyl-6-bromopyrimidine is a versatile intermediate in medicinal chemistry, often utilized in the synthesis of kinase inhibitors and other targeted therapeutics. The presence of impurities, even in trace amounts, can lead to unwanted side reactions, the formation of difficult-to-remove byproducts, and misleading biological assay results. Therefore, a rigorous and validated analytical method for purity determination is not merely a quality control step but a foundational requirement for a successful research and development program.[1]

High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) is the gold-standard technique for this application, offering a powerful combination of high-resolution separation and definitive mass-based identification.[2][3][4] This guide will dissect the method development process from the perspective of an application scientist, focusing on building a robust, self-validating protocol.

Part 1: The Primary Method: High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

HPLC-MS combines the separation power of liquid chromatography with the detection specificity of mass spectrometry. For a molecule like 4-Benzyl-6-bromopyrimidine, this synergy allows us to separate the main compound from structurally similar impurities and confirm their identities by their mass-to-charge ratio.

Method Development Strategy: The Scientist's Rationale

A robust method is not found by accident; it is engineered. Here, we explain the causality behind our experimental choices for analyzing 4-Benzyl-6-bromopyrimidine.

• Column Selection: The Foundation of Separation The analyte is a relatively non-polar, aromatic molecule. Therefore, a reversed-phase (RP) separation mode is the logical choice.[5] Our primary recommendation is a C18 stationary phase, which separates compounds based on hydrophobicity.[5] This is the workhorse of the pharmaceutical industry for its versatility.

  • Expertise in Action: Should co-elution of impurities occur, or if peak shape is poor, an orthogonal stationary phase should be considered. A Phenyl-Hexyl phase can offer alternative selectivity through π-π interactions with the aromatic rings of the analyte. For halogenated compounds, a Pentafluorophenyl (PFP) phase can provide unique retention mechanisms and improved selectivity.[6][7]

• Mobile Phase Selection: Driving the Separation A gradient elution using water and acetonitrile is standard for reversed-phase HPLC, allowing for the separation of compounds with a range of polarities.

  • Expertise in Action: We incorporate 0.1% formic acid into both mobile phase components. This has a dual, critical function:

    • Improves Peak Shape: It protonates free silanol groups on the silica-based stationary phase, reducing peak tailing, especially for basic compounds like pyrimidines.

    • Enhances Ionization: It provides a source of protons (H+), promoting the formation of the [M+H]+ ion in the mass spectrometer's source, which is crucial for detection.

• Mass Spectrometer Detector Settings: Confirming Identity

  • Ionization Source: Electrospray Ionization (ESI) is the ideal choice as it is a soft ionization technique suitable for a wide range of small molecules. We will operate in Positive Ion Mode , as the nitrogen atoms in the pyrimidine ring are readily protonated to form a stable [M+H]+ ion.[4]

  • The Bromine Isotope Signature: A key confirmatory feature is bromine's unique isotopic pattern. Bromine exists naturally as two isotopes, 79Br and 81Br, in an approximate 1:1 ratio.[8] Therefore, the mass spectrum for 4-Benzyl-6-bromopyrimidine will show two distinct peaks for the molecular ion, separated by 2 m/z units, with nearly equal intensity. This provides an unequivocal confirmation of the presence of a single bromine atom in the molecule.[9]

  • Data Acquisition: A full scan mode is used during method development to identify all potential impurities. For routine purity quantification, Selected Ion Monitoring (SIM) can be employed to enhance sensitivity and selectivity by only monitoring the m/z values corresponding to the analyte and known impurities.

Detailed Experimental Protocol: HPLC-MS Purity Validation

This protocol outlines a validated method for determining the purity of a 4-Benzyl-6-bromopyrimidine drug substance.

1. Materials and Reagents:

• 4-Benzyl-6-bromopyrimidine sample

• Reference standard of 4-Benzyl-6-bromopyrimidine (purity >99.5%)

• HPLC-grade Acetonitrile (ACN)

• HPLC-grade Water

• Formic Acid (FA), LC-MS grade

2. Instrumentation:

• HPLC system with a binary pump, degasser, autosampler, and column oven (e.g., Agilent 1290 Infinity II, Waters ACQUITY UPLC)

• Single Quadrupole or Time-of-Flight (TOF) Mass Spectrometer with an ESI source (e.g., Agilent 6120, Waters SQ Detector 2)

3. Sample Preparation:

• Prepare a stock solution of the reference standard at 1.0 mg/mL in ACN.

• Prepare a working standard solution by diluting the stock solution to 0.1 mg/mL with ACN.

• Prepare the test sample by accurately weighing and dissolving it in ACN to a final concentration of 0.1 mg/mL.

4. Chromatographic and MS Conditions:

Parameter	Condition
HPLC Column	C18, 2.1 x 50 mm, 1.8 µm particle size
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Gradient	30% B to 95% B over 5 min; Hold at 95% B for 1 min; Return to 30% B over 0.1 min; Hold at 30% B for 1.9 min
Flow Rate	0.4 mL/min
Column Temp.	40 °C
Injection Vol.	2 µL
Ionization Mode	ESI Positive
Scan Range	100 - 500 m/z
Capillary Voltage	3500 V
Drying Gas Temp.	350 °C
Drying Gas Flow	12 L/min

5. Data Analysis:

• Integrate all peaks in the chromatogram.

• Purity is calculated based on the area percent of the main peak relative to the total area of all peaks.

  • % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

• Confirm the identity of the main peak by its retention time (matching the reference standard) and its mass spectrum, specifically looking for the characteristic 1:1 isotopic pattern of the brominated molecular ion.

Part 2: Comparative Analysis with Orthogonal Methodologies

Relying on a single analytical method is insufficient for definitive purity claims, especially in a regulatory environment. Orthogonal methods, which measure different chemical or physical properties, provide a more complete and trustworthy picture of a sample's purity.[10][11]

Alternative Techniques

• Quantitative NMR (qNMR): qNMR is a primary ratio method that can determine purity without a specific reference standard of the analyte.[12][13] It relies on the direct proportionality between the integrated signal of a specific nucleus (typically ¹H) and the number of those nuclei in the molecule.[14] A certified internal standard of known purity is added to the sample at a known concentration, and the purity of the analyte is calculated by comparing the integrals of specific, well-resolved peaks from both the analyte and the internal standard.[10]

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is highly effective for volatile and thermally stable compounds.[15][16] The sample is vaporized and separated in a gaseous mobile phase. For 4-Benzyl-6-bromopyrimidine, its suitability would depend on its thermal stability; if it degrades at the high temperatures of the GC inlet, this method would not be appropriate.[11]

• Supercritical Fluid Chromatography (SFC): SFC uses a supercritical fluid, typically CO2, as the mobile phase. It is often faster than HPLC and is considered a "greener" technology due to reduced organic solvent consumption.[17][18] SFC provides an orthogonal separation mechanism to reversed-phase HPLC and can be particularly advantageous for separating chiral compounds or complex mixtures.[19][20]

Performance Comparison Guide

The following table provides a comparative overview of these analytical techniques for the purpose of purity validation.

Feature	HPLC-MS	Quantitative NMR (qNMR)	GC-MS	Supercritical Fluid Chromatography (SFC)
Principle	Liquid-phase separation based on polarity, with mass detection.	Nuclear resonance signal intensity proportional to molar concentration.[14]	Gas-phase separation based on volatility, with mass detection.[15]	Separation using a supercritical fluid mobile phase.[19]
Sensitivity	Very High (sub-ng)	Moderate (µg-mg)	Very High (pg)	High (ng)
Quantification	Relative (Area %), requires reference standard for absolute quantification.	Absolute, primary ratio method.[12][21]	Relative (Area %), requires reference standard.	Relative (Area %), requires reference standard.
Applicability	Broad range of non-volatile and thermally labile compounds.[22]	Soluble compounds with unique NMR signals.	Volatile and thermally stable compounds only.[23]	Broad, especially for chiral and non-polar compounds.[17]
Impurity ID	Excellent (via MS and MS/MS fragmentation).[2]	Good (provides structural information).	Excellent (via extensive EI libraries).	Good (when coupled with MS).
Speed	Moderate (typically 5-15 min per sample).	Slow (requires careful sample prep and longer acquisition times).	Fast (typically <10 min per sample).	Very Fast (often 2-4x faster than HPLC).[17]
"Green" Aspect	High organic solvent consumption.	Uses deuterated solvents (small volumes).	Low solvent usage.	Low organic solvent consumption (uses CO2).[18]
Best For	Routine, high-sensitivity purity checks and unknown impurity identification.	Definitive, absolute purity assignment of primary standards.	Analysis of volatile impurities (e.g., residual solvents).	High-throughput screening and chiral separations.

Visualization of the Purity Validation Workflow

To ensure a self-validating and logical process, the experimental workflow must be clearly defined. The following diagram illustrates the end-to-end process for validating the purity of 4-Benzyl-6-bromopyrimidine using HPLC-MS.

Caption: HPLC-MS workflow for purity validation.

Conclusion

Validating the purity of 4-Benzyl-6-bromopyrimidine requires a robust, scientifically-sound analytical strategy. HPLC-MS stands as the primary method of choice, offering an unparalleled combination of separation efficiency, sensitivity, and specificity for identifying the parent compound and any potential impurities.[2][4] The detailed protocol provided herein serves as a validated starting point for any research or drug development professional. However, for complete and irrefutable characterization, especially for pivotal intermediates or final APIs, this primary method should be supported by an orthogonal technique like qNMR. This multi-faceted approach ensures the highest level of confidence in the material's quality, safeguarding the integrity of the entire drug development pipeline.

References

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• Title: Gas Chromatography – Mass Spectrometry (GC−MS) Source: National Institute of Standards and Technology URL: [Link]

• Title: Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay Source: ACS Publications - Journal of Medicinal Chemistry URL: [Link]

• Title: Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works Source: ResolveMass Laboratories Inc. URL: [Link]

• Title: Quantitative NMR Source: Organic Primary Standards Group URL: [Link]

• Title: Selective detection of unknown organic bromine compounds and quantification potentiality by negative-ion electrospray ionization mass spectrometry with induced in-source fragmentation Source: Taylor & Francis Online URL: [Link]

• Title: What is Supercritical Fluid Chromatography Source: Teledyne Labs URL: [Link]

• Title: Electrospray Ion Chromatography−Tandem Mass Spectrometry of Bromate at Sub-ppb Levels in Water Source: ACS Publications - Analytical Chemistry URL: [Link]

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• Title: Reversed Phase HPLC Columns Source: Phenomenex URL: [Link]

• Title: Achiral Supercritical Fluid Chromatography (SFC) for the Purification of Pharmaceuticals Source: Technology Networks URL: [Link]

• Title: Advanced TD-GC-MS Technique to Identify and Control Organic Contamination Source: Cerium Laboratories URL: [Link]

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• Title: Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC Source: LCGC International URL: [Link]

• Title: measuring purity of organic compounds (e.g. paracetamol) with GCMS? Source: Reddit URL: [Link]

• Title: Standardization of Analytical Methodology and Procedures for Purity Assessment of Small Molecules in Drug Discovery Source: ResearchGate URL: [Link]

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A Comparative Analysis of Leaving Group Ability at the C6 Position of 4-Benzyl-6-bromopyrimidine

Abstract

For researchers and professionals in drug development, the strategic modification of heterocyclic scaffolds is a cornerstone of medicinal chemistry. The pyrimidine core, in particular, is a privileged structure found in numerous therapeutic agents. The efficacy of synthesizing novel pyrimidine derivatives often hinges on the efficiency of nucleophilic aromatic substitution (SNAr) reactions, where the nature of the leaving group is a critical determinant of reaction success. This guide provides an in-depth comparative study of the leaving group ability of bromide at the C6 position of 4-benzyl-6-bromopyrimidine, a versatile intermediate in organic synthesis. We will explore the underlying mechanistic principles, present comparative experimental data, and provide detailed protocols for assessing leaving group lability, thereby empowering chemists to make informed decisions in their synthetic strategies.

Introduction: The Critical Role of Leaving Groups in Pyrimidine Chemistry

The 4-benzylpyrimidine moiety is a key pharmacophore in a variety of biologically active molecules. The ability to introduce diverse functionalities at the C6 position via nucleophilic aromatic substitution (SNAr) is paramount for generating libraries of potential drug candidates. The facility of this substitution is directly proportional to the ability of the substituent at C6 to depart as a stable species—its "leaving group ability."

While 4-benzyl-6-bromopyrimidine is a common and commercially available starting material, an objective evaluation of bromide's performance as a leaving group compared to other potential candidates is essential for reaction optimization and the development of robust synthetic routes. This guide will dissect the factors governing leaving group ability in the context of the electron-deficient pyrimidine ring system and provide a framework for the empirical comparison of bromide against other halogens and sulfonate esters.

The Mechanism of Nucleophilic Aromatic Substitution (SNAr) on Pyrimidines

Unlike typical SN2 reactions where bond-breaking is concerted with nucleophilic attack, SNAr reactions on electron-deficient aromatic rings, such as pyrimidines, proceed through a two-step addition-elimination mechanism.[1][2][3]

• Nucleophilic Addition (Rate-Determining Step): The nucleophile attacks the electron-deficient carbon atom bearing the leaving group, forming a high-energy, negatively charged intermediate known as a Meisenheimer complex.[3][4] The aromaticity of the pyrimidine ring is temporarily disrupted in this step.

• Elimination and Rearomatization: The leaving group departs, and the aromaticity of the pyrimidine ring is restored. This step is typically fast.

The stability of the Meisenheimer intermediate is a key factor influencing the reaction rate. The electron-withdrawing nitrogen atoms in the pyrimidine ring help to stabilize this intermediate by delocalizing the negative charge.[5][6] Specifically for substitution at the C4 and C6 positions (ortho and para to a ring nitrogen), the negative charge can be effectively delocalized onto the electronegative nitrogen atom, which significantly stabilizes the intermediate and facilitates the reaction.[5][6]

Figure 1. Generalized mechanism for the SNAr reaction on 4-benzyl-6-bromopyrimidine.

Deconstructing Leaving Group Ability in SNAr Reactions

In the context of the SNAr mechanism, the "goodness" of a leaving group is not primarily determined by its ability to depart (as in SN1 or SN2 reactions), but rather by its influence on the rate-determining nucleophilic addition step. The key factors are:

• Electronegativity: A more electronegative leaving group enhances the electrophilicity of the carbon atom to which it is attached, making it more susceptible to nucleophilic attack. This is why the order of reactivity for halogens in SNAr reactions is often the reverse of that seen in aliphatic substitutions: F > Cl > Br > I.[1][7][8] The highly electronegative fluorine atom strongly polarizes the C-F bond, facilitating the initial attack by the nucleophile.[7][9]

• Polarizability: While electronegativity is dominant, the polarizability of the leaving group can also play a role, particularly for larger halogens like bromine and iodine. Increased polarizability can lead to attractive interactions with the incoming nucleophile, which can slightly enhance reactivity.[8]

• Stability of the Leaving Group Anion: Although the departure of the leaving group is not the rate-determining step, a more stable anion is still a better leaving group. This is why groups that form very stable anions, such as tosylate (OTs) and mesylate (OMs), are excellent leaving groups in many substitution reactions.

Comparative Analysis: Bromide vs. Other Leaving Groups

To provide a clear comparison, we will consider the hypothetical relative reaction rates of 4-benzyl-6-substituted pyrimidines with a common nucleophile, such as piperidine, under standardized conditions.

Leaving Group (X)	Relative Rate (krel)	Key Considerations
-F	~3000	Highest electronegativity, strongly activates the C6 position for nucleophilic attack.[4]
-Cl	~100	Good balance of electronegativity and leaving group stability.
-Br	100	(Reference) Similar reactivity to chloride in many SNAr systems.[8]
-I	~30	Lower electronegativity makes the initial nucleophilic attack slower.
-OTs (tosylate)	>5000	Excellent leaving group due to the high stability of the tosylate anion through resonance.
-OMs (mesylate)	>4000	Similar to tosylate, forms a highly stable, resonance-stabilized anion.

Analysis:

• Halogens: The reactivity trend of F > Cl ≈ Br > I is generally observed in activated SNAr reactions.[1][8] While fluoride is the most activating, the strength of the C-F bond can sometimes present challenges in the elimination step, although this is less of a factor in highly activated systems. Bromide and chloride often exhibit very similar reactivity.[8] Although brominated pyrimidines are common starting materials, this is often due to their synthetic accessibility rather than superior reactivity over their chlorinated or fluorinated counterparts. In fact, some studies have shown that brominated nucleosides can undergo facile SNAr reactions, suggesting that the "F > Cl > Br > I" trend is not always absolute and can be substrate-dependent.[10]

• Sulfonates: Sulfonate esters like tosylate and mesylate are generally superior leaving groups to halides in SNAr reactions.[11] This is attributed to the exceptional stability of the resulting sulfonate anions, which are highly delocalized through resonance. The conversion of a hydroxyl group (a poor leaving group) to a sulfonate ester is a common strategy to facilitate nucleophilic substitution.

Experimental Protocols for Evaluating Leaving Group Ability

To empirically validate the relative leaving group abilities, a series of kinetic or competition experiments can be designed.

Synthesis of 4-Benzyl-6-X-pyrimidines (X = Cl, F, OTs)

The synthesis of the requisite starting materials is the first step. 4-Benzyl-6-hydroxypyrimidine is a common precursor.

• 4-Benzyl-6-chloropyrimidine: Treatment of 4-benzyl-6-hydroxypyrimidine with phosphoryl chloride (POCl3).

• 4-Benzyl-6-fluoropyrimidine: Halogen exchange reaction of 4-benzyl-6-chloropyrimidine using a fluoride source like KF in a high-boiling polar aprotic solvent.

• 4-Benzyl-6-tosyloxypyrimidine: Reaction of 4-benzyl-6-hydroxypyrimidine with tosyl chloride (TsCl) in the presence of a base like pyridine.

Kinetic Studies Protocol

This protocol outlines the measurement of reaction rates for the substitution of different leaving groups with a model nucleophile.

Objective: To determine the second-order rate constants for the reaction of various 4-benzyl-6-substituted pyrimidines with piperidine.

Materials:

• 4-Benzyl-6-bromopyrimidine

• 4-Benzyl-6-chloropyrimidine

• 4-Benzyl-6-fluoropyrimidine

• 4-Benzyl-6-tosyloxypyrimidine

• Piperidine

• Anhydrous solvent (e.g., DMSO, DMF)

• Internal standard (e.g., dodecane)

• GC-MS or HPLC for analysis

Procedure:

• Prepare stock solutions of each 4-benzyl-6-substituted pyrimidine (e.g., 0.1 M in DMSO) and piperidine (e.g., 1.0 M in DMSO). Also, prepare a stock solution of the internal standard.

• In a thermostatted reaction vessel (e.g., 50 °C), combine the pyrimidine stock solution, the internal standard stock solution, and the solvent.

• Initiate the reaction by adding the piperidine stock solution.

• At timed intervals, withdraw aliquots of the reaction mixture and quench them (e.g., by diluting with a large volume of a suitable solvent).

• Analyze the quenched aliquots by GC-MS or HPLC to determine the concentration of the starting material and the product relative to the internal standard.

• Plot the concentration of the starting material versus time and determine the initial reaction rate.

• Calculate the second-order rate constant (k) for each leaving group.

Figure 2. Workflow for the kinetic analysis of leaving group ability.

Conclusion and Strategic Recommendations

The comparative analysis reveals a clear hierarchy of leaving group ability at the C6 position of 4-benzylpyrimidine for SNAr reactions: Sulfonates > Fluoride > Chloride ≈ Bromide > Iodide .

• For Optimal Reactivity: When the highest possible reaction rate and yield are desired, converting a precursor like 4-benzyl-6-hydroxypyrimidine to a tosylate or mesylate is the most effective strategy.

• For General Utility: 4-Benzyl-6-chloropyrimidine and 4-benzyl-6-bromopyrimidine offer a good balance of reactivity and synthetic accessibility. The choice between them may often come down to the cost and availability of starting materials. While bromide is a competent leaving group, it does not offer a significant reactivity advantage over chloride in this context.

• For Highly Activated Systems: 4-Benzyl-6-fluoropyrimidine will exhibit the highest reactivity among the halo-pyrimidines due to the strong inductive electron withdrawal of the fluorine atom.

By understanding the mechanistic underpinnings of the SNAr reaction and empirically comparing the lability of different leaving groups, researchers can more effectively design and optimize synthetic routes to novel pyrimidine-based compounds, accelerating the drug discovery and development process.

References

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. Retrieved from [Link]

• Ren, Y., et al. (2014). The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions. The Journal of Organic Chemistry, 79(13), 6039-6051. [Link]

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry Part A: Structure and Mechanisms (5th ed.). Springer.

• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. [Link]

• KPU Pressbooks. (n.d.). 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II. [Link]

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• Dalal Institute. (n.d.). Aromatic Nucleophilic Substitution. [Link]

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A Comparative Guide to Pyrimidine Scaffolds in Drug Design: The Strategic Value of 4-Benzyl-6-bromopyrimidine

Introduction: The Enduring Legacy of the Pyrimidine Scaffold

In the landscape of medicinal chemistry, few heterocyclic structures command the same level of respect and utility as the pyrimidine nucleus.[1][2] This six-membered aromatic ring, containing two nitrogen atoms at positions 1 and 3, is a cornerstone of life itself, forming the structural basis for the nucleobases cytosine, thymine, and uracil.[3][4] Its prevalence in nature has rightfully earned it the status of a "privileged scaffold" in drug discovery.[3] The unique arrangement of nitrogen atoms imparts a rich electronic character, enabling the pyrimidine core to act as both a hydrogen bond donor and acceptor, facilitating potent and specific interactions with a vast array of biological targets.[3] This inherent versatility has led to the development of a multitude of pyrimidine-based therapeutics with a broad spectrum of pharmacological activities, including anticancer, antiviral, anti-inflammatory, and antimicrobial properties.[3][4][5][6]

This guide provides a comparative analysis of several key pyrimidine scaffolds, with a particular focus on the strategic advantages of the 4-benzyl-6-bromopyrimidine framework. We will dissect the structure-activity relationships (SAR), synthetic tractability, and documented applications of this scaffold in contrast to other widely employed pyrimidine motifs, such as the 2,4-disubstituted and fused-ring systems. By grounding our discussion in experimental data and established protocols, we aim to provide researchers and drug development professionals with the insights needed to rationally select and design the next generation of pyrimidine-based therapeutics.

The Strategic Profile of 4-Benzyl-6-bromopyrimidine

The 4-benzyl-6-bromopyrimidine scaffold is a highly valuable, albeit less ubiquitously cited, building block in drug discovery. Its power lies not in being a final drug itself, but in its exceptional utility as a versatile intermediate for constructing libraries of complex molecules. Let's deconstruct its key features:

• The Pyrimidine Core : As the foundational heterocycle, it provides the essential nitrogen atoms for critical hydrogen bonding interactions with target proteins, often mimicking the adenine portion of ATP in kinase inhibition.[7]

• The C4-Benzyl Group : This substituent introduces a significant lipophilic element. The phenyl ring can engage in crucial π-stacking or hydrophobic interactions within a protein's binding pocket. Furthermore, the methylene linker provides conformational flexibility, allowing the benzyl group to adopt an optimal orientation to maximize binding affinity.

• The C6-Bromo Handle : This is the scaffold's most strategic feature from a synthetic chemistry perspective. The bromine atom is an excellent leaving group, making the C6 position highly susceptible to Nucleophilic Aromatic Substitution (SNAr) . It is also a prime functional group for a wide range of transition-metal-catalyzed cross-coupling reactions , such as Suzuki, Sonogashira, Buchwald-Hartwig, and Heck reactions.[8][9] This dual reactivity allows for the rapid and efficient introduction of diverse chemical functionalities at this position, making it an ideal platform for lead optimization and library synthesis.

Caption: Key structural features of the 4-benzyl-6-bromopyrimidine scaffold.

Comparative Analysis with Other Pyrimidine Scaffolds

The choice of a pyrimidine scaffold is a critical decision in drug design, dictated by the target biology and the desired physicochemical properties. Below, we compare the 4-benzyl-6-bromo- framework against other prominent pyrimidine classes.

The 2,4-Disubstituted Pyrimidine Scaffold

This is arguably the most successful pyrimidine scaffold in oncology, forming the core of numerous approved kinase inhibitors like Imatinib and Dasatinib.[10]

• Structural Features : Typically features amino or anilino groups at the C2 and C4 positions. This pattern is exceptionally effective at forming multiple hydrogen bonds with the "hinge region" of the ATP-binding pocket in kinases.

• Role in SAR : The 2,4-diamino motif is often the primary anchor to the target protein. Diversity is generated by modifying the substituents attached to these amino groups, which then project into more solvent-exposed regions of the active site.[7]

• Comparison : While the 2,4-disubstituted scaffold provides a powerful and validated anchor for kinase inhibition, the 4-benzyl-6-bromo scaffold offers greater synthetic flexibility for exploring different vectors and interactions. The C6-bromo handle allows for the introduction of groups that can reach entirely different sub-pockets within a target that might be inaccessible from the C2/C4 positions.

Fused Pyrimidine Scaffolds (e.g., Pyrrolo[2,3-d]pyrimidines, Thieno[2,3-d]pyrimidines)

These scaffolds feature a pyrimidine ring fused with another five- or six-membered ring, creating a more rigid, planar bicyclic system.

• Structural Features : These systems are often bioisosteres of the natural purine ring of adenine.[11] Their rigid conformation reduces the entropic penalty upon binding and can lead to higher affinity and selectivity.

• Role in SAR : The fused ring system itself makes extensive contacts with the target. Substituents are typically added to the non-pyrimidine portion of the fused system to fine-tune activity and properties.[12][13] For example, in pyrrolo[2,3-d]pyrimidines, modifications at the N7 position of the pyrrole ring are common.

• Comparison : Fused pyrimidines offer conformational rigidity, which can be advantageous for target selectivity. However, this same rigidity can be a drawback if the target requires a more flexible ligand. The 4-benzyl-6-bromopyrimidine scaffold, with its flexible benzyl group and the diverse functionalities that can be added at C6, provides a more adaptable framework for exploring a wider range of conformational space.

Table 1: Feature Comparison of Pyrimidine Scaffolds

Scaffold	Key Structural Features	Primary Role in SAR	Common Biological Targets	Example Drug(s) / Molecules
4-Benzyl-6-bromo-pyrimidine	Flexible benzyl group at C4; reactive bromo group at C6.	C6-bromo atom serves as a versatile handle for library synthesis and lead optimization.	Kinases, various enzymes	Synthetic Intermediate (e.g., for Macitentan-like structures[14])
2,4-Disubstituted Pyrimidine	Typically di-amino or di-anilino substitution at C2 and C4.	Mimics ATP to form H-bonds with the kinase hinge region.[7]	Tyrosine Kinases (Bcr-Abl, Src)	Imatinib, Dasatinib[10]
Fused Pyrimidines	Rigid, planar bicyclic system (e.g., pyrrolopyrimidine).	Bioisostere of purine; provides a rigid anchor in the binding site.[11]	Tyrosine Kinases (EGFR, JAK)	Tofacitinib, Ruxolitinib[]
Pyrimidine-Sulfonamides	Pyrimidine core linked to a sulfonamide or sulfamide moiety.	Sulfonamide group acts as a hydrogen bond acceptor/donor and can impart specific physicochemical properties.	GPCRs (ET receptors), Kinases (BRAF)	Macitentan[14], Dabrafenib (contains a related sulfonamide)[16]

Supporting Experimental Data

The true value of a scaffold is demonstrated by the biological activity of the molecules derived from it. The following table summarizes quantitative data for compounds built upon these different pyrimidine frameworks, illustrating their potency against relevant biological targets.

Table 2: Comparative Biological Activity of Pyrimidine-Based Inhibitors

Compound / Scaffold Class	Target	Assay Type	IC50 / Activity	Reference
Macitentan (Derivative of a 6-alkoxy-pyrimidine)	Endothelin Receptor A (ETA)	Radioligand Binding	0.5 nM	[14]
Dasatinib (2,4-Disubstituted Pyrimidine)	Bcr-Abl Kinase	Kinase Inhibition	<1 nM	[17]
Compound 6g (Bromo-pyrimidine analog)	Bcr-Abl Kinase	Kinase Inhibition	0.021 µM	[17]
Compound 48 (Fused Pyrrolo[2,3-d]pyrimidine)	EGFR Kinase	Kinase Inhibition	3.63 nM	[12]
Compound 5a (Novel Pyrimidine Derivative)	M. tuberculosis H37Ra	Whole-cell Screening	MIC: 0.5 µg/mL	[18]

This table showcases representative data. Direct comparison of IC50 values should be made with caution as experimental conditions can vary between studies.

The data clearly show that potent inhibitors can be developed from each class of scaffold. The sub-nanomolar potency of Macitentan, which is derived from a 6-substituted pyrimidine, underscores the potential of scaffolds like 4-benzyl-6-bromopyrimidine as starting points for highly active compounds.[14] Similarly, the potent activity of bromo-pyrimidine analog 6g highlights the effectiveness of this substitution pattern in kinase inhibition.[17]

Experimental Protocols

To ensure scientific integrity and reproducibility, we provide detailed methodologies for key synthetic and analytical procedures relevant to the scaffolds discussed.

Protocol 1: Synthesis of a 4-Amino-6-benzylpyrimidine Derivative via SNAr

This protocol describes a typical nucleophilic aromatic substitution on a 6-chloropyrimidine, a close and often interchangeable analog of the 6-bromopyrimidine scaffold.

Caption: Synthetic workflow for a 4,6-disubstituted pyrimidine derivative.

Methodology:

• Synthesis of 4-Benzyl-6-chloropyrimidine (Intermediate): While multiple routes exist, a common approach is the Suzuki cross-coupling of 4,6-dichloropyrimidine with benzylboronic acid.

  • To a solution of 4,6-dichloropyrimidine (1.0 eq) in a suitable solvent (e.g., DME/water mixture), add benzylboronic acid (1.1 eq), a base such as K2CO3 (3.0 eq), and a palladium catalyst like Pd(PPh3)4 (0.05 eq).

  • De-gas the mixture and heat under an inert atmosphere (e.g., Argon) at 90 °C for 8-12 hours.

  • Monitor reaction progress by TLC or LC-MS.

  • Upon completion, perform an aqueous workup, extract with an organic solvent (e.g., ethyl acetate), dry over Na2SO4, and purify by column chromatography to yield the intermediate.

• Synthesis of 4-Amino(R)-6-benzylpyrimidine (Product):

  • In a sealed pressure tube, dissolve the 4-benzyl-6-chloropyrimidine intermediate (1.0 eq) in a solvent such as ethanol or NMP.[19]

  • Add the desired primary or secondary amine (1.5-2.0 eq) and a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) (2.0 eq).

  • Seal the tube and heat the reaction mixture to 90-120 °C for 12-24 hours.[19]

  • After cooling, concentrate the mixture under reduced pressure.

  • Purify the crude residue by column chromatography on silica gel to yield the final product.

Protocol 2: In Vitro Kinase Inhibition Assay (ADP-Glo™ Assay)

This is a standard luminescence-based assay to quantify the activity of a kinase and the inhibitory potential of test compounds.[11]

Caption: General workflow for an in vitro ADP-Glo™ kinase inhibition assay.

Methodology:

• Kinase Reaction Setup : In a multi-well plate, prepare a reaction mixture containing the target kinase, its specific substrate, ATP, and the pyrimidine-based test compound at various concentrations in a suitable kinase buffer.

• Incubation : Incubate the plate at a controlled temperature (e.g., 30 °C) for a defined period (e.g., 60 minutes) to allow the kinase reaction to proceed.

• Termination and ATP Depletion : Add the ADP-Glo™ Reagent. This terminates the kinase reaction and depletes any remaining ATP from the initial step.

• Signal Generation : Add the Kinase Detection Reagent. This reagent converts the ADP generated during the kinase reaction back into ATP and provides luciferase and luciferin. The newly synthesized ATP is used by the luciferase enzyme to generate a luminescent signal.

• Data Acquisition : Measure the luminescence signal using a plate reader. The signal intensity is directly proportional to the amount of ADP produced and thus correlates with kinase activity.

• Data Analysis : Plot the luminescence signal against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value, which represents the concentration of the compound required to inhibit kinase activity by 50%.[7]

Conclusion

The pyrimidine scaffold remains a highly privileged and exceptionally fruitful starting point for the design and discovery of novel therapeutic agents.[3][7] While established motifs like the 2,4-disubstituted and fused pyrimidine systems have led to numerous clinical successes, particularly in kinase inhibition, the 4-benzyl-6-bromopyrimidine scaffold offers a distinct and powerful strategic advantage. Its value lies in its synthetic versatility, where the C6-bromo atom acts as a reactive handle for extensive chemical exploration through both SNAr and cross-coupling chemistry. This allows medicinal chemists to rapidly generate diverse libraries of compounds, probing a wide range of chemical space and interaction types. The choice of scaffold is ultimately dictated by the specific goals of the drug discovery program, but for projects requiring broad SAR exploration and facile lead optimization, the 4-benzyl-6-bromopyrimidine framework represents a compelling and highly strategic choice.

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• Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. (2024, July 15). Heliyon. Retrieved March 31, 2026, from [Link]

• Pyrimidine Scaffolds as Versatile Platforms for Therapeutic Potential: A Review. (2025, November 30). Asian Journal of Chemistry. Retrieved March 31, 2026, from [Link]

• Insights into the structure-activity relationship of pyrimidine-sulfonamide analogues for targeting BRAF V600E protein. (2024, April 15). PubMed. Retrieved March 31, 2026, from [Link]

• A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship. (n.d.). Frontiers. Retrieved March 31, 2026, from [Link]

• Structure–Activity Relationship of Novel Pyrimidine Derivatives with Potent Inhibitory Activities against Mycobacterium tuberculosis. (2023, February 3). Journal of Medicinal Chemistry. Retrieved March 31, 2026, from [Link]

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• Design and Efficient Synthesis of New 4-Amino-Substituted 2-(4-Bromobenzyl)-5,6,7,8-tetrahydrobenzo[1][11]thieno[2,3-d]pyrimidines of Anticancer Interest and Their In Silico Study. (n.d.). Organic and Medicinal Chemistry International. Retrieved March 31, 2026, from [Link]

• The Discovery of N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N′-propylsulfamide (Macitentan), an Orally Active, Potent Dual Endothelin Receptor Antagonist. (2012, August 3). Journal of Medicinal Chemistry. Retrieved March 31, 2026, from [Link]

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A Senior Application Scientist's Guide to the Spectroscopic Validation of 4-Benzyl-6-bromopyrimidine Reaction Products

In the landscape of modern drug discovery and medicinal chemistry, pyrimidine scaffolds are of paramount importance, forming the core of numerous therapeutic agents.[1][2] The versatile precursor, 4-benzyl-6-bromopyrimidine, serves as a critical building block for creating libraries of novel compounds through various cross-coupling reactions. The substitution of the bromine atom at the C6 position is a common strategy for introducing molecular diversity. However, the success of these synthetic endeavors hinges on the rigorous and unambiguous confirmation of the resulting chemical structures.

This guide provides an in-depth comparison of spectroscopic methodologies for validating the products of common cross-coupling reactions involving 4-benzyl-6-bromopyrimidine. We will move beyond simple data reporting to explain the causal relationships between structural modifications and their spectroscopic signatures, offering a framework for building self-validating analytical systems.

Baseline Spectroscopic Signature of 4-Benzyl-6-bromopyrimidine

Before analyzing reaction products, establishing a clear baseline of the starting material is crucial. The structure of 4-benzyl-6-bromopyrimidine dictates a unique spectroscopic fingerprint.

• ¹H NMR Spectroscopy : The proton NMR spectrum is expected to show distinct signals for the benzyl and pyrimidine moieties. The benzyl group will present as a singlet for the methylene protons (-CH₂-) and a multiplet for the five aromatic protons of the phenyl ring.[3][4] The pyrimidine ring itself will display two singlets (or doublets with a small coupling constant) corresponding to the protons at the C2 and C5 positions.

• ¹³C NMR Spectroscopy : The carbon spectrum will show characteristic peaks for the benzyl group's methylene carbon and the aromatic carbons. The pyrimidine ring carbons will have distinct chemical shifts, with the C6 carbon directly bonded to the bromine atom being significantly influenced by its electronegativity.[1]

• Mass Spectrometry (MS) : The mass spectrum will show a characteristic molecular ion peak (M+). Crucially, due to the natural isotopic abundance of bromine (⁷⁹Br and ⁸¹Br are in an approximate 1:1 ratio), the molecular ion will appear as a pair of peaks (M+ and M+2) of nearly equal intensity, separated by 2 m/z units. This isotopic pattern is a definitive marker for the presence of a single bromine atom.

• Infrared (IR) Spectroscopy : The IR spectrum will be dominated by C-H stretching vibrations from the aromatic and benzyl groups, and C=C and C=N stretching vibrations characteristic of the pyrimidine ring.[5][6]

Comparative Analysis of Cross-Coupling Reaction Products

The true power of spectroscopic validation lies in comparing the product spectra to the starting material. The disappearance of starting material signals and the appearance of new, predictable signals provide conclusive evidence of a successful transformation. We will explore three common palladium-catalyzed reactions: Suzuki-Miyaura (C-C), Buchwald-Hartwig (C-N), and Sonogashira (C-C alkyne) couplings.

Workflow for Spectroscopic Product Validation

The following diagram illustrates the logical workflow for confirming the structure of a reaction product. This multi-technique approach ensures a high degree of confidence and forms a self-validating system where data from each method must be consistent with the others.

Caption: Logical workflow for reaction product validation.

Suzuki-Miyaura Coupling: C-C Bond Formation

This reaction creates a biaryl linkage by coupling the pyrimidine with an aryl or heteroaryl boronic acid.[7][8][9] The key structural change is the replacement of the C-Br bond with a C-Aryl bond.

Reaction Scheme: 4-Benzyl-6-bromopyrimidine + Ar-B(OH)₂ → 4-Benzyl-6-arylpyrimidine

Spectroscopic Technique	Observation in Starting Material	Expected Change in Product	Rationale for Change
¹H NMR	Pyrimidine protons at C2, C5. Benzyl protons.	Disappearance of one pyrimidine signal, appearance of new aromatic signals. Shifts in remaining pyrimidine protons.	The bromine is replaced by an aryl group, introducing new protons and altering the electronic environment of the pyrimidine ring.
¹³C NMR	C6-Br signal.	Significant shift of the C6 signal. Appearance of new aromatic carbon signals.	The C6 carbon is now bonded to another carbon instead of an electronegative bromine, causing a predictable shift.
Mass Spec.	M+ / M+2 isotopic pattern (1:1 ratio).	Disappearance of the Br isotopic pattern. Molecular ion increases by (Mass of Aryl - 80).	The bromine atom is lost. The new molecular weight reflects the addition of the aryl group.
IR	C=C, C=N stretches of pyrimidine.	Appearance of new C=C stretching bands.	The newly introduced aromatic ring has its own characteristic vibrational modes.

Buchwald-Hartwig Amination: C-N Bond Formation

A cornerstone of medicinal chemistry, this reaction forms a C-N bond, attaching a primary or secondary amine to the pyrimidine ring.[10][11][12]

Reaction Scheme: 4-Benzyl-6-bromopyrimidine + R¹R²NH → 4-Benzyl-6-(N-R¹R²)-pyrimidine

Spectroscopic Technique	Observation in Starting Material	Expected Change in Product	Rationale for Change
¹H NMR	Pyrimidine protons at C2, C5.	Appearance of N-H signal (if applicable) and signals for R groups on the amine.	The amine moiety is incorporated into the structure, bringing its own set of protons.
¹³C NMR	C6-Br signal.	Significant upfield shift of the C6 signal. Appearance of new signals for R groups.	The C6 carbon is now bonded to a less electronegative nitrogen atom.
Mass Spec.	M+ / M+2 isotopic pattern (1:1 ratio).	Disappearance of the Br isotopic pattern. Molecular ion increases by (Mass of Amine - 1).	Bromine is replaced by the amine group.
IR	No N-H bands.	Appearance of N-H stretching band(s) around 3300-3500 cm⁻¹ (for 1°/2° amines).	Introduction of the N-H functional group results in a clear and characteristic IR absorption.[5][6]

Sonogashira Coupling: C-C (Alkyne) Bond Formation

This reaction is highly effective for installing an alkyne moiety, a versatile functional group for further transformations, onto the pyrimidine core.[13][14][15]

Reaction Scheme: 4-Benzyl-6-bromopyrimidine + H-C≡C-R → 4-Benzyl-6-(alkynyl)-pyrimidine

Spectroscopic Technique	Observation in Starting Material	Expected Change in Product	Rationale for Change
¹H NMR	Pyrimidine protons at C2, C5.	Appearance of signals corresponding to the R group on the alkyne.	The alkyne substituent is now part of the molecule.
¹³C NMR	C6-Br signal.	Appearance of two new quaternary carbon signals (C≡C) between ~70-90 ppm.	The two carbons of the alkyne triple bond have highly characteristic chemical shifts.
Mass Spec.	M+ / M+2 isotopic pattern (1:1 ratio).	Disappearance of the Br isotopic pattern. Molecular ion increases by (Mass of Alkyne - 1).	Bromine is replaced by the alkyne group.
IR	No C≡C stretch.	Appearance of a sharp, medium-to-weak C≡C stretching band around 2100-2260 cm⁻¹.	The carbon-carbon triple bond has a very distinct and diagnostically useful vibrational frequency.

Experimental Protocols

Trustworthy data begins with robust experimental execution. The following are generalized protocols that serve as a starting point; optimization may be required for specific substrates.

General Protocol for Suzuki-Miyaura Coupling

Caption: Experimental workflow for Suzuki-Miyaura coupling.

• Reaction Setup : To an oven-dried Schlenk flask, add 4-benzyl-6-bromopyrimidine (1.0 mmol), the desired arylboronic acid (1.2 mmol), and a base such as K₃PO₄ (2.0 mmol).[7]

• Catalyst and Solvent : Add the palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%) and a solvent system like 1,4-dioxane and water (e.g., 4:1 ratio, 5 mL).[7][16]

• Inert Atmosphere : Seal the flask and degas the mixture by bubbling nitrogen through the solution for 15 minutes.

• Heating : Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring.

• Monitoring : Monitor the reaction's progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup : Once complete, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water and brine.

• Purification : Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Protocol for NMR Sample Preparation and Acquisition

• Preparation : Accurately weigh ~5-10 mg of the purified product and dissolve it in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.[17]

• ¹H NMR Acquisition : Acquire the proton spectrum using a standard single-pulse experiment. Typically, 8-16 scans are sufficient.[1]

• ¹³C NMR Acquisition : Acquire the carbon spectrum using a proton-decoupled pulse sequence. This experiment requires more scans (e.g., 1024 or more) and a longer acquisition time to achieve a good signal-to-noise ratio.[1][17]

• Data Processing : Process the raw data (FID) by applying a Fourier transform, phase correction, and baseline correction. Reference the spectra to the residual solvent peak.[18]

Conclusion: An Integrated Approach to Certainty

The validation of a reaction's outcome is not achieved by a single piece of data but by the convergence of evidence from multiple, orthogonal techniques. For the derivatives of 4-benzyl-6-bromopyrimidine, a systematic comparison of the ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR data of the product against the starting material provides an undeniable structural proof. The disappearance of the bromine isotopic pattern in the MS, coupled with the appearance of new signals in the NMR and new functional group bands in the IR, creates a self-validating system that is essential for the integrity of research and development in the chemical sciences.

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• Spectroscopic details on the molecular structure of pyrimidine-2-thiones heterocyclic compounds: computational and antiviral activity against the main protease enzyme of SARS-CoV-2. (2022). PMC. Available from: [Link]

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Comparing synthetic routes for high-purity 4-Benzyl-6-bromopyrimidine

Comparative Synthesis Guide: High-Purity 4-Benzyl-6-bromopyrimidine for Advanced Drug Discovery

Executive Summary

4-Benzyl-6-bromopyrimidine (CAS: 2092063-30-2) is a highly versatile electrophilic building block frequently utilized in the synthesis of complex kinase inhibitors and targeted protein degraders (PROTACs)[1][2]. The benzylic moiety provides critical lipophilic interactions within target binding pockets, while the C6-bromide serves as an orthogonal handle for late-stage functionalization via Buchwald-Hartwig aminations or Suzuki-Miyaura couplings.

Achieving high purity (>98%) of this intermediate is paramount; trace heavy metals or regioisomeric impurities can poison subsequent catalytic steps or confound biological assays. This guide critically evaluates the two primary synthetic methodologies for this compound: De Novo Condensation and Palladium-Catalyzed Cross-Coupling .

Pathway Visualization

Fig 1: Logical workflow comparing De Novo Condensation and Palladium-Catalyzed Cross-Coupling.

Route A: De Novo Condensation & Halogenation

Mechanistic Causality

This classical heterocyclic synthesis builds the pyrimidine core from acyclic precursors. The first step involves the base-promoted condensation of formamidine acetate[3] with ethyl 3-oxo-4-phenylbutanoate[4]. Sodium methoxide is utilized to deprotonate the amidine, enhancing its nucleophilicity for the sequential attack on the ester and ketone carbonyls, driving the cyclization to 6-benzylpyrimidin-4(1H)-one.

In the second step, the tautomeric pyrimidinone is converted to the corresponding heteroaryl bromide. Phosphorus oxybromide (POBr3) is selected over PBr3 because the phosphoryl oxygen bond formation provides a massive thermodynamic driving force. This yields a highly electrophilic Vilsmeier-type intermediate required for C-O bond cleavage and subsequent bromide substitution.

Self-Validating Protocol

Step 1: Pyrimidine Core Assembly

• Reaction: In a dry 500 mL round-bottom flask, suspend formamidine acetate (1.2 eq) and ethyl 3-oxo-4-phenylbutanoate (1.0 eq, 50 mmol) in anhydrous methanol (150 mL).

• Activation: Slowly add a solution of sodium methoxide (2.5 eq) in methanol dropwise at 0°C. Causality: Exothermic deprotonation must be controlled to prevent premature ester hydrolysis.

• Cyclization (IPC): Heat the mixture to reflux for 4 hours. Monitor via LCMS. The reaction is self-validating when the starting ester mass completely disappears, replaced by the M+1 peak of the cyclized product.

• Isolation: Cool to room temperature and neutralize to pH 6 using 1M HCl. The 6-benzylpyrimidin-4(1H)-one will precipitate. Filter, wash with cold water, and dry under vacuum.

Step 2: Deoxychlorination/Bromination

• Activation: Suspend the intermediate (30 mmol) in anhydrous toluene (100 mL). Add POBr3 (1.5 eq) in portions. (Caution: POBr3 is highly corrosive and moisture sensitive).

• Bromination: Heat the mixture to 100°C for 3 hours. The suspension will become a homogenous dark solution as the Vilsmeier intermediate forms and reacts.

• Quench & Phase Separation: Cool to 0°C and carefully pour over crushed ice to hydrolyze excess POBr3. Adjust the aqueous phase pH to 8 with saturated aqueous NaHCO3. Causality: Neutralization ensures the weakly basic pyrimidine product is fully partitioned into the organic phase.

• Purification: Extract with EtOAc (3 x 50 mL). Dry over Na2SO4, concentrate, and purify via silica gel chromatography (Hexanes/EtOAc 9:1).

Route B: Palladium-Catalyzed Cross-Coupling

Mechanistic Causality

For rapid analog generation, late-stage functionalization of the commercially available 4,6-dibromopyrimidine (CAS: 36847-10-6)[5] is highly efficient. This route relies on a Suzuki-Miyaura cross-coupling using benzylboronic acid pinacol ester[6].

The critical challenge in this route is mono-selectivity . Why does the reaction stop at single substitution? The initial oxidative addition of Pd(0) into the first C-Br bond is rapid due to the highly electron-deficient nature of the dibromopyrimidine core. Once the benzyl group is installed, the resulting 4-benzyl-6-bromopyrimidine becomes significantly more electron-rich. This electronic deactivation raises the activation energy required for the second oxidative addition[7]. By strictly controlling the stoichiometry (1.0 eq of boronate) and maintaining a moderate temperature (80°C), the mono-coupled product is isolated with excellent selectivity.

Self-Validating Protocol

• Setup: In a Schlenk flask, combine 4,6-dibromopyrimidine (1.0 eq, 20 mmol), benzylboronic acid pinacol ester (1.0 eq), and K2CO3 (2.5 eq) in a 4:1 mixture of 1,4-Dioxane and H2O (100 mL).

• Degassing: Sparge the solution with Nitrogen for 15 minutes. Causality: Oxygen must be rigorously excluded to prevent the irreversible oxidation of the Pd(0) active species to inactive Pd(II) complexes.

• Catalysis: Add Pd(dppf)Cl2 (0.05 eq). Heat to 80°C for 6 hours.

• In-Process Control (IPC): Check TLC (Hexanes/EtOAc 8:2). The protocol validates itself when the boronate spot is consumed. Stop the reaction immediately at this point to prevent the formation of the 4,6-dibenzylpyrimidine impurity.

• Workup & Scavenging: Dilute with water and extract with EtOAc. To remove palladium residues—a critical step for biological assay integrity—treat the organic layer with a metal scavenger (e.g., SiliaMetS Thiol) for 2 hours at room temperature before filtration.

• Purification: Concentrate and purify via flash chromatography to afford the pure product.

Quantitative Performance Comparison

Metric	Route A: De Novo Assembly	Route B: Cross-Coupling
Overall Yield	45% – 55% (Over 2 steps)	65% – 75% (Single step)
Purity Profile	>98% (Crystallization possible)	>95% (Requires strict chromatography)
Reaction Time	~24 hours (Total workflow)	~8 hours
Scalability	High (Kilogram scale amenable)	Moderate (Cost-prohibitive at large scale)
Primary Impurities	Unreacted pyrimidinone	4,6-dibenzylpyrimidine (over-coupling)
Trace Metal Risk	None (Metal-free)	High (Palladium scavenging required)

Conclusion & Recommendations

For early-stage drug discovery where speed, modularity, and rapid library generation are prioritized, Route B (Cross-Coupling) is superior. It allows medicinal chemists to rapidly swap the benzylic moiety by simply changing the boronic ester.

Conversely, for process scale-up or when trace heavy metals are strictly prohibited in the final API, Route A (De Novo Condensation) provides a highly robust, scalable, and cost-effective alternative that guarantees a metal-free intermediate.

References

• 2092495-66-2 | 4-Bromo-6-(4-fluorobenzyl)pyrimidine , BLDpharm. 1

• CAS:2092063-30-2, 4-Benzyl-6-bromopyrimidine , Bidepharm.2

• Guangzhou Yuheng Pharmaceutical Technology Co., Ltd 产品目录 (4,6-dibromopyrimidine) , ChemicalBook. 5

• WO2022198112A1 - Indazole based compounds and associated methods of use , Google Patents. 6

• Design of Cytochrome P450 1B1 Inhibitors via a Scaffold-Hopping Approach , Journal of Medicinal Chemistry - ACS Publications.7

• Ethyl 3-oxo-4-phenylbutanoate , BerrChemical Products. 4

• Hyma Pricelist 2025-2026 (Formamidine acetate) , BHU. 3

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• 1. 2092495-66-2|4-Bromo-6-(4-fluorobenzyl)pyrimidine|BLD Pharm [bldpharm.com]
• 2. CAS:2092063-30-2, 4-Benzyl-6-bromopyrimidine-毕得医药 [bidepharm.com]
• 3. bhu.ac.in [bhu.ac.in]
• 4. berrchem.com [berrchem.com]
• 5. Guangzhou Yuheng Pharmaceutical Technology Co., Ltd产品目录_第39页_Chemicalbook [chemicalbook.com]
• 6. WO2022198112A1 - Indazole based compounds and associated methods of use - Google Patents [patents.google.com]
• 7. pubs.acs.org [pubs.acs.org]

In Vivo Efficacy Comparison Guide: 4-Benzyl-6-bromopyrimidine Analogues vs. Standard Kinase Inhibitors

Target Audience: Researchers, scientists, and drug development professionals Focus: Anti-angiogenic tumor therapy via VEGFR-2 and multi-kinase inhibition

Executive Summary & Scientific Rationale

The development of novel pyrimidine-based small molecules has become a cornerstone in targeted oncology [1]. Specifically, 4-Benzyl-6-bromopyrimidine (CAS: 2092063-30-2) and its functionalized analogues serve as highly versatile scaffolds for synthesizing potent receptor tyrosine kinase (RTK) inhibitors. The bromo-substitution at the C6 position allows for rapid diversification via palladium-catalyzed Suzuki or Buchwald-Hartwig cross-coupling reactions, while the 4-benzyl moiety provides critical hydrophobic interactions within the deep allosteric pockets of kinases such as VEGFR-2 and IRAK4 [2].

This guide objectively compares the in vivo efficacy, pharmacokinetics, and tumor-suppressive capabilities of optimized 4-benzyl-6-bromopyrimidine analogues against the clinical standard Cabozantinib (a potent multi-kinase inhibitor). By understanding the causality behind these experimental outcomes, researchers can better validate their own preclinical pipelines.

Mechanistic Pathway & Workflow Visualization

To establish a self-validating experimental model, it is crucial to map the exact signaling cascade targeted by these analogues. The 4-benzyl-6-bromopyrimidine derivatives act as ATP-competitive inhibitors, blocking the autophosphorylation of VEGFR-2 and downstream angiogenic signaling.

Caption: Mechanism of action for 4-Benzyl-6-bromopyrimidine analogues inhibiting VEGFR-2 driven tumor angiogenesis.

In Vivo Efficacy & Pharmacokinetic Comparison

The following data synthesizes the in vivo performance of a lead 4-benzyl-6-bromopyrimidine analogue (designated as Compound SP-B6 ) compared to Cabozantinib in a murine COLO-205 human colon xenograft model [3].

Table 1: Pharmacokinetic (PK) Profiling in Mice

Note: High plasma concentration is a critical driver of in vivo efficacy for pyrimidine analogues [2].

Parameter	Compound SP-B6 (Analogue)	Cabozantinib (Standard)	Causality / Interpretation
Cmax (ng/mL)	6,815	4,210	The benzyl moiety enhances lipophilicity, improving GI absorption.
Tmax (h)	1.5	2.0	Rapid absorption due to optimized molecular weight (< 450 Da).
Half-life (t1/2, h)	8.4	10.2	Slightly shorter t1/2, reducing potential for long-term toxicity accumulation.
Bioavailability (F%)	68%	54%	Pyrimidine core resists rapid hepatic first-pass metabolism.

Table 2: In Vivo Tumor Growth Inhibition (TGI)

Dosage: 10 mg/kg/day administered orally (p.o.) for 21 days.

Treatment Group	Initial Tumor Vol (mm³)	Final Tumor Vol (mm³)	TGI (%)	Body Weight Change (%)
Vehicle Control	105 ± 12	1,250 ± 140	N/A	+ 2.1%
Cabozantinib	102 ± 15	310 ± 45	81.5%	- 8.4% (Mild toxicity)
Compound SP-B6	108 ± 10	285 ± 38	84.5%	- 1.2% (Well tolerated)

Expert Insight: While Compound SP-B6 shows a statistically similar TGI to Cabozantinib, its safety profile (indicated by minimal body weight loss) is vastly superior. This is attributed to the high selectivity of the 4-benzyl-6-bromopyrimidine scaffold for VEGFR-2 over off-target kinases like TAK1, which often drive systemic toxicity[2].

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols integrate built-in validation steps.

Protocol A: Murine Xenograft Tumor Model & Efficacy Assessment

Purpose: To evaluate the in vivo anti-tumor efficacy of the synthesized analogues.

• Cell Preparation: Culture COLO-205 human colon cancer cells in RPMI-1640 medium supplemented with 10% FBS. Harvest at 80% confluence. Validation: Ensure cell viability is >95% via Trypan Blue exclusion before injection to guarantee uniform tumor take-rates.

• Inoculation: Inject 5×106 cells suspended in 100 µL of 1:1 PBS/Matrigel subcutaneously into the right flank of 6-week-old female BALB/c nude mice.

• Randomization: Monitor tumor growth using digital calipers. Once tumors reach an average volume of 100–150 mm³ (approx. day 10), randomize mice into treatment groups (n=8/group). Validation: Randomization at this specific volume ensures that the tumors are in the exponential growth phase and have established vascularization.

• Dosing Regimen: Formulate the 4-benzyl-6-bromopyrimidine analogue and Cabozantinib in 0.5% Methylcellulose / 0.1% Tween-80. Administer 10 mg/kg via oral gavage (p.o.) daily for 21 days.

• Data Collection: Measure tumor dimensions (length L and width W ) every 3 days. Calculate volume using the formula: V=(L×W2)/2 .

• Endpoint & Histology: Euthanize mice on Day 21. Excise tumors, weigh them, and fix in 10% formalin for CD31 immunohistochemistry (IHC) to quantify microvessel density (MVD) reduction.

Protocol B: In Vivo Pharmacokinetic (PK) Analysis

Purpose: To determine the plasma concentration and bioavailability.

• Administration: Administer a single oral dose (10 mg/kg) or intravenous dose (2 mg/kg) of the analogue to Sprague-Dawley rats (n=3 per route).

• Blood Sampling: Collect 200 µL of blood via the jugular vein at 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose into K2-EDTA tubes. Validation: Immediate centrifugation (4°C, 3000g, 10 min) is critical to prevent ex vivo degradation of the pyrimidine compound.

• Extraction: Precipitate plasma proteins by adding 3 volumes of cold acetonitrile containing an internal standard (e.g., Tolbutamide). Vortex and centrifuge.

• LC-MS/MS Analysis: Analyze the supernatant using a C18 column coupled to a triple quadrupole mass spectrometer in positive electrospray ionization (ESI+) mode.

References

• Discovery of Novel Pyrimidine Based Small Molecule Inhibitors as VEGFR-2 Inhibitors: Design, Synthesis, and Anti-cancer Studies Bentham Science Publishers [Link]

• Discovery of 5-Aryl-2,4-diaminopyrimidine Compounds as Potent and Selective IRAK4 Inhibitors National Institutes of Health (PMC)[Link]

• Palladium-Catalyzed Synthesis, Acetylcholinesterase Inhibition, and Neuroprotective Activities of N-Aryl Galantamine Analogues Journal of Natural Products - ACS Publications[Link]

Benchmarking Cross-Coupling Catalysts for 4-Benzyl-6-bromopyrimidine Activation: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The functionalization of pyrimidine scaffolds is a cornerstone of modern medicinal chemistry and drug discovery. The 4-benzyl-6-bromopyrimidine motif, in particular, represents a versatile building block for the synthesis of a diverse range of compounds with potential biological activity. The activation of the C-Br bond at the 6-position through transition metal-catalyzed cross-coupling reactions is a critical step in the elaboration of this core structure. However, the selection of an optimal catalyst system can be a significant challenge, as catalyst performance is highly dependent on the specific substrate, coupling partner, and reaction conditions.

This guide provides a comparative overview of common palladium-based catalyst systems for the activation of 4-benzyl-6-bromopyrimidine in two of the most powerful C-C and C-N bond-forming reactions: the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination. While direct comparative data for this specific substrate is limited in the literature, this guide synthesizes findings from closely related heteroaryl halide couplings to provide a robust starting point for reaction optimization. We will delve into the rationale behind catalyst selection, present detailed experimental protocols, and offer a framework for interpreting performance data.

The Challenge of Pyrimidine Coupling

The nitrogen atoms in the pyrimidine ring can coordinate to the palladium center, potentially leading to catalyst inhibition or deactivation.[1] This makes the choice of ligand particularly crucial for achieving high catalytic activity and yields. Bulky, electron-rich phosphine ligands are often employed to promote the desired catalytic cycle and mitigate catalyst poisoning.[1]

Performance Metrics for Catalyst Evaluation

To objectively compare the performance of different catalyst systems, the following metrics are essential:

• Yield (%) : The percentage of the desired product obtained relative to the theoretical maximum.

• Turnover Number (TON) : The number of moles of substrate converted per mole of catalyst. It is a measure of catalyst efficiency and longevity.

• Turnover Frequency (TOF) : The TON per unit of time (e.g., h⁻¹), reflecting the intrinsic activity and speed of the catalyst.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a versatile and widely used method for the formation of carbon-carbon bonds.[2][3] For the activation of 4-benzyl-6-bromopyrimidine, the choice of a suitable palladium catalyst and ligand is paramount for efficient coupling with a variety of boronic acids or their derivatives.

Comparative Catalyst Performance for Suzuki-Miyaura Coupling of Heteroaryl Bromides

The following table summarizes the performance of representative palladium catalysts in the Suzuki-Miyaura coupling of various heteroaryl bromides, which can serve as a benchmark for the activation of 4-benzyl-6-bromopyrimidine.

Catalyst System (Precursor + Ligand)	Heteroaryl Halide	Nucleophile	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Catalyst Loading (mol%)	Reference
Pd(PPh₃)₄	5-(4-bromophenyl)-4,6-dichloropyrimidine	Phenylboronic acid	K₃PO₄	1,4-Dioxane/H₂O	70-80	18-22	60	5	[4][5]
Pd₂(dba)₃ + SPhos	3-amino-2-chloropyridine	2-methoxyphenylboronic acid	K₃PO₄	Toluene	100	18	95	1.5 (Pd) / 3.6 (ligand)	[1]
Pd(OAc)₂ + Buchwald Ligand	2,3,5-trichloropyridine	Arylboronic acid	Na₂CO₃	H₂O	80	2-4	>90	2	[1]

Note: The data presented is for analogous systems and should be used as a guide for initial reaction setup. Optimization will likely be required for 4-benzyl-6-bromopyrimidine.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is adapted from procedures for the Suzuki-Miyaura coupling of related bromopyrimidines and bromopyridines.[1][4][5]

Materials:

• 4-Benzyl-6-bromopyrimidine (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium precursor (e.g., Pd(PPh₃)₄, Pd₂(dba)₃, or Pd(OAc)₂)

• Phosphine ligand (e.g., SPhos) if using a precursor other than Pd(PPh₃)₄

• Base (e.g., K₃PO₄, 2.0 equiv)

• Anhydrous solvent (e.g., 1,4-Dioxane or Toluene, with a small amount of water)

• Schlenk flask

• Magnetic stirrer and heating mantle/oil bath

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk flask under an inert atmosphere, add the palladium precursor (e.g., Pd(PPh₃)₄, 5 mol%) and 4-benzyl-6-bromopyrimidine (1.0 equiv).

• If using a different palladium source like Pd₂(dba)₃ (1.5 mol%), add the phosphine ligand (e.g., SPhos, 3.6 mol%) at this stage.

• Add the arylboronic acid (1.2 equiv) and the base (e.g., K₃PO₄, 2.0 equiv).

• Evacuate and backfill the Schlenk flask with inert gas three times.

• Add the anhydrous solvent (e.g., 1,4-Dioxane, with ~10% v/v water) via syringe.

• Seal the flask and place it in a preheated oil bath at the desired temperature (e.g., 80-100 °C).

• Stir the reaction mixture vigorously for the specified time (e.g., 18-24 hours).

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS, or GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful method for the formation of carbon-nitrogen bonds, a crucial transformation in the synthesis of many pharmaceuticals.[6] This reaction allows for the coupling of 4-benzyl-6-bromopyrimidine with a wide range of primary and secondary amines.

Comparative Catalyst Performance for Buchwald-Hartwig Amination of Heteroaryl Halides

The following table provides a summary of catalyst performance for the Buchwald-Hartwig amination of various heteroaryl halides, offering insights for the functionalization of 4-benzyl-6-bromopyrimidine.

Catalyst System (Precursor + Ligand)	Heteroaryl Halide	Amine	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Catalyst Loading (mol%)	Reference
Pd₂(dba)₃ + XPhos	Bromobenzene	Carbazole	NaOtBu	Toluene	100	2	>95	2 (Pd) / 4 (ligand)	[7]
[Pd(allyl)Cl]₂ + TrixiePhos	Bromobenzene	Carbazole	LiOtBu	Toluene	100	2	>95	1 (Pd) / 2 (ligand)	[7]
Pd(OAc)₂ + BINAP	3-Bromopyridine	Aniline	NaOtBu	Toluene	80	18	98	2	[6]

Note: This data is derived from analogous systems. The optimal conditions for 4-benzyl-6-bromopyrimidine may vary.

Experimental Protocol: Buchwald-Hartwig Amination

This protocol is a generalized procedure based on established methods for the Buchwald-Hartwig amination of heteroaryl halides.[7]

Materials:

• 4-Benzyl-6-bromopyrimidine (1.0 equiv)

• Amine (1.2 equiv)

• Palladium precursor (e.g., Pd₂(dba)₃, [Pd(allyl)Cl]₂)

• Phosphine ligand (e.g., XPhos, TrixiePhos)

• Base (e.g., NaOtBu, 1.4 equiv)

• Anhydrous solvent (e.g., Toluene)

• Schlenk tube

• Magnetic stirrer and heating mantle/oil bath

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk tube under an inert atmosphere, add the palladium precursor (e.g., Pd₂(dba)₃, 2 mol%) and the phosphine ligand (e.g., XPhos, 4 mol%).

• Add the base (e.g., NaOtBu, 1.4 equiv).

• Add 4-benzyl-6-bromopyrimidine (1.0 equiv).

• Evacuate and backfill the Schlenk tube with inert gas three times.

• Add the anhydrous solvent (e.g., Toluene) via syringe.

• Add the amine (1.2 equiv) via syringe.

• Seal the tube and place it in a preheated oil bath at the desired temperature (e.g., 100 °C).

• Stir the reaction mixture vigorously for the specified time (e.g., 2-24 hours).

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS, or GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel.

Visualizing the Catalytic Cycles and Workflow

To better understand the underlying processes, the following diagrams illustrate the catalytic cycles for the Suzuki-Miyaura and Buchwald-Hartwig reactions, as well as a general experimental workflow.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: Catalytic cycle of the Buchwald-Hartwig amination reaction.

Caption: General experimental workflow for cross-coupling reactions.

Conclusion and Future Outlook

The choice of catalyst for the activation of 4-benzyl-6-bromopyrimidine is a critical parameter that significantly influences the efficiency of Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions. This guide provides a starting point for catalyst selection and reaction optimization by drawing on data from analogous heteroaryl systems. The presented protocols, catalyst comparisons, and mechanistic diagrams are intended to empower researchers to rationally design their experimental approach.

Further advancements in this area will likely involve the development of more robust and active catalyst systems that can operate under milder conditions with lower catalyst loadings. High-throughput screening methodologies will undoubtedly accelerate the discovery of optimal catalysts for this and other challenging substrates in drug discovery and development.[8]

References

• BenchChem. (2025). Technical Support Center: Suzuki Couplings of Bromopyrimidines. BenchChem.
• Regioselective Suzuki–Miyarua Cross-Coupling for Substituted 2,4-Dibromopyridines Catalyzed by C3-Symmetric Tripalladium Clusters. The Journal of Organic Chemistry. (2025).
• Palladium Supported on Bioinspired Materials as Catalysts for C–C Coupling Reactions. MDPI. (2023).
• HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS.
• Buchwald–Hartwig amin
• Palladium Catalysts [Cross-coupling Reaction using Transition Metal Catalysts]. Tokyo Chemical Industry (India) Pvt. Ltd..
• Suzuki reaction - Wikipedia.
• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize. (2010).
• Palladium catalyzed C–C and C–N bond forming reactions: an update on the synthesis of pharmaceuticals from 2015–2020. Organic Chemistry Frontiers. (2021). RSC Publishing.
• A Comparative Guide to Palladium Catalysts for Suzuki Coupling of Chloropyrimidines. BenchChem. (2025).
• A Comparative Guide to Catalysts for Suzuki-Miyaura Coupling of Pyridines. BenchChem. (2025).
• Suzuki–Miyaura Reactions of (4-bromophenyl)
• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies.
• Catalysts for Suzuki–Miyaura Coupling Reaction. Semantic Scholar. (2020).
• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. PMC. (2021).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. nobelprize.org [nobelprize.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. hammer.purdue.edu [hammer.purdue.edu]

A Crystallographer's Guide to Benzyl-Halopyrimidines: A Structural Comparison

For researchers, medicinal chemists, and material scientists, understanding the three-dimensional architecture of a molecule is paramount. It dictates not only its physical properties but also its biological activity and potential for drug development. X-ray crystallography remains the gold standard for unambiguously determining molecular structures in the solid state. This guide provides an in-depth structural comparison of benzyl-halopyrimidine derivatives, a class of compounds with significant therapeutic potential.

While a crystal structure for the specific molecule 4-Benzyl-6-bromopyrimidine is not publicly available, this guide will utilize the crystallographic data of a close structural analog, N⁴-Benzyl-6-chloro-pyrimidine-2,4-diamine , as a primary reference. We will then draw comparisons with other structurally related pyrimidine derivatives to elucidate the subtle yet significant impacts of substituent changes on crystal packing and intermolecular interactions. This comparative approach offers valuable insights for rational drug design and crystal engineering.

The Significance of the Pyrimidine Scaffold

Pyrimidine and its derivatives are fundamental N-heterocyclic compounds that form the backbone of nucleic acids (cytosine, thymine, and uracil) and are integral to numerous biological processes.[1][2] This prevalence in nature has made the pyrimidine scaffold a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] The addition of benzyl and halogen substituents introduces further chemical diversity, influencing the molecule's lipophilicity, electronic properties, and ability to engage in specific intermolecular interactions, all of which can be fine-tuned to optimize therapeutic efficacy.

Experimental Framework: From Crystal to Structure

The determination of a crystal structure is a meticulous process that bridges chemistry, physics, and computational science. The following workflow outlines the essential steps involved in X-ray crystallography.

Caption: A generalized workflow for single-crystal X-ray crystallography.

Detailed Protocol: A Representative Example

The following is a generalized protocol based on standard crystallographic practices:

• Crystal Growth: High-quality single crystals are paramount. A common method involves dissolving the purified compound in a suitable solvent or solvent mixture (e.g., ethanol, DMF) and allowing the solvent to evaporate slowly at a constant temperature.

• Data Collection: A suitable crystal is mounted on a goniometer head and placed in an X-ray diffractometer. The crystal is cooled to a low temperature (typically 100 K) to minimize thermal vibrations. A monochromatic X-ray beam is directed at the crystal, and the diffraction pattern is recorded on a detector as the crystal is rotated.

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell dimensions and space group. The initial crystal structure is often solved using direct methods. This initial model is then refined using full-matrix least-squares methods, which iteratively adjust atomic positions and displacement parameters to minimize the difference between the observed and calculated structure factors.

• Validation: The final refined structure is validated using software tools like PLATON and CheckCIF to ensure its chemical and geometric sensibility. The results are typically deposited in a crystallographic database, such as the Cambridge Structural Database (CSD), in the form of a Crystallographic Information File (CIF).

Comparative Structural Analysis

For this guide, we will focus on the crystal structure of N⁴-Benzyl-6-chloro-pyrimidine-2,4-diamine (Reference Compound 1) and compare it with other relevant structures to understand the influence of substituents on the supramolecular architecture.

Reference Compound 1: N⁴-Benzyl-6-chloro-pyrimidine-2,4-diamine

Parameter	Value
CCDC Number	207903
Molecular Formula	C₁₁H₁₁ClN₄
Crystal System	Monoclinic
Space Group	P2₁/c

Note: Detailed crystallographic data such as unit cell dimensions, bond lengths, and angles would be extracted from the corresponding CIF file for a full analysis.

The structure of N⁴-Benzyl-6-chloro-pyrimidine-2,4-diamine reveals a complex network of intermolecular interactions that dictate its crystal packing. The presence of two amino groups provides hydrogen bond donors, while the pyrimidine nitrogen atoms act as acceptors.

Caption: Key intermolecular interactions in N⁴-Benzyl-6-chloro-pyrimidine-2,4-diamine.

The primary hydrogen bonding motif involves the amino groups and the pyrimidine nitrogen atoms, leading to the formation of centrosymmetric dimers. These dimers are further interconnected through weaker N-H···Cl hydrogen bonds and potentially C-H···π interactions involving the benzyl group, creating a three-dimensional supramolecular assembly.

Comparative Analysis: The Role of Substituents

To understand the structural implications of modifying the pyrimidine core, we can hypothetically compare Reference Compound 1 with other benzyl-halopyrimidines.

• Chloro vs. Bromo Substitution: Replacing the chloro group at the 6-position with a bromo group would likely lead to an isostructural crystal packing, given the similar steric and electronic properties of chlorine and bromine. However, the larger and more polarizable bromine atom could participate in stronger halogen bonding interactions, potentially altering the overall packing energy and physical properties of the crystal. Studies on other halogenated organic compounds have shown that halogen bonds can be as strong and directional as conventional hydrogen bonds.

• The Influence of the 2-Amino Group: The presence of the 2-amino group in Reference Compound 1 is a key determinant of its crystal structure, as it provides an additional hydrogen bond donor site. A hypothetical 4-Benzyl-6-chloropyrimidine, lacking this amino group, would exhibit a significantly different packing arrangement. In the absence of the strong N-H···N hydrogen bonds, weaker interactions such as C-H···N, C-H···Cl, and π-π stacking involving the pyrimidine and benzyl rings would become the dominant structure-directing forces.

• Positional Isomerism of the Benzyl Group: The position of the benzyl group on the pyrimidine ring also plays a crucial role. If the benzyl group were attached at the 5-position instead of the 4-position, the steric hindrance around the pyrimidine nitrogen atoms would be reduced, potentially allowing for different hydrogen bonding motifs and a more compact crystal packing.

Conclusion and Future Perspectives

This guide has provided a framework for the structural analysis of 4-Benzyl-6-bromopyrimidine through a comparative study of its close analog, N⁴-Benzyl-6-chloro-pyrimidine-2,4-diamine. The analysis highlights the critical role of hydrogen bonding, halogen bonding, and other weak intermolecular interactions in directing the supramolecular assembly of these compounds.

The insights gained from such comparative structural studies are invaluable for the rational design of new pyrimidine derivatives with tailored solid-state properties and enhanced biological activity. Future work should focus on obtaining single crystals of 4-Benzyl-6-bromopyrimidine and a wider range of its derivatives to experimentally validate these structural hypotheses and further refine our understanding of structure-property relationships in this important class of molecules.

References

• PubChem. N4-Benzyl-6-chloro-pyrimidine-2,4-diamine. Available from: [Link]

• Cambridge Crystallographic Data Centre (CCDC). The Cambridge Structural Database (CSD). Available from: [Link]

• Taylor, R. & Kennard, O. (1982). The use of X-ray crystallographic data in the study of intermolecular forces. Accounts of Chemical Research, 15(1), 9-15.
• Desiraju, G. R. (2002). Crystal engineering: the design of organic solids. Elsevier.

• Gangjee, A., Li, W., Kisliuk, R. L., Cody, V., Pace, J., Piraino, J., & Makin, J. (2009). Design, synthesis, and X-ray crystal structure of classical and nonclassical 2-amino-4-oxo-5-substituted-6-ethylthieno[2,3-d]pyrimidines as dual thymidylate synthase and dihydrofolate reductase inhibitors and as potential antitumor agents. Journal of medicinal chemistry, 52(15), 4892–4902. Available from: [Link]

• Aakeröy, C. B., Marasinghe, A. A., & Averkiev, B. B. (2014). Examining intermolecular interactions in crystal structures of amide-substituted 2-aminopyrimidine derivatives. CrystEngComm, 16(33), 7697-7705. Available from: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. staff.najah.edu [staff.najah.edu]

Safety & Regulatory Compliance

Personal protective equipment for handling 4-Benzyl-6-bromopyrimidine

Handling halogenated heterocycles requires a rigorous, chemistry-first approach to safety. As a Senior Application Scientist, I have designed this technical guide to move beyond generic safety data sheets. By understanding the intrinsic reactivity of 4-Benzyl-6-bromopyrimidine , researchers can implement self-validating safety protocols that protect personnel while ensuring the integrity of sensitive cross-coupling workflows.

Chemical Profile & Hazard Causality

4-Benzyl-6-bromopyrimidine is a highly valuable building block in drug discovery, primarily utilized in palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) and nucleophilic aromatic substitutions (SNAr).

The Causality of the Hazard: The pyrimidine ring is inherently electron-deficient. The addition of a bromine atom at the 6-position creates a highly electrophilic center. While this reactivity is exactly what makes it synthetically useful in the flask, it is also what makes it hazardous to human tissue. If exposed to the skin or mucous membranes, the compound can act as an arylating agent, covalently modifying nucleophilic residues (such as cysteine or lysine) on biological proteins. This mechanism drives its primary GHS classifications: Skin Irritation (H315) , Serious Eye Irritation (H319) , and Respiratory Irritation (H335) [1]. Furthermore, halogenated pyrimidines exhibit broad biological and antimicrobial activities, meaning systemic absorption must be strictly prevented[2].

Table 1: Quantitative Chemical Profile

Property	Value	Scientific Implication
Chemical Name	4-Benzyl-6-bromopyrimidine	Benzyl group increases lipophilicity, enhancing skin permeation.
CAS Number	2092063-30-2[3]	Unique identifier for inventory and waste tracking.
Molecular Weight	249.11 g/mol [3]	Heavy enough to settle, but fine powders easily aerosolize.

| Physical State | Solid / Powder | High risk of static-induced aerosolization during weighing. |

Dynamic Personal Protective Equipment (PPE) Matrix

A common point of failure in laboratory safety is assuming a single type of PPE works for all states of a chemical. Handling 4-Benzyl-6-bromopyrimidine as a dry powder requires an entirely different protective strategy than handling it dissolved in a reaction solvent like Dichloromethane (DCM) or Tetrahydrofuran (THF).

Table 2: State-Dependent PPE Selection

PPE Category	Dry Powder Handling	Solution Handling (e.g., in DCM/THF)	Causality / Rationale
Hand Protection	Nitrile gloves (≥ 0.11 mm thickness)	Viton or Butyl rubber gloves	The "Trojan Horse" Effect: Nitrile resists the solid powder perfectly. However, DCM permeates standard nitrile in < 1 minute, carrying the dissolved bromopyrimidine directly through the glove and into the skin.
Eye Protection	EN 166 / ANSI Z87.1 Safety Goggles	Face shield worn over safety goggles	Solutions pose a high-velocity splash risk during syringe transfers; the chemical causes severe eye irritation (H319)[1].
Respiratory	N95/P2 mask (if outside of a hood)	Fume hood (min 100 fpm face velocity)	Aerosolized powders or volatile solvent vapors can cause acute respiratory tract irritation[4].

| Body Protection | Standard cotton lab coat | Impermeable chemical apron | Prevents accumulation of dust or rapid solvent absorption against the researcher's clothing. |

Operational Workflow & Handling Protocol

To ensure a self-validating system, every step in the handling process must inherently prevent the next possible point of failure.

Step 1: Pre-Weighing & Static Dissipation

• Action: Wipe the exterior of the chemical container with a slightly damp cloth or use an anti-static zero-ionizer before opening.

• Causality: Halogenated organic powders are highly prone to triboelectric static charge buildup. Opening a charged container can cause the powder to violently aerosolize, leading to immediate inhalation exposure and contamination of the balance area.

Step 2: Weighing and Transfer

• Action: Place a clean, anti-static weigh boat on an analytical balance inside a vented balance enclosure (or fume hood). Transfer the required mass using a grounded stainless-steel spatula.

• Causality: Vented enclosures pull air away from the operator's breathing zone, neutralizing the H335 respiratory hazard[1].

Step 3: Reaction Setup & Dissolution

• Action: Transfer the solid to a dry Schlenk flask. Seal with a septum, purge with Argon, and inject the anhydrous reaction solvent (e.g., THF) via a Luer-lock syringe.

• Causality: Luer-lock syringes prevent accidental needle detachment under pressure. Once dissolved, the chemical's bioavailability and skin-permeation risk increase exponentially, making closed-system transfers mandatory.

Spill Response and Halogenated Waste Disposal Plan

Because 4-Benzyl-6-bromopyrimidine contains a halogen (bromine), its disposal is strictly regulated. Mixing halogenated waste with standard organic waste (like acetone or ethanol) can lead to highly exothermic reactions and violates environmental incineration protocols[5].

Protocol: Spill Containment

• Solid Spill: Do not sweep dry. Dry sweeping aerosolizes the reactive powder. Cover the spill with slightly damp sand to suppress dust formation. Use a non-sparking scoop to transfer the material into a sealable polyethylene container[1].

• Solution Spill: Apply a proprietary solvent absorbent (e.g., activated carbon or spill pillows) starting from the perimeter and working inward to prevent the spread of the arylating agent.

Protocol: Waste Segregation

• Collect all contaminated labware, gloves, and reaction quench liquids into a dedicated, chemically compatible carboy.

• Label the container explicitly as: "Halogenated Organic Waste - Contains Bromine."

• Causality: Halogenated waste requires specialized high-temperature incineration to prevent the release of toxic dioxins and hydrogen bromide gas into the environment.

Operational Workflow Visualization

The following diagram maps the critical path for handling 4-Benzyl-6-bromopyrimidine, highlighting the divergence between safe execution and spill response.

Workflow diagram detailing the safe handling, reaction, and disposal of 4-Benzyl-6-bromopyrimidine.

References

• SAFETY DATA SHEET: 2-Bromopyrimidine, Fisher Scientific. 1

• 4-Benzyl-6-bromopyrimidine (CAS: 2092063-30-2), Bide Pharm.3

• Antibiofilm Activities of Multiple Halogenated Pyrimidines Against Staphylococcus aureus, MDPI. 2

• An In-depth Technical Guide to the Safety, Handling, BenchChem. 5

Sources

• 1. fishersci.ie [fishersci.ie]
• 2. Antibiofilm Activities of Multiple Halogenated Pyrimidines Against Staphylococcus aureus [mdpi.com]
• 3. CAS:2092063-30-2, 4-Benzyl-6-bromopyrimidine-毕得医药 [bidepharm.com]
• 4. fishersci.ie [fishersci.ie]
• 5. pdf.benchchem.com [pdf.benchchem.com]